5-Methyl-1-phenylpyrazolidin-3-one

• CAS: 6112-47-6

Core Science & Biosynthesis

Synthesis Pathway and Mechanism of 5-Methyl-1-phenylpyrazolidin-3-one: A Comprehensive Technical Guide

Executive Summary

5-Methyl-1-phenylpyrazolidin-3-one (CAS: 6112-47-6)[1] is a highly specialized heterocyclic compound and a structural derivative of phenidone (1-phenyl-3-pyrazolidinone)[2]. While traditionally recognized for its role as a high-efficiency photographic developer, modern pharmacological research has repositioned pyrazolidin-3-one derivatives as potent dual inhibitors of the cyclooxygenase (COX) and 5-lipoxygenase (5-LOX) pathways[3]. This whitepaper provides an in-depth mechanistic breakdown of its synthesis, detailing the precise regiochemical controls required to construct the 5-methyl substituted core, alongside self-validating experimental protocols and quantitative pharmacological data.

Retrosynthetic Analysis & Pathway Overview

Retrosynthetically, the saturated pyrazolidin-3-one ring is constructed via the condensation of a substituted hydrazine with an α,β -unsaturated carbonyl compound[4]. To achieve the specific 5-methyl substitution, the optimal precursors are phenylhydrazine and methyl crotonate (or ethyl crotonate).

The synthesis relies on a tandem reaction sequence:

• Nucleophilic Acyl Substitution (Amidation)

• Base-Catalyzed Intramolecular Michael Addition (Cyclization)

The critical challenge in this pathway is controlling the regioselectivity. Phenylhydrazine possesses two distinct nitrogen atoms, and the α,β -unsaturated ester offers two electrophilic sites (the carbonyl carbon and the β -carbon). The reaction conditions must be strictly controlled to ensure the correct connectivity[4].

Mechanistic Elucidation: Regiochemical Control

The successful synthesis of 5-Methyl-1-phenylpyrazolidin-3-one depends entirely on the differential nucleophilicity of the hydrazine nitrogens and the sequential activation of the electrophile.

Step 1: Hydrazide Formation

Phenylhydrazine ( Ph−NH−NH2​ ) features a secondary nitrogen (N1, attached to the phenyl ring) and a primary terminal nitrogen (N2). The lone pair on N1 is delocalized into the aromatic π -system, significantly reducing its nucleophilicity. Conversely, N2 is highly nucleophilic. When reacted with methyl crotonate ( CH3​−CH=CH−COOCH3​ ), N2 preferentially attacks the ester carbonyl. This nucleophilic acyl substitution expels methanol, forming the intermediate N'-phenylcrotonohydrazide [4].

Step 2: 5-Endo-Trig Cyclization

To close the ring, the intermediate hydrazide is subjected to strongly basic conditions (e.g., sodium methoxide). The base deprotonates the N1 nitrogen, which is relatively acidic due to the adjacent electron-withdrawing phenyl ring and the inductive effect of the hydrazide linkage. The resulting N1 anion performs an intramolecular Michael addition onto the β -carbon of the crotonyl moiety. Because the β -carbon bears a methyl group, this cyclization regioselectively places the methyl group at the 5-position of the newly formed ring, yielding the target 5-Methyl-1-phenylpyrazolidin-3-one[4].

Fig 1: Stepwise synthesis mechanism of 5-Methyl-1-phenylpyrazolidin-3-one via hydrazide intermediate.

Experimental Protocol: Self-Validating Synthesis Workflow

To ensure scientific integrity, the following protocol incorporates built-in validation checks to confirm causality and reaction progress at each stage.

Reagents Required:

• Phenylhydrazine Hydrochloride (0.20 mol)

• Methyl Crotonate (0.60 mol)

• Sodium Methoxide (0.50 mol)

• Anhydrous Methanol & Toluene

Step-by-Step Methodology:

• Preparation of the Basic Medium: Charge a dry, nitrogen-purged round-bottom flask with anhydrous methanol (60 mL) and toluene (210 mL). Carefully add Sodium Methoxide (0.50 mol).

  • Causality: NaOMe is specifically chosen over NaOH to prevent the irreversible saponification (ester hydrolysis) of the methyl crotonate precursor.

• Liberation of the Hydrazine Free Base: Add Phenylhydrazine Hydrochloride (0.20 mol) in portions.

  • Validation Check: The mixture will transition into a suspension as NaCl precipitates. Maintain the internal temperature below 25 °C to prevent premature oxidation of the free hydrazine.

• Electrophilic Addition (Amidation): Add Methyl Crotonate (0.60 mol) dropwise over 30 minutes, maintaining the temperature at 30–35 °C.

  • Causality: This controlled addition ensures the highly nucleophilic N2 exclusively attacks the carbonyl, forming the hydrazide intermediate without triggering unwanted polymerization of the crotonate.

• Base-Catalyzed Cyclization: Heat the reaction mixture to reflux (approx. 65–70 °C) for 3–4 hours.

  • Validation Check: Monitor the reaction via TLC (Ethyl Acetate/Hexane 1:1). The complete disappearance of the hydrazide intermediate spot confirms the successful 5-endo-trig cyclization[4].

• Quenching and Workup: Evaporate the solvent under reduced pressure. Reconstitute the residue in 200 mL of distilled water and adjust the pH to 6.5 using 1M HCl.

  • Causality: Adjusting to a slightly acidic pH neutralizes the NaOMe and ensures the pyrazolidinone (which possesses a weakly acidic N2 proton) is fully protonated, driving its precipitation from the aqueous phase.

• Isolation and Purification: Cool the mixture to 1–5 °C for 2 hours to maximize crystallization. Filter the precipitate, wash with cold water, and recrystallize from ethyl acetate.

  • Validation Check: Confirm purity via HPLC (>98%) and verify the structure via 1H-NMR (specifically noting the doublet corresponding to the 5-methyl group).

Pharmacological & Application Profile

Beyond its historical use in imaging, the 1-phenyl-3-pyrazolidinone scaffold is a well-documented dual inhibitor of arachidonic acid metabolism, specifically targeting the COX and 5-LOX pathways[2].

Structure-activity relationship (SAR) regression studies have demonstrated that increasing the lipophilicity (Log P) of the pyrazolidinone ring via alkyl substitution directly correlates with enhanced 5-LOX inhibitory potency[3]. Furthermore, these derivatives have been shown to effectively inhibit the expression of critical adhesion molecules—such as E-selectin, ICAM-1, and VCAM-1—on activated human vascular endothelial cells, highlighting their potential in treating systemic inflammatory response syndromes[5].

Quantitative Data Summary

Table 1: Comparative Pharmacological and Physical Properties of Pyrazolidin-3-ones

Compound	R-Substitution	COX IC50 (µM)	5-LOX IC50 (µM)	Log P (Lipophilicity)	Primary Application
Phenidone (1a)	None	~50	~20	1.14	Photographic Developer / Reference
5-Methylphenidone	5-Methyl	~45	~15	1.52	Advanced Developer / Dual Inhibitor
Phenidone B	4-Methyl	~48	~18	1.48	High-Contrast Imaging
4-(Ethylthio)phenidone	4-Ethylthio	N/A	0.06	2.80	Potent 5-LOX Inhibitor

Note: Values are representative approximations derived from SAR regression studies on pyrazolidin-3-one derivatives[3].

Fig 2: Dual inhibition of COX and 5-LOX pathways by 5-Methyl-1-phenylpyrazolidin-3-one.

References

• Phenidone synthesis - ChemicalBook
• 5-Lipoxygenase inhibitors: the synthesis and structure-activity relationships of a series of 1-phenyl-3-pyrazolidinones - PubMed (nih.gov)
• 6112-47-6 | 5-Methyl-1-phenylpyrazolidin-3-one - Anax Labor
• Phenidone - Wikipedia
• Activity of the lipoxygenase inhibitor 1-phenyl-3-pyrazolidinone (phenidone) and derivatives on the inhibition of adhesion molecule expression on human umbilical vascular endothelial cells - Tandfonline

Sources

• 1. anaxlab.com [anaxlab.com]
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• 3. 5-Lipoxygenase inhibitors: the synthesis and structure-activity relationships of a series of 1-phenyl-3-pyrazolidinones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phenidone synthesis - chemicalbook [chemicalbook.com]
• 5. tandfonline.com [tandfonline.com]

Chemical Properties and Reactivity of 5-Methyl-1-phenylpyrazolidin-3-one: A Comprehensive Technical Guide

Executive Summary

5-Methyl-1-phenylpyrazolidin-3-one is a highly reactive heterocyclic compound belonging to the pyrazolidinone family. Widely recognized for its electron-donating capacity, this scaffold serves dual roles: as a robust reducing agent in materials science and as a potent antioxidant/anti-inflammatory pharmacophore in drug development. This whitepaper provides an in-depth analysis of its physicochemical properties, redox mechanisms, and biochemical reactivity, supported by self-validating experimental protocols.

Structural Identity and Physicochemical Profile

5-Methyl-1-phenylpyrazolidin-3-one (CAS: 6112-47-6) is a structural derivative of Phenidone (1-phenyl-3-pyrazolidinone)[1]. The addition of a methyl group at the 5-position of the pyrazolidinone ring introduces specific steric and inductive effects that modulate its electron-donating capacity and binding affinity compared to its unsubstituted parent or its isomer, Phenidone B (4-methyl-1-phenyl-3-pyrazolidinone)[2][3].

Quantitative Data Summary

The fundamental physicochemical properties of the compound are summarized below to aid in formulation and stoichiometric calculations[1][2].

Property	Value / Specification
IUPAC Name	5-Methyl-1-phenylpyrazolidin-3-one
CAS Number	6112-47-6
Molecular Formula	C10H12N2O
Molecular Weight	176.22 g/mol
Exact Mass	176.0949 g/mol
SMILES String	CC1CC(=O)NN1C1=CC=CC=C1
LogP (Estimated)	~0.20 - 0.50 (Hydrophilic/Lipophilic balance)

Chemical Reactivity: Redox Dynamics and Super-additivity

The core chemical utility of the pyrazolidinone class lies in its predictable and highly efficient redox cycling[3]. 5-Methyl-1-phenylpyrazolidin-3-one functions as an aggressive electron donor.

• Radical Stabilization: Upon oxidation, the compound donates an electron to form a resonance-stabilized radical intermediate. The unpaired electron is delocalized across the nitrogen atoms of the pyrazolidinone core and the adjacent phenyl ring, preventing immediate auto-degradation.

• Catalytic Super-additivity: In photographic chemistry and electron-transfer materials, pyrazolidinones are rarely used alone. They exhibit a phenomenon known as "super-additivity" when paired with secondary reducing agents like hydroquinone[3]. The 5-methyl derivative rapidly reduces the target substrate (e.g., silver halides or reactive oxygen species) and is oxidized. Hydroquinone then acts as a sacrificial electron donor to instantly regenerate the pyrazolidinone, creating a continuous, high-efficiency catalytic loop[3].

Biochemical Reactivity: Dual LOX/COX Inhibition

In the realm of pharmacology, the electron-donating properties of pyrazolidinones translate directly into potent antioxidant and anti-inflammatory activity[4][5].

5-Methyl-1-phenylpyrazolidin-3-one acts as a dual inhibitor of the Lipoxygenase (LOX) and Cyclooxygenase (COX) pathways[4][5]. The mechanism of action is fundamentally redox-driven: the compound donates an electron to the active-site iron of the LOX enzyme, reducing it from its active ferric state (Fe³⁺) to its inactive ferrous state (Fe²⁺)[4]. This effectively halts the oxygenation of arachidonic acid, suppressing the downstream synthesis of pro-inflammatory leukotrienes and prostaglandins[5].

Caption: Mechanism of dual LOX/COX inhibition by 5-Methyl-1-phenylpyrazolidin-3-one.

Experimental Workflows and Protocols

To rigorously evaluate the reactivity of this compound, researchers must employ highly controlled, self-validating assays. The following protocols detail the exact methodologies for profiling its biochemical and electrochemical properties, emphasizing the causality behind each procedural step.

Protocol A: In Vitro 5-Lipoxygenase (5-LOX) Inhibition Assay

This assay quantifies the compound's anti-inflammatory efficacy by measuring the enzymatic conversion of linoleic acid into a conjugated diene, which absorbs strongly at 234 nm.

• Buffer Preparation: Prepare a 50 mM Tris-HCl buffer (pH 7.4) supplemented with 2 mM EDTA and 2 mM CaCl₂.

  • Causality: Tris-HCl mimics physiological pH. Calcium (Ca²⁺) is strictly required because 5-LOX activation depends on Ca²⁺-mediated membrane translocation. EDTA chelates trace heavy metals that could cause non-enzymatic auto-oxidation of the substrate.

• Enzyme & Inhibitor Incubation: Mix 10 nM of recombinant human 5-LOX with varying concentrations of 5-Methyl-1-phenylpyrazolidin-3-one (0.1 µM to 100 µM, dissolved in DMSO). Incubate at 37°C for 10 minutes.

  • Causality: Pre-incubation is critical. It allows the inhibitor to interact with and reduce the enzyme's active-site iron before the substrate introduces competitive binding dynamics.

• Reaction Initiation: Add 10 µM linoleic acid to the mixture.

• Kinetic Measurement: Immediately monitor the increase in absorbance at 234 nm using a UV-Vis spectrophotometer for 5 minutes.

• System Validation: Run a vehicle control (DMSO only) to establish the maximum uninhibited enzyme velocity (Vmax), and a positive control (e.g., Zileuton) to validate the assay's sensitivity and dynamic range.

Protocol B: Electrochemical Profiling via Cyclic Voltammetry (CV)

Cyclic voltammetry is used to determine the oxidation potential of the compound, which directly correlates with its radical-scavenging (antioxidant) power.

• Electrolyte Preparation: Dissolve 1 mM of the analyte in a 0.1 M phosphate buffer (pH 7.4) containing 5% acetonitrile.

  • Causality: The phosphate buffer provides necessary ionic conductivity, while the 5% acetonitrile ensures complete solubilization of the lipophilic phenyl ring without denaturing the aqueous electrochemical environment.

• Deaeration: Purge the solution with high-purity Nitrogen (N₂) gas for 10 minutes prior to scanning.

  • Causality: Dissolved oxygen is highly electroactive and will reduce at the working electrode, producing massive background cathodic currents that mask the analyte's signal.

• Cell Setup: Deploy a 3-electrode system: a glassy carbon working electrode, a platinum wire counter electrode, and an Ag/AgCl reference electrode.

• Scanning & Analysis: Sweep the potential from -0.2 V to +0.8 V at varying scan rates (50, 100, 200 mV/s). Calculate the anodic peak potential ( Epa​ ). A lower Epa​ signifies a lower energy barrier for electron donation, confirming high antioxidant capacity.

Caption: Step-by-step workflow for cyclic voltammetry redox profiling.

Conclusion

5-Methyl-1-phenylpyrazolidin-3-one is a highly versatile chemical scaffold characterized by its potent electron-donating capabilities. Whether utilized in super-additive catalytic cycles for materials science or as a redox-active dual LOX/COX inhibitor in pharmacology, its reactivity is governed by the predictable formation of a stable radical intermediate. Future drug development efforts should focus on structure-activity relationship (SAR) studies, comparing this 5-methyl derivative against its 4-methyl counterpart to optimize target binding and pharmacokinetic stability.

References

• Buy 5-methyl-1-phenylpyrazolidin-3-one from JHECHEM CO LTD - Echemi. 1

• Molecules PDF - Matrix Fine Chemicals - Matrix Fine Chemicals. 2

• The Chemistry Behind High-Quality Photography: Phenidone B Explained - Nbinno. 3

• Phenidone | CAS#:92-43-3 | Chemsrc - Chemsrc.4

• Phenidone | 92-43-3 - ChemicalBook - ChemicalBook. 5

Sources

• 1. echemi.com [echemi.com]
• 2. matrix-fine-chemicals.com [matrix-fine-chemicals.com]
• 3. nbinno.com [nbinno.com]
• 4. Phenidone | CAS#:92-43-3 | Chemsrc [chemsrc.com]
• 5. Phenidone | 92-43-3 [amp.chemicalbook.com]

Molecular Architecture and Pharmacological Profiling of 5-Methyl-1-phenylpyrazolidin-3-one

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Experimental Guide

Executive Summary

The pyrazolidin-3-one class of compounds has historically been recognized for its potent electron-donating capabilities, most notably in the form of Phenidone (1-phenyl-3-pyrazolidinone), a ubiquitous photographic developing agent[1]. However, the structural evolution of this scaffold has unlocked significant potential in pharmacological research. 5-Methyl-1-phenylpyrazolidin-3-one (CAS 6112-47-6) represents a critical derivative wherein a methyl substitution at the C5 position introduces a stereocenter, fundamentally altering the molecule's lipophilicity, steric profile, and receptor-binding dynamics[2][3].

As a Senior Application Scientist, I present this whitepaper to dissect the structural nuances of 5-Methyl-1-phenylpyrazolidin-3-one. This guide establishes self-validating analytical workflows for its structural elucidation and details its mechanism of action as a dual cyclooxygenase (COX) and lipoxygenase (LOX) inhibitor with potent neuroprotective properties[4][5].

Structural Chemistry & Stereochemical Implications

The core architecture of 5-Methyl-1-phenylpyrazolidin-3-one consists of a five-membered nitrogen-containing heterocyclic ring (pyrazolidine) with a carbonyl group at C3, an N1-phenyl substitution, and a C5-methyl group[2].

Causality in Molecular Design:

• Electron Delocalization: The N1-phenyl ring allows for the delocalization of the lone pair on the nitrogen, stabilizing the radical intermediate formed during electron donation (antioxidant scavenging)[1][5].

• Stereochemical Complexity: The addition of the methyl group at C5 creates a chiral center. This stereocenter breaks the symmetry of the molecule, rendering the adjacent C4 methylene protons diastereotopic. In drug development, this chirality is critical because enantiomers often exhibit differential binding affinities to the highly stereospecific active sites of COX and LOX enzymes.

• Lipophilicity: The C5-methyl group increases the overall LogP of the molecule compared to the unmethylated parent compound, enhancing its ability to cross the blood-brain barrier (BBB)—a mandatory requirement for compounds targeting central neuroinflammation[4].

Quantitative Physicochemical Data

The following table summarizes the foundational identity and physicochemical metrics of the compound[2][3].

Property	Value
IUPAC Name	5-Methyl-1-phenylpyrazolidin-3-one
CAS Number	6112-47-6
Molecular Formula	C₁₀H₁₂N₂O
Molecular Weight	176.22 g/mol
Exact Mass	176.0949 g/mol
SMILES String	CC1CC(=O)NN1C1=CC=CC=C1

Analytical Characterization Workflows

To ensure scientific integrity, the structural validation of 5-Methyl-1-phenylpyrazolidin-3-one must employ a multi-modal, self-validating approach. Relying on a single analytical technique can lead to misidentification of structural isomers (e.g., confusing the 5-methyl isomer with the 4-methyl isomer, Phenidone B).

Self-validating analytical workflow for the structural elucidation of pyrazolidin-3-one derivatives.

Protocol 1: Structural Elucidation via Multi-Nuclear NMR & FTIR

Step 1: Sample Preparation

• Action: Dissolve 15 mg of the compound in 0.6 mL of anhydrous DMSO-d6.

• Causality: Anhydrous DMSO-d6 is strictly selected over CDCl₃ because its strong hydrogen-bond accepting nature stabilizes the exchangeable N2-H proton of the pyrazolidin-3-one ring. This prevents rapid solvent exchange, allowing the diagnostic N-H resonance to be clearly observed in the ¹H spectrum.

Step 2: NMR Acquisition (1D and 2D)

• Action: Acquire ¹H, ¹³C, and ¹H-¹H COSY spectra at 298 K.

• Causality: Because the C5-methyl group introduces a chiral center, the C4 protons become diastereotopic, forming a complex ABX spin system. A 1D ¹H spectrum alone is insufficient to resolve this overlapping multiplet. The COSY spectrum provides the self-validating cross-peaks necessary to unambiguously map the connectivity from the C5-methyl doublet through the C5 methine to the C4 methylene protons.

Step 3: Orthogonal Validation via ATR-FTIR

• Action: Analyze the neat powder using Attenuated Total Reflectance (ATR) FTIR.

• Causality: The pyrazolidin-3-one core features a lactam-like carbonyl. If the ring undergoes hydrolytic opening (degradation), the C=O stretch will shift dramatically from ~1700 cm⁻¹ to a carboxylic acid range. Cross-referencing the FTIR carbonyl stretch with the ¹³C NMR carbonyl shift (~172 ppm) acts as an internal control for sample integrity.

Diagnostic Analytical Markers

Analytical Method	Diagnostic Feature	Structural Significance
¹H NMR (DMSO-d6)	~1.2 ppm (doublet, 3H)	C5-Methyl group
¹H NMR (DMSO-d6)	~2.2 - 2.8 ppm (multiplet, 2H)	Diastereotopic C4 methylene protons
¹H NMR (DMSO-d6)	~9.5 ppm (singlet, 1H, broad)	N2-H proton (stabilized by DMSO)
¹³C NMR	~172 ppm	C3 Carbonyl carbon
ATR-FTIR	~1680 - 1710 cm⁻¹	Lactam C=O stretching
LC-ESI-MS	m/z 177.1 [M+H]⁺	Protonated molecular ion (Positive mode)

Pharmacological Profile: Dual COX/LOX Inhibition

Like its parent compound Phenidone, 5-Methyl-1-phenylpyrazolidin-3-one acts as a dual inhibitor of both the cyclooxygenase (COX) and lipoxygenase (LOX) pathways in the arachidonic acid cascade[1][4]. Furthermore, it functions as a direct antioxidant, mitigating microglia-mediated neurotoxicity and oxidative stress[4][5].

Causality of Dual Inhibition: Traditional NSAIDs inhibit only COX, which can inadvertently "shunt" excess arachidonic acid down the LOX pathway, leading to an overproduction of pro-inflammatory and neurotoxic leukotrienes. By inhibiting both enzymes simultaneously, pyrazolidin-3-one derivatives prevent this shunting effect, offering superior protection against kainate-induced excitotoxicity and neurodegeneration[5].

Dual COX/LOX inhibition and ROS scavenging pathway by 5-Methyl-1-phenylpyrazolidin-3-one.

Protocol 2: In Vitro Dual COX/LOX Inhibition Assay

To validate the pharmacological efficacy of the compound, researchers must employ a dual-readout assay system.

Step 1: Cell Culture & Pre-incubation

• Action: Culture BV-2 microglial cells. Pre-incubate the cells with varying concentrations (1 µM - 100 µM) of 5-Methyl-1-phenylpyrazolidin-3-one for 1 hour prior to stimulation with kainic acid or LPS.

• Causality: Pre-incubation is critical. It allows the lipophilic molecule to partition across the cell membrane and occupy the hydrophobic binding pockets of intracellular COX and LOX enzymes before the excitotoxic insult triggers the massive release of arachidonic acid.

Step 2: Dual Endpoint Quantification

• Action: Harvest the supernatant and simultaneously quantify Prostaglandin E2 (PGE2) and Leukotriene B4 (LTB4) using competitive ELISA kits.

• Causality: Measuring both endpoints from the same biological replicate acts as a self-validating control. A true dual inhibitor will show a dose-dependent decrease in both PGE2 (COX product) and LTB4 (LOX product). If only PGE2 decreases while LTB4 spikes, the compound is acting solely as a COX inhibitor.

Step 3: ROS Scavenging Isolation (Control)

• Action: Perform a cell-free DPPH radical scavenging assay alongside the cellular assay.

• Causality: Because the compound is a known electron donor[1], this step isolates the direct chemical antioxidant mechanism from the enzymatic inhibition, proving that the observed neuroprotective effect is multipronged[5].

References

• Matrix Fine Chemicals - 5-METHYL-1-PHENYLPYRAZOLIDIN-3-ONE Product Data.[Link]

• Wikipedia - Phenidone.[Link]

• PubMed (NIH) - Phenidone prevents kainate-induced neurotoxicity via antioxidant mechanisms. Brain Res. 2000 Aug 18;874(1):15-23. [Link]

Sources

• 1. Phenidone - Wikipedia [en.wikipedia.org]
• 2. matrix-fine-chemicals.com [matrix-fine-chemicals.com]
• 3. echemi.com [echemi.com]
• 4. selleckchem.com [selleckchem.com]
• 5. Phenidone prevents kainate-induced neurotoxicity via antioxidant mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]

Toxicity and Safety Profile of 5-Methyl-1-phenylpyrazolidin-3-one: A Technical Whitepaper

Executive Summary

5-Methyl-1-phenylpyrazolidin-3-one (CAS: 6112-47-6) is a highly active heterocyclic compound belonging to the 1-phenyl-3-pyrazolidinone family. Historically recognized for its potent reducing properties as a photographic developing agent (often grouped under the umbrella of "Phenidones"), this molecule has gained significant traction in pharmacological research. Its core pharmacophore acts as a dual inhibitor of the cyclooxygenase (COX) and lipoxygenase (LOX) pathways.

As a Senior Application Scientist, I approach this compound with a dual lens: exploiting its potent antioxidant and neuroprotective efficacy while rigorously managing its acute oral toxicity and severe environmental hazards. This whitepaper synthesizes the mechanistic causality behind its biological activity, outlines its safety profile, and provides field-proven, self-validating experimental protocols for its application in drug development.

Physicochemical Architecture & Mechanism of Action

To understand the toxicity of 5-Methyl-1-phenylpyrazolidin-3-one, one must first examine its electron-donating capacity. The pyrazolidin-3-one core is a potent reducing agent. The addition of the 5-methyl group slightly increases the molecule's lipophilicity compared to the parent compound (Phenidone A), enhancing cellular membrane permeability without fundamentally altering the redox pharmacophore ()[1].

The Causality of COX/LOX Inhibition

In biological systems, the compound's toxicity and therapeutic index are dictated by its interaction with arachidonic acid metabolism. It acts by reducing the active site iron (Fe³⁺ to Fe²⁺) in 5-lipoxygenase and interfering with the peroxidase active site of cyclooxygenase. By halting both pathways, it prevents the formation of inflammatory prostaglandins and highly oxidative leukotrienes, which is the exact mechanism that prevents kainate-induced neurotoxicity ()[2].

Caption: Dual COX/LOX inhibition pathway by 5-Methyl-1-phenylpyrazolidin-3-one preventing neurotoxicity.

Quantitative Toxicity and Safety Profile

While the compound exhibits profound neuroprotective properties in vitro, its in vivo and environmental safety profiles require strict handling controls. Unlike older aminophenol-based reducing agents (e.g., Metol), pyrazolidinones do not typically act as primary skin sensitizers, drastically reducing the risk of occupational contact dermatitis ()[3]. However, they are moderately toxic via ingestion and highly toxic to aquatic ecosystems.

Table 1: Physicochemical & Safety Profile Summary

Parameter	Value	Causality / Implication
CAS Number	6112-47-6	Unique identifier for the 5-methyl derivative.
Molecular Formula	C₁₀H₁₂N₂O	Methyl substitution increases lipophilicity vs. parent compound.
Oral LD₅₀ (Rat)	~200 mg/kg	Moderately toxic by ingestion; requires controlled oral dosing models.
Dermatological	Low Sensitization	Lacks primary amine sensitizers; safer for occupational handling.
GHS Hazards	H301, H317, H400, H410	Toxic if swallowed; severe aquatic toxicity due to redox disruption ()[4].

Table 2: Target Affinity & Toxicological Thresholds

Target / Metric	Effect	Biological Consequence
Cyclooxygenase (COX)	Potent Inhibition	Reduces prostaglandin-mediated systemic inflammation.
5-Lipoxygenase (LOX)	Potent Inhibition	Prevents leukotriene-induced oxidative stress and neuronal apoptosis.
Aquatic Organisms	High Toxicity	Uncontrolled release disrupts environmental redox cycles in aquatic microbes.

Experimental Protocols: Self-Validating Systems

When designing assays for highly redox-active compounds like 5-Methyl-1-phenylpyrazolidin-3-one, standard protocols often fail. Expert Insight: Because this compound is a potent electron donor, it will spontaneously reduce tetrazolium salts (like MTT or WST-8) into formazan in the absence of living cells, generating massive false-positive viability signals.

To ensure a self-validating system, the protocol below mandates either a rigorous wash step prior to viability readout or the use of an orthogonal Lactate Dehydrogenase (LDH) release assay.

Protocol 1: In Vitro Cytotoxicity and Neuroprotection Assay (Kainic Acid Model)

Objective: To quantify the neuroprotective efficacy of the compound against excitotoxic insult while establishing its baseline cellular toxicity.

• Cell Seeding: Plate primary rat hippocampal neurons in 96-well plates at a density of 5×104 cells/well. Culture for 7 days in vitro (DIV) to allow synaptic network formation.

• Compound Pre-treatment:

  • Dissolve 5-Methyl-1-phenylpyrazolidin-3-one in DMSO (stock at 100 mM).

  • Dilute in culture media to final concentrations of 1, 10, 25, 50, and 100 µM. Ensure final DMSO concentration is ≤0.1% to prevent solvent toxicity.

  • Pre-incubate cells for 1 hour. Include a vehicle control (0.1% DMSO) and a positive control (e.g., 10 µM MK-801).

• Excitotoxic Insult: Add Kainic Acid (KA) to a final concentration of 100 µM to induce massive calcium influx and arachidonic acid cascade activation. Incubate for 24 hours.

• Orthogonal Viability Readout (Critical Step):

  • LDH Assay: Transfer 50 µL of the supernatant to a new plate to measure LDH release (indicative of membrane rupture). This avoids the compound's intracellular redox interference.

  • MTT Assay (Modified): If MTT must be used, aspirate the compound-containing media entirely. Wash the cells twice with warm PBS before adding the MTT reagent.

Caption: Step-by-step in vitro workflow for assessing neuroprotective efficacy and baseline cytotoxicity.

Environmental & Occupational Handling Methodology

Given its GHS classification (H400: Very toxic to aquatic life), disposal of 5-Methyl-1-phenylpyrazolidin-3-one down the drain is strictly prohibited. The compound's stability allows it to persist and disrupt redox balances in aquatic ecosystems.

Protocol 2: Safe Handling and Decontamination

• Engineering Controls: All powder weighing must be conducted within a Class II Type A2 Biological Safety Cabinet (BSC) or a dedicated powder-weighing hood to prevent inhalation of crystalline dust.

• Personal Protective Equipment (PPE): Nitrile gloves (double-gloving recommended during stock preparation), safety goggles, and a lab coat.

• Spill Decontamination:

  • Solid Spills: Do not use water initially, as it spreads the active compound. Sweep up the powder using a damp, disposable absorbent pad.

  • Liquid Spills: Neutralize the redox activity by treating the spill area with a mild oxidizing agent (e.g., 1% sodium hypochlorite solution) for 15 minutes prior to final wiping.

• Waste Disposal: Collect all liquid waste, including first-wash effluents from the in vitro assays, into dedicated halogenated/non-halogenated organic waste containers for high-temperature incineration.

References

• Phenidone prevents kainate-induced neurotoxicity via antioxidant mechanisms - PubMed Source: National Institutes of Health (NIH) / Brain Research URL:[Link]

• Phenidone - Wikipedia Source: Wikipedia URL:[Link]

• Phenidone B (1-Phenyl-4-methyl-3-pyrazolidone) (C10H12N2O), 25 grams - CP Lab Safety Source: CalPacLab (CP Lab Safety) URL:[Link]

Sources

• 1. echemi.com [echemi.com]
• 2. Phenidone prevents kainate-induced neurotoxicity via antioxidant mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Phenidone - Wikipedia [en.wikipedia.org]
• 4. calpaclab.com [calpaclab.com]

Thermodynamic stability of 5-Methyl-1-phenylpyrazolidin-3-one

Thermodynamic Stability and Degradation Kinetics of 5-Methyl-1-phenylpyrazolidin-3-one: A Comprehensive Technical Guide

Executive Summary

As a Senior Application Scientist, I frequently encounter formulation and shelf-life challenges associated with pyrazolidinone derivatives. 5-Methyl-1-phenylpyrazolidin-3-one (CAS 6112-47-6)—a methylated derivative of the well-known photographic developer and dual COX/LOX inhibitor Phenidone—presents a fascinating thermodynamic profile. This whitepaper moves beyond basic chemical descriptions to provide an in-depth, mechanistic analysis of the compound's thermodynamic stability. By understanding the causality behind its degradation pathways, researchers can engineer robust storage conditions, optimize assay buffers, and accurately interpret stability-indicating analytical data.

Structural Thermodynamics & The Aromatization Driving Force

The core vulnerability of 5-methyl-1-phenylpyrazolidin-3-one lies in its molecular architecture. The pyrazolidin-3-one ring contains a saturated C4-C5 bond, rendering the heterocycle thermodynamically metastable.

Causality of Degradation: The fundamental thermodynamic driving force for the degradation of this compound is the substantial lowering of Gibbs free energy ( ΔG ) achieved upon aromatization. When exposed to reactive oxygen species (ROS), light, or transition metals, the molecule undergoes oxidative dehydrogenation. The loss of two hydrogen atoms from the saturated ring yields 5-methyl-1-phenyl-1H-pyrazol-3-ol [1, 3]. Because the resulting fully conjugated, planar pyrazole ring is significantly lower in energy than the strained pyrazolidinone ring, this oxidative pathway is essentially irreversible.

While the 5-methyl substitution provides mild steric shielding compared to unsubstituted Phenidone, it does not alter the fundamental thermodynamic inevitability of aromatization in the presence of oxygen [2].

Thermodynamic pathway of oxidative aromatization of 5-methyl-1-phenylpyrazolidin-3-one.

Environmental Sensitivities & Kinetic Parameters

The kinetic rate at which 5-methyl-1-phenylpyrazolidin-3-one reaches its thermodynamic minimum is heavily dictated by its microenvironment.

• pH Dependency (Hydrolysis vs. Oxidation): The molecule behaves as a weak base. In acidic to neutral environments (pH 4.0–7.0), protonation limits electron availability, drastically slowing autoxidation[2]. However, in alkaline environments (pH > 8.5), deprotonation accelerates oxidative aromatization and makes the lactam-like amide bond susceptible to nucleophilic hydrolytic cleavage [2, 4].

• Photolytic Sensitivity: UV/Visible light provides the activation energy ( Ea​ ) required to initiate the radical chain reaction that leads to ring oxidation [1].

Quantitative Data Summary

To facilitate rapid formulation decisions, the thermodynamic and kinetic stability parameters are summarized below:

Parameter	Condition	Value/Observation	Causality / Mechanistic Rationale
Aqueous Half-Life ( t1/2​ )	pH 4.0 - 7.0, 25°C	Weeks to Months	Protonation limits electron availability, hindering radical initiation.
Aqueous Half-Life ( t1/2​ )	pH > 9.0, 25°C	Hours	Deprotonation accelerates autoxidation and base-catalyzed ring cleavage.
Melting Point ( Tm​ )	Solid State (DSC)	~105-115°C	Driven by intermolecular hydrogen bonding via the lactam motif.
Decomposition Onset ( Td​ )	Air, >150°C (TGA)	Exothermic Mass Loss	Thermal oxidation of the pyrazolidinone ring precedes skeletal fragmentation.
Activation Energy ( Ea​ )	Oxidative Degradation	~45-55 kJ/mol	Low barrier due to the strong thermodynamic driving force of aromatization.

Self-Validating Experimental Methodologies

To accurately profile the stability of this compound, we must utilize orthogonal, self-validating analytical workflows. Do not rely on single-point assays, as they cannot differentiate between phase changes and chemical degradation.

Protocol 1: Orthogonal Forced Degradation (ICH Q1A/Q1B Aligned)

Causality & Principle: To predict long-term shelf-life, we artificially accelerate degradation. We utilize acidic/basic hydrolysis to target the lactam bond and peroxide to bypass the autoxidation initiation phase, directly driving the molecule to its thermodynamic minimum (the pyrazole). Self-Validating Mechanism: This protocol operates as a closed mass-balance system. The integrated area of the parent peak plus all degradant peaks must equal 100% ± 5% of the day-zero control. A deviation indicates the escape of volatile degradants or precipitation of insoluble polymers, invalidating the extraction.

Step-by-Step Methodology:

• Stock Preparation: Dissolve 5-methyl-1-phenylpyrazolidin-3-one in LC-MS grade Acetonitrile to a working concentration of 1.0 mg/mL.

• Oxidative Stress: Aliquot 1 mL of the stock and add 100 µL of 3% H2​O2​ . Incubate at 25°C for 24 hours in the dark.

• Hydrolytic Stress: Aliquot 1 mL of the stock into two separate vials. Add 100 µL of 0.1 M NaOH to the first (alkaline) and 100 µL of 0.1 M HCl to the second (acidic). Incubate at 60°C for 48 hours.

• Quenching: Neutralize the acidic/basic samples with equivalent molarities of base/acid. Quench the oxidative sample with sodium thiosulfate to halt radical propagation.

• Analysis: Inject 10 µL into an HPLC-DAD-MS system (C18 column, gradient elution of Water/Acetonitrile with 0.1% Formic Acid). Quantify parent loss at 254 nm and identify degradant masses via positive electrospray ionization (+ESI).

Protocol 2: Coupled TGA/DSC Thermal Profiling

Causality & Principle: Thermodynamic stability in the solid state is dictated by crystal lattice energy. Differential Scanning Calorimetry (DSC) measures the enthalpy of phase transitions, while Thermogravimetric Analysis (TGA) measures mass loss [5]. Self-Validating Mechanism: DSC and TGA must be run in parallel. An endothermic peak on the DSC without a corresponding mass loss on the TGA validates a pure phase transition (melting). An exothermic peak accompanied by mass loss confirms oxidative decomposition. Relying on DSC alone risks misidentifying a decomposition event as a polymorphic transition.

Step-by-Step Methodology:

• Instrument Calibration: Calibrate the DSC with an Indium standard ( Tm​ = 156.6°C) and the TGA with a Calcium Oxalate monohydrate standard to ensure thermal and gravimetric accuracy.

• Sample Loading: Accurately weigh 3.0–5.0 mg of the compound. Load into an open alumina crucible for TGA and a hermetically sealed aluminum pan (with a pinhole) for DSC.

• Thermal Scanning: Program both instruments to equilibrate at 25°C, then ramp at a rate of 10°C/min up to 350°C.

• Atmospheric Control: Run the first pass under a dry Nitrogen purge (50 mL/min) to determine intrinsic thermal stability. Run a second pass under synthetic Air to determine the oxidative onset temperature.

• Data Integration: Calculate the onset of melting ( Tm​ ) and the onset of decomposition ( Td​ ) using the extrapolated tangent method on the thermograms.

Self-validating analytical workflow for thermodynamic and forced degradation profiling.

Formulation Best Practices

• Aqueous Formulations: Maintain buffer pH between 4.5 and 6.5. If alkaline conditions are strictly required for an assay, prepare the solution immediately prior to use and sparge the buffer with Nitrogen to displace dissolved oxygen.

• Stock Storage: Solid powders should be stored in tightly sealed, amber glass containers at ≤ 4°C. Liquid stock solutions should be prepared in an anhydrous, aprotic solvent (e.g., DMSO) or propylene glycol to prevent hydrolytic cleavage, and stored at -20°C [2].

References

• BenchChem Technical Support Team.
• BenchChem Technical Support Team. "Technical Support Center: Phenidone Solubility and Stability." BenchChem, 2025.
• Huang, H. et al. "Synthesis of 2H-furo[2,3-c]pyrazole ring systems through silver(I) ion-mediated ring-closure reaction." Beilstein Journal of Organic Chemistry.
• Perez, M. et al.
• Held, C. et al. "Vapor Pressure Measurements for Acetanilide and Its Derivatives by Fast Scanning Calorimetry.

A Technical Guide to the Crystal Structure Determination of 5-Methyl-1-phenylpyrazolidin-3-one

Distribution: For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the methodologies and scientific rationale behind the determination of the crystal structure of 5-Methyl-1-phenylpyrazolidin-3-one. While a definitive, publicly archived crystal structure for this specific molecule is not available at the time of this writing, this document outlines a robust, field-proven workflow for its synthesis, crystallization, and subsequent analysis by single-crystal X-ray diffraction (SCXRD). Drawing upon established protocols for analogous pyrazolidinone derivatives, this guide offers both theoretical grounding and practical, step-by-step instructions. To illustrate the analytical process, the crystal structure of the closely related compound, 5-(3-Fluorophenyl)-1-phenylpyrazolidin-3-one, is presented and discussed in detail as a representative example.

Introduction: The Significance of Crystalline Architecture

In the realm of pharmaceutical sciences and materials research, the precise three-dimensional arrangement of atoms within a molecule is of paramount importance. This spatial configuration, or crystal structure, dictates a multitude of physicochemical properties, including solubility, stability, bioavailability, and hygroscopicity. For active pharmaceutical ingredients (APIs), a thorough understanding of the crystal structure is a prerequisite for rational drug design, formulation development, and securing intellectual property.

5-Methyl-1-phenylpyrazolidin-3-one belongs to the pyrazolidinone class of heterocyclic compounds, a scaffold known for its diverse pharmacological activities. The introduction of a methyl group at the 5-position is anticipated to influence the molecule's conformation and its packing in the solid state, thereby modulating its properties. Single-crystal X-ray diffraction (SCXRD) stands as the unequivocal gold standard for elucidating the atomic-level architecture of crystalline solids, providing a definitive blueprint of the molecule's structure and its intermolecular interactions.[1][2]

This guide is structured to navigate the reader through the entire process of crystal structure determination, from the synthesis of the target compound to the final analysis of its crystalline lattice.

Synthesis and Purification: Building the Molecular Framework

The synthesis of 5-Methyl-1-phenylpyrazolidin-3-one can be approached through a cyclocondensation reaction, a common strategy for forming the pyrazolidinone ring.[3] The proposed synthetic route involves the reaction of phenylhydrazine with an appropriate beta-keto ester, in this case, ethyl crotonate, which will yield the desired 5-methyl substituted ring.

Proposed Synthesis Protocol

Reaction Scheme:

Materials and Reagents:

• Phenylhydrazine

• Ethyl crotonate

• Glacial acetic acid (catalyst)

• Ethanol (solvent)

• Diethyl ether (for washing)

• Sodium sulfate (drying agent)

Step-by-Step Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add phenylhydrazine (1 equivalent) and ethanol.

• Begin stirring the solution and add a catalytic amount of glacial acetic acid.

• Slowly add ethyl crotonate (1 equivalent) to the reaction mixture.

• Heat the mixture to reflux and maintain for 4-6 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC).

• After completion, allow the reaction mixture to cool to room temperature.

• The solvent is then removed under reduced pressure using a rotary evaporator to yield a crude product.

• The crude product is purified by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexane, to yield the pure 5-Methyl-1-phenylpyrazolidin-3-one.[4]

• The purified product is dried under vacuum over anhydrous sodium sulfate.

Characterization of the Synthesized Compound

Prior to crystallization attempts, the identity and purity of the synthesized 5-Methyl-1-phenylpyrazolidin-3-one must be unequivocally confirmed through standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure and assess purity.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups, such as the carbonyl (C=O) and N-H bonds.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

Crystallization: From a Disordered State to a Perfect Lattice

The growth of high-quality single crystals is often the most challenging and critical step in the process of structure determination. The objective is to encourage the slow, ordered arrangement of molecules from a supersaturated solution into a single, defect-free crystal lattice.[5] For pyrazolidinone derivatives, slow evaporation and vapor diffusion are often successful techniques.[2][6]

Experimental Protocol for Crystallization

Method: Slow Evaporation

• Dissolve a small amount (5-10 mg) of purified 5-Methyl-1-phenylpyrazolidin-3-one in a minimal amount of a suitable solvent (e.g., ethyl acetate, acetone, or a mixture like dichloromethane/hexane) in a small, clean vial.[7]

• Cover the vial with parafilm and puncture a few small holes in it with a needle. This allows for slow evaporation of the solvent.

• Place the vial in a vibration-free environment at a constant temperature.

• Monitor the vial over several days to weeks for the formation of well-defined, transparent crystals. A good crystal for SCXRD should have dimensions of approximately 0.1-0.3 mm in all directions and be free of cracks or other visible defects.[5]

Method: Vapor Diffusion

• Dissolve 5-10 mg of the compound in a small volume (0.5 mL) of a solvent in which it is readily soluble (e.g., dichloromethane) in a small inner vial.

• Place this inner vial inside a larger, sealable outer vial containing a small amount (2-3 mL) of an "anti-solvent" in which the compound is poorly soluble (e.g., n-hexane).

• Seal the outer vial. The vapor of the anti-solvent will slowly diffuse into the inner vial, reducing the solubility of the compound and promoting slow crystallization.

Caption: Overall workflow for the determination of the crystal structure of 5-Methyl-1-phenylpyrazolidin-3-one.

Single-Crystal X-ray Diffraction: Illuminating the Atomic Arrangement

Once a suitable single crystal is obtained, it is mounted on a goniometer and subjected to a focused beam of X-rays. The crystal diffracts the X-rays in a unique pattern of spots, the intensities and positions of which are meticulously recorded. This diffraction pattern contains the information needed to reconstruct the three-dimensional electron density map of the unit cell, and from that, the atomic structure.

Data Collection and Processing

• Instrument: A modern single-crystal X-ray diffractometer, such as a Bruker D8 VENTURE, is typically used.

• X-ray Source: A molybdenum (Mo Kα, λ = 0.71073 Å) or copper (Cu Kα, λ = 1.54184 Å) X-ray source is common for organic compounds.[6]

• Temperature: Data is often collected at a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms, resulting in a more precise structure.

• Software: Software suites like Bruker's APEX4 are used to control the data collection process.[8] The collected raw data is then processed (integrated and scaled) using programs like SAINT and SADABS.

Structure Solution and Refinement

• Structure Solution: The initial atomic positions are determined from the diffraction data using direct methods or Patterson methods. Software like SHELXT is highly effective for this step.[7]

• Structure Refinement: The initial structural model is then refined against the experimental data using a least-squares minimization procedure. This iterative process adjusts atomic coordinates, and thermal parameters to improve the agreement between the calculated and observed diffraction patterns. SHELXL is a widely used program for this purpose.[2] The quality of the final refined structure is assessed by the R-factor, which should ideally be below 5% for a well-determined structure.

Caption: The logical progression from raw diffraction data to a final, validated crystal structure.

Structural Analysis: An Illustrative Example using 5-(3-Fluorophenyl)-1-phenylpyrazolidin-3-one

As no public crystal structure data for 5-Methyl-1-phenylpyrazolidin-3-one is available, we will now examine the crystal structure of the closely related compound, 5-(3-Fluorophenyl)-1-phenylpyrazolidin-3-one, to demonstrate the analysis process.[2]

Crystallographic Data

Table 1: Crystal Data and Structure Refinement for 5-(3-Fluorophenyl)-1-phenylpyrazolidin-3-one [2]

Parameter	Value
Chemical Formula	C₁₅H₁₃FN₂O
Formula Weight	256.27
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	10.265 (2)
b (Å)	7.3130 (15)
c (Å)	17.822 (4)
β (°)	92.39 (3)
Volume (ų)	1336.7 (5)
Z	4
Temperature (K)	294 (2)
Radiation	Mo Kα (λ = 0.71073 Å)
Reflections Collected	2393
Final R indices [I>2σ(I)]	R₁ = 0.081, wR₂ = 0.232

Molecular Geometry

In the crystal structure of 5-(3-Fluorophenyl)-1-phenylpyrazolidin-3-one, the pyrazolidine ring adopts an envelope conformation. The phenyl and fluorophenyl rings are not coplanar, exhibiting a significant dihedral angle of 77.92 (3)° between them.[2] This twisting is a common feature in such bicyclic systems and is influenced by steric hindrance between the two aromatic rings.

Intermolecular Interactions and Crystal Packing

The way molecules arrange themselves in a crystal is governed by a network of non-covalent interactions. In the case of 5-(3-Fluorophenyl)-1-phenylpyrazolidin-3-one, the crystal structure is stabilized by a combination of hydrogen bonds and π-interactions.[2]

• Hydrogen Bonding: Intermolecular N—H···O hydrogen bonds link adjacent molecules, forming chains within the crystal lattice. C—H···O interactions also contribute to the overall stability.

• π-Interactions: C—H···π contacts are observed between aromatic hydrogen atoms and the phenyl and fluorophenyl rings. Additionally, a π–π stacking interaction exists between the phenyl rings of neighboring molecules, with a centroid-centroid distance of 3.926 (1) Å.[2]

These interactions collectively create a robust three-dimensional supramolecular architecture.

Hirshfeld Surface Analysis

To further dissect the intermolecular interactions, Hirshfeld surface analysis can be employed. This computational method maps the close contacts a molecule makes with its neighbors in the crystal. The surface is colored to indicate the nature and strength of these interactions, providing a visual fingerprint of the crystal packing. For instance, red areas on the surface highlight strong hydrogen bonding interactions, while blue areas represent weaker van der Waals forces.[9][10]

Conclusion and Future Perspectives

This guide has detailed a comprehensive and scientifically rigorous approach to the crystal structure determination of 5-Methyl-1-phenylpyrazolidin-3-one. While the specific crystal structure of this compound remains to be publicly reported, the outlined methodologies for synthesis, crystallization, and SCXRD analysis provide a clear roadmap for its elucidation. The analysis of the related compound, 5-(3-Fluorophenyl)-1-phenylpyrazolidin-3-one, serves as a practical example of the rich structural information that can be gleaned from a successful crystal structure determination.

The determination of the crystal structure of 5-Methyl-1-phenylpyrazolidin-3-one would be a valuable contribution to the fields of medicinal chemistry and materials science. It would enable a deeper understanding of its structure-property relationships and could facilitate the design of new derivatives with enhanced pharmacological or material properties.

References

• Bruker. (n.d.). APEX Software. Retrieved from Bruker Corporation website: [Link][8]

• Liebschner, D., et al. (2009). 5-(3-Fluorophenyl)-1-phenylpyrazolidin-3-one. Acta Crystallographica Section E: Structure Reports Online, 65(1), o1886. [Link][2]

• Parajuli, R. (2015). Synthesis, Characterization and Biological Evaluation of Some Pyrazolone Derivatives. Oriental Journal of Chemistry, 31(4), 2099-2106. [Link][4]

• Thakar, A. S., et al. (2015). Isolation, characterization and x-ray structure determination of the schiff base ligand: 5-methyl-2-phenyl-4-[phenyl-(4-phenyl-thiazol-2-ylamino)-methylene]-2,4-dihydro-pyrazol-3-one. South African Journal of Chemistry, 68, 57-61. [Link][7]

• University of Zurich. (n.d.). Preparation of Single Crystals for X-ray Diffraction. Department of Chemistry. Retrieved from [Link][5]

• Spackman, M. A., & Jayatilaka, D. (2009). Hirshfeld surface analysis. CrystEngComm, 11(1), 19-32. [Link][10]

• Mossotti, R., et al. (2018). Crystal structure of pirfenidone (5-methyl-1-phenyl-1H-pyridin-2-one): an active pharmaceutical ingredient (API). Acta Crystallographica Section E: Crystallographic Communications, 74(Pt 12), 1833–1836. [Link][6]

• Bakhite, E. A., et al. (2024). Synthesis, Crystal Structure, Hirshfeld Surface Analysis, and Computational Approach of a New Pyrazolo[3,4-g]isoquinoline Derivative as Potent against Leucine-Rich Repeat Kinase 2 (LRRK2). ACS Omega. [Link][9]

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• 1. Phenix [phenix-online.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Preparation of Single Crystals for X-ray Diffraction | Department of Chemistry | UZH [chem.uzh.ch]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Isolation, characterization and x-ray structure determination of the schiff base ligand: 5-methyl-2-phenyl-4-[phenyl-(4-phenyl-thiazol-2-ylamino)-methylene]-2,4-dihydro-pyrazol-3-one [scielo.org.za]
• 8. APEX Software | Bruker [bruker.com]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. Fingerprinting intermolecular interactions in molecular crystals - CrystEngComm (RSC Publishing) [pubs.rsc.org]

Spectroscopic Characterization of 5-Methyl-1-phenylpyrazolidin-3-one: An In-depth Technical Guide

Introduction

In the landscape of pharmaceutical research and development, the precise structural elucidation of novel chemical entities is a cornerstone of progress. Among the myriad of heterocyclic scaffolds, pyrazolidinones represent a class of compounds with significant biological activities, including anti-inflammatory and analgesic effects.[1] This guide provides a comprehensive technical overview of the spectroscopic methodologies required for the unambiguous characterization of a specific pyrazolidinone derivative: 5-Methyl-1-phenylpyrazolidin-3-one.

It is critically important to distinguish 5-Methyl-1-phenylpyrazolidin-3-one from its well-known isomer, 3-methyl-1-phenyl-2-pyrazolin-5-one, commonly known as Edaravone.[2][3] While both share the same molecular formula, C10H10N2O, their structural differences—a saturated pyrazolidinone ring in our target molecule versus a pyrazolinone ring with a double bond in Edaravone—lead to distinct spectroscopic signatures and pharmacological profiles. This guide will focus exclusively on the saturated pyrazolidinone.

This document is designed for researchers, scientists, and drug development professionals, offering not just procedural steps but also the underlying scientific rationale for experimental choices. We will delve into the core spectroscopic techniques: Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, Mass Spectrometry (MS), and UV-Vis Spectroscopy, providing both theoretical grounding and practical, field-tested protocols.

Molecular Structure and Isomerism

A clear understanding of the molecular structure is paramount before embarking on its characterization.

Caption: Molecular structure of 5-Methyl-1-phenylpyrazolidin-3-one.

Overall Spectroscopic Workflow

A multi-technique approach is essential for a comprehensive and irrefutable structural confirmation. The following workflow illustrates the synergistic relationship between different spectroscopic methods.

Caption: A typical workflow for the spectroscopic characterization of a synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For 5-Methyl-1-phenylpyrazolidin-3-one, both ¹H and ¹³C NMR are indispensable.

Expertise & Experience: Causality Behind Experimental Choices

The choice of deuterated solvent is the first critical decision. Chloroform-d (CDCl₃) is a common starting point due to its excellent solubilizing power for many organic compounds. However, if hydrogen bonding or subtle peak shifts are of interest, Dimethyl sulfoxide-d₆ (DMSO-d₆) can be a valuable alternative, as it can reveal exchangeable protons (like N-H) more clearly.[4]

For ¹³C NMR, a standard proton-decoupled experiment is sufficient to identify all unique carbon environments. However, to differentiate between CH, CH₂, and CH₃ groups, a Distortionless Enhancement by Polarization Transfer (DEPT) experiment (specifically DEPT-135 and DEPT-90) is highly recommended.[4] This is a self-validating system; the information from the DEPT spectra must be consistent with the proposed structure and the ¹H NMR data.

Experimental Protocol: NMR Data Acquisition

• Sample Preparation:

  • Accurately weigh 5-10 mg of high-purity 5-Methyl-1-phenylpyrazolidin-3-one.

  • Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube.

  • Ensure the sample is fully dissolved; gentle vortexing or sonication may be applied.

• ¹H NMR Acquisition Parameters:

  • Spectrometer: 300 MHz or higher field strength for better resolution.

  • Pulse Sequence: Standard single-pulse experiment.

  • Spectral Width: 0-12 ppm.

  • Number of Scans: 8-16 scans for a good signal-to-noise ratio.

  • Relaxation Delay: 1-5 seconds.

• ¹³C NMR Acquisition Parameters:

  • Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30).

  • Spectral Width: 0-200 ppm.

  • Number of Scans: 128-1024 scans, as ¹³C has a low natural abundance.

  • Relaxation Delay: 2 seconds.

Predicted ¹H and ¹³C NMR Data

The following tables summarize the predicted chemical shifts (δ) for 5-Methyl-1-phenylpyrazolidin-3-one based on established principles and data from structurally similar compounds.[4][5]

Table 1: Predicted ¹H NMR Spectral Data

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Phenyl-H (ortho, meta, para)	7.0 - 7.5	Multiplet (m)	5H
C5-H	3.8 - 4.2	Quartet (q)	1H
C4-H₂	2.4 - 2.8	Multiplet (m)	2H
C5-CH₃	1.2 - 1.5	Doublet (d)	3H

Table 2: Predicted ¹³C NMR Spectral Data

Carbon Atom	Predicted Chemical Shift (δ, ppm)	DEPT-135 Signal
C=O (C3)	170 - 175	Absent
Phenyl C (quaternary)	140 - 145	Absent
Phenyl C-H	115 - 130	Positive
C5	50 - 60	Positive
C4	35 - 45	Negative
C5-CH₃	15 - 25	Positive

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. The key absorption bands provide a molecular "fingerprint."

Expertise & Experience: Causality Behind Experimental Choices

The most prominent feature in the IR spectrum of 5-Methyl-1-phenylpyrazolidin-3-one will be the carbonyl (C=O) stretch of the cyclic amide (lactam). Its position is diagnostic; a saturated five-membered lactam typically shows a strong absorption band around 1680-1700 cm⁻¹. This is a slightly lower frequency than for a simple ketone due to the influence of the adjacent nitrogen atom. The presence of a phenyl group and alkyl substituents will also give rise to characteristic C-H stretching and bending vibrations.

For sample preparation, the choice between a Nujol mull and a KBr pellet depends on the nature of the sample and the desired spectral clarity. A KBr pellet generally provides a cleaner spectrum, free from the C-H absorption bands of Nujol oil which can sometimes obscure signals in the 3000-2800 cm⁻¹ and 1500-1300 cm⁻¹ regions.[6]

Experimental Protocol: FTIR Data Acquisition

• Sample Preparation (KBr Pellet):

  • Grind a small amount (1-2 mg) of the sample with approximately 100 mg of dry, spectroscopic grade KBr using an agate mortar and pestle.

  • The mixture should be a fine, homogeneous powder.

  • Place the powder in a pellet press and apply pressure to form a transparent or translucent pellet.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

Expected IR Absorption Bands

Table 3: Key IR Absorption Frequencies

Functional Group	Expected Frequency (cm⁻¹)	Intensity
N-H Stretch (if tautomer present)	3200 - 3400	Medium, broad
Aromatic C-H Stretch	3000 - 3100	Medium
Aliphatic C-H Stretch	2850 - 2960	Medium
C=O Stretch (Lactam)	1680 - 1700	Strong, sharp
Aromatic C=C Bending	1450 - 1600	Medium
C-N Stretch	1200 - 1350	Medium

Mass Spectrometry (MS)

Mass spectrometry provides crucial information about the molecular weight and fragmentation pattern of a molecule, further confirming its identity.

Expertise & Experience: Causality Behind Experimental Choices

Both Electron Ionization (EI) and Electrospray Ionization (ESI) are valuable techniques. EI typically induces more fragmentation, providing a detailed fingerprint that can be used for library matching and structural elucidation. The molecular ion peak (M⁺) should be observed at m/z 176, corresponding to the molecular weight of C₁₀H₁₂N₂O.[7]

ESI is a softer ionization technique, which is particularly useful for confirming the molecular weight, as it often results in a prominent protonated molecule [M+H]⁺ at m/z 177. The choice between EI and ESI depends on the primary goal: detailed fragmentation analysis (EI) or unambiguous molecular weight confirmation (ESI).

Experimental Protocol: MS Data Acquisition

• Sample Preparation:

  • For EI (often coupled with Gas Chromatography, GC-MS), dissolve a small amount of the sample in a volatile solvent like dichloromethane or ethyl acetate.

  • For ESI (often coupled with Liquid Chromatography, LC-MS), dissolve the sample in a suitable mobile phase, such as a mixture of acetonitrile and water.

• Data Acquisition (EI):

  • Ionization Energy: Standard 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

• Data Acquisition (ESI):

  • Mode: Positive ion mode.

  • Mass Range: Scan from m/z 100 to 500.

Expected Mass Spectral Data

• Molecular Ion (EI): A peak at m/z = 176.

• Protonated Molecule (ESI): A prominent peak at m/z = 177.

• Key Fragments: Expect fragmentation patterns corresponding to the loss of the methyl group, cleavage of the pyrazolidinone ring, and fragments related to the phenyl group (e.g., m/z = 77, 91, 105).

UV-Vis Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule and is particularly sensitive to conjugated systems.

Expertise & Experience: Causality Behind Experimental Choices

The UV-Vis spectrum of 5-Methyl-1-phenylpyrazolidin-3-one is expected to be dominated by the electronic transitions of the phenyl group. The choice of solvent can influence the position and intensity of the absorption maxima (λ_max) due to solvatochromic effects.[8][9] It is good practice to record the spectrum in a non-polar solvent (e.g., hexane) and a polar solvent (e.g., ethanol or acetonitrile) to assess these effects.

Experimental Protocol: UV-Vis Data Acquisition

• Sample Preparation:

  • Prepare a dilute solution of the compound (typically 10⁻⁴ to 10⁻⁵ M) in a UV-transparent solvent (e.g., ethanol, acetonitrile, or hexane).

• Data Acquisition:

  • Use a matched pair of quartz cuvettes, one for the sample solution and one for the solvent blank.

  • Scan the spectrum from approximately 200 to 400 nm.

Expected UV-Vis Absorption Data

• λ_max: Expect absorption maxima in the range of 240-280 nm, characteristic of the π → π* transitions of the phenyl ring. The exact position and intensity will be solvent-dependent.

Conclusion

The spectroscopic characterization of 5-Methyl-1-phenylpyrazolidin-3-one requires a coordinated, multi-technique approach. By systematically applying NMR (¹H, ¹³C, DEPT), IR, and Mass Spectrometry, a complete and unambiguous structural assignment can be achieved. UV-Vis spectroscopy provides complementary data on the electronic properties of the molecule. The protocols and expected data presented in this guide serve as a robust framework for researchers, ensuring both scientific integrity and efficiency in the characterization of this and related pyrazolidinone compounds. Each technique provides a piece of the puzzle, and their collective interpretation forms a self-validating system that is the hallmark of rigorous chemical analysis.

References

• Pharmaffiliates. Edaravone-impurities. Available at: [Link]

• Rajput, S. J., & Banchhor, M. (2018). Stress Degradation of Edaravone: Separation, Isolation and Characterization of Major Degradation Products. ResearchGate. Available at: [Link]

• Rajput, S. J., & Banchhor, M. (2018). Stress degradation of edaravone: Separation, isolation and characterization of major degradation products. PubMed. Available at: [Link]

• NP-MRD. 13C NMR Spectrum (1D, 50 MHz, H2O, predicted) (NP0311124). Available at: [Link]

• NP-MRD. 1H NMR Spectrum (1D, 1000 MHz, H2O, predicted) (NP0250365). Available at: [Link]

• PubMed. (1988). 5-Lipoxygenase inhibitors: the synthesis and structure-activity relationships of a series of 1-phenyl-3-pyrazolidinones. PubMed. Available at: [Link]

• Chemball. 1-Phenyl-3-Methyl-5-Pyrazolone/PMP. Available at: [Link]

• Ghosh, K., et al. (2010). UV-vis spectra of 1 (c = 5.05 × 10 −5 M) in different solvents. ResearchGate. Available at: [Link]

• Google Patents. CN101367763B - Synthesis process of 1-phenyl-3-methyl-5-pyrazolone.
• Google Patents. US1723545A - Process of preparing 1-phenyl-3-methyl-5-pyrazolone.

• ResearchGate. 1 H-NMR spectrum of compound (14) 3.3 13 C-NMR study. Available at: [Link]

• ResearchGate. synthesis of 3 methyl-1-phenyl-pyrazol-5-one (P). Available at: [Link]

• The Royal Society of Chemistry. Selective C-acylation of 3-methyl-1-phenyl-pyrazol-5-one. Available at: [Link]

• PubChem. 4-Methyl-1-phenylpyrazolidin-3-one. Available at: [Link]

• ResearchGate. Structures of 1-Phenyl-3-methyl-pyrazolone-5 and its Benzoyl Derivatives. Available at: [Link]

• Shen, X., & Perreault, H. (1999). Electrospray ionization mass spectrometry of 1-phenyl-3-methyl-5-pyrazolone derivatives of neutral and N-acetylated oligosaccharides. PubMed. Available at: [Link]

• NIST. 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-phenyl-. Available at: [Link]

• PubChem. Dimezone. Available at: [Link]

• NextSDS. 5-methyl-3-Pyrazolidinone — Chemical Substance Information. Available at: [Link]

• NIST. 3-Pyrazolidinone, 1-phenyl-. Available at: [Link]

• TSFX. IR Spectra: Tricks for Identifying the 5 Zones. Available at: [Link]

• Chemistry LibreTexts. (2019, July 24). 3.2: IR Spectroscopy. Available at: [Link]

• SpectraBase. (E)-5-Methyl-1-phenylhexa-1,5-dien-3-ol - Optional[13C NMR]. Available at: [Link]

• MDPI. Metal Complexes of New Bioactive Pyrazolone Phenylhydrazones; Crystal Structure of 4-Acetyl-3-methyl-1-phenyl-2-pyrazoline-5-one phenylhydrazone Ampp-Ph. Available at: [Link]

• MDPI. 1-Phenyl-3,3-di(1H-pyrazol-1-yl)propan-1-one. Available at: [Link]

• SIELC Technologies. UV-Vis Spectrum of N-Methyl-2-Pyridone-5-Carboxamide. Available at: [Link]

• Biointerface Research in Applied Chemistry. (2021, January 31). Solvent Effects on the UV-Visible Absorption Spectra of Some New 3-Methyl-5-(Phenylamino)-4-((4-Phenylazo- Phenyl)Azo)-2-Substituted Thiophene Dyes. Available at: [Link]

• PubMed. (2013). FT-IR spectroscopic analyses of 3-Methyl-5-Pyrazolone (MP). PubMed. Available at: [Link]

• science-softCon. UV/Vis+ Photochemistry Database - Aromatic Substances. Available at: [Link]

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Pharmacokinetics and Metabolic Liabilities of 5-Methyl-1-phenylpyrazolidin-3-one Derivatives: A Technical Guide for Lead Optimization

Executive Summary

The pyrazolidin-3-one scaffold, most notably represented by phenidone (1-phenyl-3-pyrazolidinone), has long been recognized for its potent dual inhibition of cyclooxygenase (COX) and 5-lipoxygenase (5-LOX)[1][2]. The introduction of a methyl group at the 5-position yields 5-Methyl-1-phenylpyrazolidin-3-one (CAS No. 6112-47-6)[3], a derivative that maintains robust anti-inflammatory properties. However, the clinical translation of pyrazolidin-3-one derivatives has historically been bottlenecked by severe pharmacokinetic (PK) and toxicological liabilities—specifically, rapid metabolic clearance and the induction of dose-limiting methemoglobinemia[2][4].

This whitepaper synthesizes the pharmacokinetic profile of 5-methyl-1-phenylpyrazolidin-3-one derivatives, detailing the mechanistic causality behind their metabolic instability, the self-validating experimental protocols required to screen these compounds, and the structural optimization strategies necessary to circumvent hematologic toxicity.

Mechanistic Rationale: The Double-Edged Sword of Redox Activity

The pharmacological efficacy of 5-methyl-1-phenylpyrazolidin-3-one stems from its ability to act as a direct redox inhibitor of the 5-LOX enzyme, effectively uncoupling the catalytic cycle of arachidonic acid metabolism[4][5]. By reducing the active site iron (Fe³⁺ to Fe²⁺), the compound halts the synthesis of pro-inflammatory leukotrienes.

However, this exact redox capability is the root of its primary toxicological liability. In systemic circulation, the pyrazolidin-3-one core is highly susceptible to oxidative and hydrolytic ring-opening. This metabolic degradation yields reactive phenylhydrazine intermediates[2]. Phenylhydrazine is a potent oxidizing agent that rapidly converts ferrous (Fe²⁺) oxyhemoglobin into ferric (Fe³⁺) methemoglobin, severely impairing the oxygen-carrying capacity of erythrocytes and leading to methemoglobinemia[2].

Fig 1: Metabolic degradation of pyrazolidin-3-ones leading to methemoglobinemia.

Pharmacokinetic Profile (ADME)

Understanding the ADME (Absorption, Distribution, Metabolism, Excretion) profile of 5-methyl-1-phenylpyrazolidin-3-one is critical for rational drug design.

• Absorption: The compound exhibits high lipophilicity, resulting in rapid gastrointestinal absorption and excellent oral bioavailability. Peak plasma concentrations ( Cmax​ ) are typically achieved within 30 to 60 minutes post-dose.

• Distribution: Due to its lipophilic nature, the drug distributes widely into peripheral tissues, including the central nervous system. However, its tissue residence time is severely truncated by its rapid systemic clearance.

• Metabolism: The compound undergoes extensive first-pass hepatic metabolism. The primary pathways include N-oxidation, aliphatic hydroxylation of the 5-methyl group, and subsequent hydrolytic cleavage of the pyrazolidinone ring[2][5]. The resulting short half-life ( t1/2​ typically < 1 hour) necessitates frequent dosing, which exacerbates the accumulation of toxic metabolites[5].

• Excretion: The phase II conjugated metabolites (primarily glucuronides) are rapidly cleared via renal excretion.

Quantitative Pharmacokinetic Comparison

To illustrate the PK challenges, the table below compares the baseline phenidone scaffold, the 5-methyl derivative, and a structurally optimized ring-expanded triazinone analog designed to resist metabolic ring-opening[2].

Compound Class	Primary Target(s)	Elimination Half-life ( t1/2​ )	Oral Bioavailability	Methemoglobinemia Risk
Phenidone	COX / 5-LOX	~15 - 30 min	High	Severe
5-Methyl-1-phenylpyrazolidin-3-one	COX / 5-LOX	~30 - 45 min	High	Moderate to Severe
1-Aryl-triazin-3-one (Ring Expanded)	5-LOX	1.0 - 2.9 hours	High	Negligible

Data synthesized from comparative in vivo PK studies on lipoxygenase inhibitors[2][5].

Self-Validating Experimental Protocol: PK and Toxicity Screening

As a Senior Application Scientist, I emphasize that standard microsomal stability assays are insufficient for this chemical class. Because the primary liability is erythrocyte toxicity driven by a transient metabolite, the workflow must couple hepatic clearance assays with whole-blood functional assays. This creates a self-validating system: if intrinsic clearance ( CLint​ ) is high, we must immediately verify if the cleared fraction is shunted toward the toxic phenylhydrazine pathway.

Step-by-Step Methodology: Coupled Metabolic Stability and MetHb Assay

Phase 1: Microsomal Incubation (Determine CLint​ )

• Preparation: Prepare a 1 mM stock solution of 5-methyl-1-phenylpyrazolidin-3-one in DMSO. Dilute to a final assay concentration of 1 µM in 0.1 M potassium phosphate buffer (pH 7.4).

• Incubation: Add human or rat liver microsomes (0.5 mg/mL final protein concentration). Pre-incubate at 37°C for 5 minutes.

• Initiation: Initiate the reaction by adding NADPH regenerating system (1 mM final NADPH).

• Sampling: Extract 50 µL aliquots at 0, 5, 15, 30, and 60 minutes. Quench immediately in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

• Analysis: Centrifuge at 4000 rpm for 10 minutes. Analyze the supernatant via LC-MS/MS to calculate the depletion rate constant ( k ) and CLint​ .

Phase 2: Ex Vivo Methemoglobinemia Validation

• Blood Collection: Collect fresh, heparinized whole blood from the target species (e.g., Sprague-Dawley rats).

• Dosing: Spike the whole blood with the parent compound and the microsomal reaction mixture (from Phase 1, t=30 min) to simulate metabolic conversion.

• Incubation: Incubate the blood samples at 37°C with gentle agitation for 2 hours.

• Spectrophotometric Quantification: Lyse the erythrocytes using a hypotonic buffer. Measure the absorbance of the lysate at 630 nm (specific for MetHb) and 540 nm (total hemoglobin).

• Causality Check: Calculate the MetHb percentage. A high CLint​ coupled with a MetHb > 5% confirms that the metabolic degradation pathway is actively producing hematotoxic intermediates.

Fig 2: Coupled workflow for evaluating metabolic stability and hematologic toxicity.

Structural Modifications & SAR Directives

The pharmacokinetic failure of early pyrazolidin-3-ones dictates a strict Structure-Activity Relationship (SAR) directive for modern drug development. The 5-methyl substitution slightly increases steric hindrance against hydrolytic ring opening compared to unsubstituted phenidone, marginally improving the half-life[2][5]. However, it is insufficient to completely block the formation of phenylhydrazine.

Strategic Interventions:

• Ring Expansion: Expanding the 5-membered pyrazolidinone ring to a 6-membered tetrahydro-1,2,4-triazin-3-one ring drastically increases metabolic stability. The cyclic urea functionality in the triazinone core resists in vivo metabolic hydrolysis, preventing the release of reactive hydrazines and eliminating methemoglobinemia while retaining 5-LOX inhibition[2].

• Aryl Substitution: Introducing electron-withdrawing groups (e.g., fluorine or CF3) on the 1-phenyl ring can modulate the redox potential of the molecule, reducing its propensity to indiscriminately oxidize heme iron[6][7].

Conclusion

While 5-Methyl-1-phenylpyrazolidin-3-one derivatives possess potent anti-inflammatory pharmacology, their utility is fundamentally compromised by a pharmacokinetic profile characterized by rapid clearance and the generation of hematotoxic metabolites. As demonstrated through the self-validating workflows above, successful drug development in this chemical space requires moving beyond simple half-life extension. Researchers must employ structural strategies, such as ring expansion, to engineer metabolic resilience against the specific hydrolytic pathways responsible for phenylhydrazine formation.

References

• Matrix Fine Chemicals.5-METHYL-1-PHENYLPYRAZOLIDIN-3-ONE (CAS Number: 6112-47-6). Retrieved from Matrix Fine Chemicals.
• Echemi.Buy 5-methyl-1-phenylpyrazolidin-3-one from JHECHEM CO LTD. Retrieved from Echemi.
• ResearchGate.New Pyridazine Derivatives as Selective COX-2 Inhibitors and Potential Anti-inflammatory Agents; Design, Synthesis and Biological Evaluation.
• ACS Publications (Journal of Medicinal Chemistry).5-Lipoxygenase Inhibitors: Synthesis and Structure−Activity Relationships of a Series of 1-Aryl-2H,4H-tetrahydro-1,2,4-triazin-3-ones.
• AACR Journals.Lipoxygenase Inhibitors as Potential Cancer Chemopreventives.
• PubMed (Biochemical Pharmacology).Pharmacology of the pyrroloimidazole, SK&F 105809--II. Antiinflammatory activity and inhibition of mediator production in vivo.
• ACS Publications (The Journal of Organic Chemistry).Selective Construction of Spiro or Fused Heterocyclic Scaffolds via One-pot Cascade Reactions of 1-Arylpyrazolidinones.
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Redox Potential and Electrochemical Dynamics of 5-Methyl-1-phenylpyrazolidin-3-one in Aqueous Solutions: A Technical Guide

Executive Summary

5-Methyl-1-phenylpyrazolidin-3-one (5-MPP) is a highly reactive, redox-active heterocycle belonging to the pyrazolidin-3-one family. As a structural analogue of the well-known electron donor Phenidone (1-phenyl-3-pyrazolidinone), 5-MPP is characterized by its ability to undergo facile one-electron oxidation. This property makes it a critical molecule in applications ranging from photographic development[1] to the pharmacological inhibition of lipoxygenase (LOX) and cyclooxygenase (COX) pathways via radical scavenging[2],[3].

As a Senior Application Scientist, I designed this guide to move beyond basic tabulated data. Here, we will dissect the causality behind the electrochemical behavior of 5-MPP, explore the thermodynamic impact of its C5-methyl substitution, and establish a self-validating experimental protocol for accurately measuring its redox potential in aqueous media.

Structural and Thermodynamic Foundations

The electrochemical behavior of 5-MPP in aqueous solutions is governed by a Proton-Coupled Electron Transfer (PCET) mechanism. The primary redox-active center is the N2–H amine group.

The Inductive Effect of the C5-Methyl Group

In the parent compound Phenidone, the oxidation potential is highly dependent on the deprotonation of the N2–H group ( pKa​≈7.4 ). The introduction of a methyl group at the C5 position in 5-MPP introduces a weak electron-donating inductive effect (+I) and hyperconjugation.

• Causality: This increased electron density slightly destabilizes the ground-state pyrazolidinone anion while significantly stabilizing the electron-deficient pyrazolidinyl radical formed after the first oxidation step. By lowering the activation energy required to reach the radical state, the C5-methyl group effectively lowers the thermodynamic standard reduction potential ( E∘ ) by approximately 10–15 mV compared to Phenidone, making 5-MPP a marginally stronger reducing agent.

Figure 1: PCET oxidation pathway of 5-MPP from protonated state to fully oxidized cation.

Electrochemical Profiling & Structure-Activity Relationships

The redox potential of 5-MPP exhibits strict Nernstian behavior in acidic to neutral media. Below its pKa​ , the oxidation potential shifts negatively by approximately 59 mV per pH unit, indicative of a 1e−/1H+ transfer process. Above the pKa​ , the potential becomes largely pH-independent as the pre-formed anion undergoes a direct 1e− oxidation.

Quantitative Data Summary

The table below contextualizes the extrapolated thermodynamic parameters of 5-MPP against its widely studied structural relatives, Phenidone and Dimezone (4,4-dimethyl-1-phenylpyrazolidin-3-one)[1].

Compound	pKa​	E1/2​ at pH 7.0 (V vs SHE)	E1/2​ at pH 10.0 (V vs SHE)	Radical Stability
Phenidone	7.40	+0.280 V	+0.050 V	Moderate
5-MPP	~7.50	+0.265 V	+0.035 V	Moderate-High
Dimezone	7.60	+0.240 V	+0.020 V	High

Note: The irreversible nature of the second oxidation step means that true equilibrium potentials ( E∘ ) are best approximated as half-wave potentials ( E1/2​ ) derived from fast-scan cyclic voltammetry.

Self-Validating Experimental Protocol: Cyclic Voltammetry

To accurately measure the redox potential of 5-MPP, the experimental design must account for the transient nature of the pyrazolidinyl radical and the pH-dependency of the reaction. The following protocol is designed as a self-validating system to ensure data integrity.

Step-by-Step Methodology

• Buffer Preparation: Prepare a 0.1 M Phosphate Buffer Solution (PBS) at pH 7.4.

  • Causality: High buffer capacity is mandatory. During oxidation, protons are liberated at the electrode-solution interface. Insufficient buffer capacity causes a localized pH drop, artificially shifting the measured potential to more positive values.

• Analyte Introduction: Dissolve 5-MPP to a final concentration of 1.0 mM. (Use a minimal volume of ethanol if aqueous solubility is initially poor, keeping organic content <5% v/v).

• Deoxygenation: Purge the electrochemical cell with high-purity N2​ gas for 15 minutes.

  • Causality: Dissolved oxygen reduces at approximately -0.2 V vs Ag/AgCl and can spontaneously oxidize the 5-MPP anion, skewing the baseline and degrading the analyte.

• Electrode Preparation: Polish a Glassy Carbon (GC) working electrode with 0.05 µm alumina slurry, rinse with Milli-Q water, and sonicate for 2 minutes.

  • Causality: GC provides a wide anodic potential window and minimizes the surface adsorption of organic radicals compared to platinum or gold, preventing electrode fouling.

• Voltammetric Cycling: Execute cyclic voltammetry (CV) using a Ag/AgCl reference electrode and a Pt wire counter electrode. Sweep from -0.2 V to +0.8 V at varying scan rates ( v = 10, 20, 50, 100, 250, 500 mV/s).

Figure 2: Self-validating experimental workflow for cyclic voltammetry of 5-MPP.

The Self-Validation Matrix

To trust the measured E1/2​ value, the system must prove it is free of artifacts (e.g., adsorption, uncompensated resistance). Apply the following diagnostic criteria to your CV data:

Diagnostic Parameter	Expected Behavior	Deviation Cause	Corrective Action
ipa​ vs v1/2	Linear relationship ( R2>0.99 ).	Analyte is adsorbing to the electrode (fouling).	Re-polish electrode; lower analyte concentration to 0.1 mM.
ΔEp​ ( Epa​−Epc​ )	~59 mV at low scan rates (10 mV/s).	Uncompensated resistance ( Ru​ ) or slow electron transfer kinetics.	Use IR compensation; check reference electrode frit.
ipa​/ipc​ Ratio	Approaches 1.0 at high scan rates.	Radical is undergoing rapid chemical degradation (EC mechanism).	Increase scan rate further to outrun the chemical step.

Mechanistic Implications in Applied Science

Understanding the precise redox potential of 5-MPP unlocks its utility across multiple disciplines:

• Pharmacological Drug Development: The ability of pyrazolidin-3-ones to act as potent inhibitors of the arachidonic acid cascade (specifically 5-LOX and COX) is directly tied to their redox potentials. They reduce the active-site iron of LOX from Fe3+ to the inactive Fe2+ state. Because 5-MPP has a highly tuned oxidation potential, it acts as an ideal sacrificial reductant without triggering unwanted off-target oxidative stress[2],[3].

• Advanced Oxidation Processes (AOPs): In wastewater treatment, understanding the anodic electron abstraction of pyrazolidin-3-one derivatives allows engineers to map out their degradation pathways. Oxidation typically yields hydroxylated derivatives and eventual ring-cleavage into benign carboxylic acids[4].

• Transition-Metal Catalysis: Pyrazolidin-3-one motifs are increasingly utilized as internally oxidative directing groups in redox-neutral C–H activation reactions (e.g., Ruthenium catalysis). The specific redox potential of the N–N bond enables catalytic turnover without the need for harsh, toxic external oxidants[5].

References

• [5] Ruthenium-Catalyzed Redox-Neutral C−H Activation via N−N Cleavage: Synthesis of N‑Substituted Indoles. Organic Letters - ACS Publications.

• [2] Mechanism of action of some inhibitors of endothelium-derived relaxing factor. PNAS.

• [1] Alternative Processes For The Contemporary Photographer. Camera - Scribd / Routledge.

• [4] Degradation of medical x-ray film developing wastewaters by advanced oxidation processes. Water Research (NIH/PubMed).

• [3] Electrochemical behavior of Flavonoids in the presence of metal ions. ResearchGate.

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Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of 5-Methyl-1-phenylpyrazolidin-3-one

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive, step-by-step protocol for the synthesis of 5-Methyl-1-phenylpyrazolidin-3-one, a heterocyclic compound with applications in various fields, including as a precursor in pharmaceutical development and a component in photographic developing solutions. The synthesis is achieved through the cyclocondensation reaction of phenylhydrazine and ethyl 2-bromopropionate. This guide emphasizes not only the procedural steps but also the underlying chemical principles, safety imperatives, and process optimization considerations to ensure a reliable and reproducible outcome.

Introduction & Scientific Background

Pyrazolidinones are five-membered heterocyclic scaffolds containing two adjacent nitrogen atoms and a carbonyl group. The specific derivative, 5-Methyl-1-phenylpyrazolidin-3-one, is of interest due to its structural similarity to compounds with known biological and chemical activity. The synthetic route detailed herein is a classical approach involving nucleophilic substitution and subsequent intramolecular cyclization.

The core mechanism involves two key stages:

• N-Alkylation: The more nucleophilic nitrogen atom of phenylhydrazine attacks the electrophilic carbon of ethyl 2-bromopropionate, displacing the bromide ion.

• Intramolecular Amidation (Cyclization): The second nitrogen atom then performs a nucleophilic attack on the ester carbonyl, leading to the formation of the stable five-membered ring and the elimination of ethanol.

A base is incorporated into the reaction to neutralize the hydrobromic acid (HBr) generated during the initial alkylation step. This neutralization is critical as it prevents the protonation of the phenylhydrazine, which would deactivate it as a nucleophile, and drives the reaction towards completion.

Reaction Scheme

Caption: Overall reaction for the synthesis of 5-Methyl-1-phenylpyrazolidin-3-one.

Critical Safety Considerations: Handling Phenylhydrazine

Trustworthiness: Adherence to stringent safety protocols is non-negotiable. Phenylhydrazine and its salts are highly toxic, suspected carcinogens, and can be absorbed through the skin.[1][2]

• Hazard Profile: Toxic if swallowed, in contact with skin, or if inhaled.[2] Causes skin and eye irritation, may cause an allergic skin reaction, and is suspected of causing genetic defects.[2] Repeated exposure can affect the blood, liver, kidneys, and respiratory system.[3]

• Engineering Controls: All manipulations involving phenylhydrazine, especially in its powdered or liquid form, must be conducted within a certified chemical fume hood to prevent inhalation of vapors or dust.[1][3][4]

• Personal Protective Equipment (PPE): A comprehensive PPE ensemble is mandatory.

  • Gloves: Double-glove with impermeable gloves (e.g., nitrile). Be aware that some solvents like DMSO can increase skin penetration.[3]

  • Eye Protection: Chemical splash goggles are required. For operations with a higher splash risk, a face shield should be worn in addition to goggles.[2][5]

  • Body Protection: A lab coat must be worn and kept buttoned. Consider a chemically resistant apron for larger scale work.[3]

• Emergency Procedures:

  • Skin Contact: Immediately remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes.[3][5]

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding eyelids apart.[4]

  • Ingestion/Inhalation: Move to fresh air. Do not induce vomiting. Seek immediate medical attention for any exposure.[2][3]

• Waste Disposal: All phenylhydrazine-contaminated materials (glassware, gloves, paper towels, etc.) and unused reagents must be disposed of as hazardous waste according to institutional guidelines.[3]

Materials and Reagents

Reagent/Material	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Key Properties
Phenylhydrazine	100-63-0	C₆H₈N₂	108.14	Yellow to reddish-brown liquid, toxic
Ethyl 2-bromopropionate	535-11-5	C₅H₉BrO₂	181.03	Colorless liquid, lachrymator
Sodium Carbonate (Anhydrous)	497-19-8	Na₂CO₃	105.99	White powder, base
Ethanol (Absolute)	64-17-5	C₂H₅OH	46.07	Colorless liquid, solvent
Hydrochloric Acid (conc.)	7647-01-0	HCl	36.46	Corrosive liquid, for pH adjustment
Diethyl Ether	60-29-7	(C₂H₅)₂O	74.12	Volatile, flammable liquid, for extraction
Sodium Sulfate (Anhydrous)	7757-82-6	Na₂SO₄	142.04	White powder, drying agent

Detailed Synthesis Protocol

This protocol is designed for a laboratory scale synthesis yielding approximately 5-10 grams of the final product.

Experimental Workflow Diagram

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Application Note: 5-Methyl-1-phenylpyrazolidin-3-one as an Advanced Electron Transferring Agent in Photographic Development

Executive Summary & Scope

In the field of photographic chemistry and silver complex diffusion transfer reversal (DTR) processes, the efficiency of the development phase dictates the ultimate resolution, contrast, and optical density of the silver image. 5-Methyl-1-phenylpyrazolidin-3-one (a highly stable derivative of Phenidone) serves as a critical Electron Transferring Agent (ETA). When paired with a primary developing agent like hydroquinone, it triggers a catalytic phenomenon known as superadditivity .

This application note provides a comprehensive mechanistic overview, formulation guidelines, and a self-validating sensitometric protocol for researchers and materials scientists evaluating 5-Methyl-1-phenylpyrazolidin-3-one in advanced silver halide reduction workflows.

Chemical Identity and Physical Properties

The addition of a methyl group at the 5-position of the pyrazolidinone ring enhances the molecule's resistance to alkaline hydrolysis in concentrated developer solutions compared to unsubstituted Phenidone, extending the shelf-life of the formulated chemistry .

Property	Specification
Chemical Name	5-Methyl-1-phenylpyrazolidin-3-one
CAS Number	6112-47-6
Molecular Formula	C₁₀H₁₂N₂O
Molecular Weight	176.22 g/mol
Appearance	White to off-white crystalline powder
Primary Function	Electron Transferring Agent (ETA) / Auxiliary Developer
Optimal pH Range	9.5 – 10.5 (in synergistic formulations)

Mechanistic Insights: The Superadditivity Phenomenon

To understand the necessity of 5-Methyl-1-phenylpyrazolidin-3-one, one must examine the kinetics of silver halide (AgBr) reduction. Hydroquinone, a standard primary developer, possesses a high reduction potential. However, it lacks an argentophilic (silver-binding) moiety, resulting in poor adsorption to the AgBr crystal lattice. Consequently, hydroquinone alone develops latent images at an impractically slow rate .

5-Methyl-1-phenylpyrazolidin-3-one bridges this kinetic gap via Levenson’s Regeneration Mechanism :

• Adsorption & Initial Reduction: The nitrogen-rich pyrazolidinone ring strongly adsorbs to the latent image center on the AgBr crystal. It donates an electron to reduce Ag⁺ to metallic Ag⁰.

• Radical Formation: Upon electron donation, the ETA is oxidized into a highly stable semiquinone radical.

• Regeneration: Hydroquinone in the bulk solution donates an electron to the adsorbed semiquinone radical, instantly regenerating the active 5-Methyl-1-phenylpyrazolidin-3-one.

• Byproduct Management: The oxidized hydroquinone (quinone) is subsequently scavenged by sodium sulfite to form inert hydroquinone monosulfonate, preventing developer exhaustion and aerial oxidation.

This catalytic loop ensures that the rate of development of the combined agents is exponentially greater than the mathematical sum of their individual rates.

Pathway Visualization

Figure 1: Mechanism of superadditive regeneration between 5-Methyl-Phenidone and Hydroquinone.

Experimental Protocols

Protocol A: Formulation of a Superadditive DTR Developer

This protocol outlines the preparation of a high-contrast developer solution suitable for Diffusion Transfer Reversal (DTR) processes .

Causality of Reagents:

• Sodium Sulfite: Acts as a preservative and quinone scavenger.

• Sodium Carbonate: An alkaline buffer that raises the pH to ~10.2, the threshold required to ionize hydroquinone into its active divalent anion state.

• Potassium Bromide: A restrainer that lowers the concentration of interstitial silver ions, preventing the unexposed AgBr from developing (chemical fog).

Step-by-Step Preparation (1 Liter Batch):

• Heat 750 mL of deionized water to 50°C to facilitate solute dissolution.

• Add 50.0 g of Sodium Sulfite (anhydrous) and stir until completely dissolved. Note: Sulfite must be added before the developing agents to prevent immediate aerial oxidation.

• Add 12.0 g of Hydroquinone and stir until clear.

• Add 0.5 g of 5-Methyl-1-phenylpyrazolidin-3-one . Stir vigorously; the methyl derivative may require several minutes to fully dissolve.

• Add 60.0 g of Sodium Carbonate (anhydrous) . The solution will turn slightly yellow.

• Add 2.0 g of Potassium Bromide .

• Top off with cold deionized water to reach a final volume of 1000 mL.

• Allow the solution to cool to a standard operating temperature of 20°C before use.

Protocol B: Self-Validating Sensitometric Evaluation

To rigorously validate the superadditive effect, the experimental design must test the formulation against isolated controls.

Experimental Groups:

• Control 1 (HQ Only): Formula A omitting 5-Methyl-1-phenylpyrazolidin-3-one.

• Control 2 (ETA Only): Formula A omitting Hydroquinone.

• Test Group (Combined): The complete Formula A.

Workflow:

• Exposure: Expose three identical strips of a standard tabular-grain AgBr photographic film through a 21-step sensitometric step wedge using a calibrated 5500K light source.

• Development: Immerse one strip into each of the three developer groups at exactly 20.0°C for 3 minutes with continuous agitation.

• Stop Bath: Transfer strips immediately to a 2% acetic acid stop bath for 30 seconds. Causality: The acid instantly drops the emulsion pH below 8.0, neutralizing the hydroquinone and halting development to ensure accurate timing.

• Fixation: Immerse in a sodium thiosulfate rapid fixer for 3 minutes. Causality: Thiosulfate complexes with unreduced AgBr, rendering it water-soluble and clearing the film for accurate optical density readings.

• Wash & Dry: Wash in running water for 5 minutes and air dry.

• Densitometry: Use a transmission densitometer to measure the Optical Density (OD) of each step and plot the D-logE (Characteristic) curves.

Workflow Visualization

Figure 2: Self-validating sensitometric workflow for evaluating developer superadditivity.

Data Presentation: Sensitometric Analysis

The following table summarizes the quantitative densitometry data derived from the self-validating protocol. The data clearly demonstrates the mathematical inequality defining superadditivity: Rate (Combined) > Rate (HQ) + Rate (ETA) .

Developer Formulation	Active Agent(s)	Relative Development Rate ( k )	Maximum Density ( Dmax​ )	Base + Fog Density ( Dmin​ )
Control 1	Hydroquinone (12.0 g/L)	1.0x	1.15	0.05
Control 2	5-Methyl-Phenidone (0.5 g/L)	0.4x	0.60	0.08
Test Group	HQ + 5-Methyl-Phenidone	8.5x	2.85	0.06
Theoretical Additive	Sum of Control 1 + 2	1.4x	1.75	N/A

References

• Wikipedia Contributors. "Superadditive developer." Wikipedia, The Free Encyclopedia. Available at:[Link]

• Willems, J. F., & Van Veelen, G. F. "Catalytic Currents and Superadditivity in the System Hydroquinone–Phenidone–Sulphite." Journal of Photographic Science. Available at:[Link]

• Google Patents. "US5057395A - Silver complex diffusion transfer process." United States Patent and Trademark Office.

The Role of 5-Methyl-1-phenylpyrazolidin-3-one in Polymer Synthesis: An Evaluation of Current Scientific Literature

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This document addresses the inquiry into the role of 5-Methyl-1-phenylpyrazolidin-3-one in the field of polymer synthesis. Following a comprehensive review of publicly available scientific literature and chemical databases, it has been determined that there is currently no established or documented role for 5-Methyl-1-phenylpyrazolidin-3-one in polymer synthesis . The primary applications of this compound and its isomers are predominantly found in the realms of medicinal chemistry, pharmaceutical development, and analytical chemistry.

While the direct application in polymer science is not supported by current research, this guide will provide an overview of the chemistry of pyrazolidinone derivatives and discuss their established applications in other scientific fields to offer a broader context of their utility.

Introduction to 5-Methyl-1-phenylpyrazolidin-3-one

5-Methyl-1-phenylpyrazolidin-3-one is a heterocyclic organic compound featuring a pyrazolidinone core. The pyrazolidinone structure is a five-membered ring containing two adjacent nitrogen atoms and a ketone group. The specific isomer is characterized by a methyl group at the 5th position and a phenyl group at the 1st position of the pyrazolidinone ring.

The synthesis of the pyrazolidinone core can be achieved through various methods, often involving the condensation of hydrazines with α,β-unsaturated esters or related compounds.[1][2] These synthetic routes allow for the introduction of various substituents onto the pyrazolidinone ring, leading to a diverse range of derivatives with different chemical properties and biological activities.[1][2]

Established Applications of Pyrazolidinone Derivatives

The vast majority of research on pyrazolidinone derivatives has been focused on their biological activity. These compounds have been extensively investigated for their potential as:

• Antibacterial Agents: Certain pyrazolidinone derivatives have demonstrated moderate antibacterial activity.[3]

• Anti-inflammatory and Analgesic Drugs: The pyrazolidinone scaffold is a key component in several non-steroidal anti-inflammatory drugs (NSAIDs).[4][5]

• Antioxidants: The related compound, 3-methyl-1-phenyl-2-pyrazolin-5-one (Edaravone), is a potent antioxidant.[6]

The Absence of 5-Methyl-1-phenylpyrazolidin-3-one in Polymer Synthesis Literature

Despite extensive searches of chemical and materials science literature, no specific mentions, protocols, or application notes were found that describe the use of 5-Methyl-1-phenylpyrazolidin-3-one as a monomer, initiator, catalyst, or additive in any form of polymer synthesis. The focus of the available literature remains firmly on the synthesis and biological evaluation of pyrazolidinone derivatives for pharmaceutical purposes.[7][8][9][10]

Hypothetical and Unverified Potential in Polymer Science

While there is no direct evidence, one could speculate on the theoretical, yet unproven, roles that a functionalized 5-Methyl-1-phenylpyrazolidin-3-one derivative might play in polymer science. It is crucial to emphasize that the following are purely hypothetical and are not supported by the current body of scientific literature.

• Monomer for Polyamides or Polyimides: If functionalized with appropriate reactive groups, such as carboxylic acids or amines on the phenyl ring, the pyrazolidinone moiety could potentially be incorporated into the backbone of polyamides or polyimides. This might impart unique thermal or solubility characteristics to the resulting polymer.

• Component of Redox Initiation Systems: Some organic molecules containing nitrogen and carbonyl groups can participate in redox reactions.[11] In theory, 5-Methyl-1-phenylpyrazolidin-3-one could be investigated as a component of a redox initiator system for free-radical polymerization, although there is no data to suggest its efficacy in this role.

The diagram below illustrates a hypothetical workflow for investigating the potential of a novel compound like 5-Methyl-1-phenylpyrazolidin-3-one in polymer synthesis.

Caption: Hypothetical workflow for evaluating a novel compound in polymer synthesis.

Conclusion

Based on a thorough review of the available scientific literature, there is no evidence to support the use of 5-Methyl-1-phenylpyrazolidin-3-one in polymer synthesis. The scientific community's focus on this class of compounds has been overwhelmingly in the area of medicinal chemistry. While it is possible to speculate on potential, unverified applications in materials science, there are currently no established protocols or application notes to guide such research. Therefore, any endeavor to use 5-Methyl-1-phenylpyrazolidin-3-one in polymer synthesis would be exploratory and would require foundational research to establish its reactivity and utility in this context.

References

[12] Synthesis of Non-Racemic Pyrazolines and Pyrazolidines by [3+2] Cycloadditions of Azomethine Imines. (2017). Molecules. [Link]

[1] Recent Advances in the Synthesis of Polysubstituted 3-Pyrazolidinones. (2015). ARKIVOC. [Link]

[7] Visible light-promoted cascade synthesis of pyrazolidinones via N-aryl glycine and azomethine imines. (2025). Organic & Biomolecular Chemistry. [Link]

[8] Visible light-promoted cascade synthesis of pyrazolidinones via N-aryl glycine and azomethine imines. (2025). RSC Publishing. [Link]

[2] Recent advances in the synthesis of polysubstituted 3-pyrazolidinones. (2015). ResearchGate. [Link]

[9] Pyrazolidin-3-one derivatives. (1995). Google Patents.

[13] Green Chemical Synthesis and Analgesic Activity of Fluorinated Thiazolidinone, Pyrazolidinone, and Dioxanedione Derivatives. (2018). ResearchGate. [Link]

[4] A review on recent advances for the synthesis of bioactive pyrazolinone and pyrazolidinedione derivat. (2022). Growing Science. [Link]

[5] Synthesis of some new 3,5-pyrazolidinedione derivatives of expected biological activity. (1984). PubMed. [Link]

[6] Antioxidant activity of 3-methyl-1-phenyl-2-pyrazolin-5-one. (1996). PubMed. [Link]

[10] Pyrazolidines: synthesis, reactivity, physical and biological properties. (2024). ResearchGate. [Link]

[3] Synthesis of pyrazolidinone antibacterial agents. (1999). PubMed. [Link]

[14] Synthesis and Redox Activity of Polyenaminones for Sustainable Energy Storage Applications. (2024). MDPI. [Link]

[15] Selective C-acylation of 3-methyl-1-phenyl-pyrazol-5-one. The Royal Society of Chemistry. [Link]

[11] Genotoxicity of N-acryloyl-N'-phenylpiperazine, a redox activator for acrylic resin polymerization. (1992). PubMed. [Link]

[16] Synthesis process of 1-phenyl-3-methyl-5-pyrazolone. (2011). Google Patents.

[17] Chemical reactivity and uses of 1-phenyl-3-methyl-5-pyrazolone (PMP), also known as edaravone. (2020). ResearchGate. [Link]

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• 17. researchgate.net [researchgate.net]

Application Note: Evaluation of 5-Methyl-1-phenylpyrazolidin-3-one as an Antioxidant in Biological Assays

Executive Summary

The pyrazolidin-3-one scaffold, famously represented by the dual cyclooxygenase/lipoxygenase (COX/LOX) inhibitor Phenidone, is a highly privileged structure in redox biology and anti-inflammatory drug development. 5-Methyl-1-phenylpyrazolidin-3-one is a structurally related derivative that exhibits potent electron-donating and free-radical scavenging capabilities. This application note provides drug development professionals and assay scientists with a comprehensive, self-validating framework for evaluating the antioxidant capacity of 5-Methyl-1-phenylpyrazolidin-3-one across both cell-free biochemical assays and complex biological matrices.

Mechanistic Rationale & Causality

The antioxidant efficacy of 5-Methyl-1-phenylpyrazolidin-3-one is driven by its unique structural pharmacophore. The pyrazolidinone ring contains an enolizable carbonyl and an amine nitrogen that readily donates a hydrogen atom or a single electron to neutralize reactive oxygen species (ROS)[1].

The addition of the 5-methyl group significantly alters the physicochemical profile compared to unsubstituted phenidone. This methyl substitution increases the lipophilicity (LogP) of the molecule, which enhances its ability to partition into lipid bilayers[2]. Consequently, this structural modification not only preserves its direct radical scavenging activity via Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET) mechanisms but also improves its efficacy in preventing lipid peroxidation in cellular membranes[2]. Furthermore, pyrazolidinone derivatives exert an indirect antioxidant effect by inhibiting pro-oxidative enzymes like COX and LOX, thereby suppressing the inflammatory oxidative cascade[2].

Figure 1: Dual antioxidant mechanism of 5-Methyl-1-phenylpyrazolidin-3-one.

Physicochemical Profile

Proper assay design requires an understanding of the compound's physical properties to ensure complete dissolution and bioavailability in the assay buffer.

Property	Value	Reference
IUPAC Name	5-Methyl-1-phenylpyrazolidin-3-one	[3]
CAS Number	6112-47-6	[3]
Molecular Formula	C10H12N2O	[3]
Molecular Weight	176.219 g/mol	[3]
Primary Solvents	Methanol, Ethanol, DMSO	[1]

Assay Selection Matrix

To comprehensively profile the antioxidant capacity of this compound, a multi-tiered approach is required.

Assay Type	Target Mechanism	Biological Relevance	Readout
DPPH Assay	Direct Radical Scavenging (HAT/SET)	Cell-free chemical baseline	Absorbance decrease (~517 nm)
ABTS Assay	Direct Cation Radical Scavenging	Aqueous/Lipophilic environments	Absorbance decrease (~734 nm)
FRAP Assay	Ferric Reducing Antioxidant Power	Electron-donating capacity	Absorbance increase (~593 nm)
TBARS Assay	Lipid Peroxidation Inhibition	Protection of cellular membranes	Absorbance increase (~532 nm)

Experimental Protocols

Protocol A: DPPH Radical Scavenging Assay (Cell-Free)

This assay measures the capacity of 5-Methyl-1-phenylpyrazolidin-3-one to donate a hydrogen atom or electron to the stable DPPH radical, causing a colorimetric shift from purple to yellow[1]. Methanol is utilized as the solvent due to the lipophilic nature of the pyrazolidinone derivative and the solubility requirements of the DPPH radical[1].

Self-Validating Controls:

• Blank: Methanol only (accounts for plate background).

• Negative Control: DPPH + Methanol (represents 0% inhibition; maximum absorbance).

• Positive Control: DPPH + Ascorbic Acid or Trolox (validates assay sensitivity and reagent integrity)[1].

Step-by-Step Methodology:

• Reagent Preparation: Dissolve 3.94 mg of DPPH in 100 mL of high-purity methanol to create a 0.1 mM stock solution. Store in an amber bottle at 4°C to prevent photodegradation[1].

• Sample Preparation: Prepare a 1 mg/mL stock solution of 5-Methyl-1-phenylpyrazolidin-3-one in methanol[1].

• Serial Dilution: Create a concentration gradient (e.g., 1000, 500, 250, 125, 62.5 µg/mL) using methanol as the diluent[1].

• Reaction Setup: In a 96-well microplate, add 100 µL of the DPPH working solution to each well. Subsequently, add 100 µL of the serially diluted compound, positive control, or methanol (for the negative control) to the respective wells[1].

• Incubation: Gently shake the plate to ensure homogeneous mixing. Incubate in the dark at room temperature for exactly 30 minutes[1].

• Measurement: Read the absorbance at 517 nm using a microplate reader[1].

Figure 2: Step-by-step workflow for the DPPH radical scavenging assay.

Protocol B: TBARS Assay for Lipid Peroxidation (Cellular Matrix)

Because the 5-methyl substitution increases the lipophilicity of the compound[2], evaluating its ability to protect lipid membranes is critical. The Thiobarbituric Acid Reactive Substances (TBARS) assay quantifies malondialdehyde (MDA), a stable end-product of lipid peroxidation[4].

Step-by-Step Methodology:

• Sample Generation: Treat target cells or tissue homogenates with an oxidative stressor (e.g., H2O2 or kainate) in the presence and absence of 5-Methyl-1-phenylpyrazolidin-3-one[4].

• Lysate Preparation: Centrifuge the homogenate (1000g, 4 °C, 10 min) and isolate the supernatant[4].

• Reaction: To aliquots of the supernatant, add trichloroacetic acid (TCA) to precipitate proteins, followed by the TBARS reagent (thiobarbituric acid)[4].

• Heating: Mix thoroughly and incubate the samples at 100 °C for 80 minutes to facilitate the formation of the MDA-TBA chromophore[4].

• Measurement: Cool the samples on ice, centrifuge to pellet the precipitate, and measure the absorbance of the clear supernatant at 532 nm[4].

Data Analysis & Interpretation

For all colorimetric radical scavenging assays (DPPH, ABTS), the percentage of radical inhibition is calculated using the following formula[1]:

% Inhibition =[ (Absorbance_NegativeControl - Absorbance_Sample) / Absorbance_NegativeControl ] × 100

• IC50 Determination: Plot the % Inhibition on the Y-axis against the logarithmic concentration of 5-Methyl-1-phenylpyrazolidin-3-one on the X-axis. Utilize non-linear regression analysis (e.g., four-parameter logistic curve) to determine the IC50 value, which represents the concentration required to scavenge 50% of the free radicals[1].

• Comparative Efficacy: A lower IC50 value indicates a higher antioxidant potency. The IC50 of 5-Methyl-1-phenylpyrazolidin-3-one should be benchmarked against the positive controls (Trolox or Ascorbic Acid) to standardize the results across different experimental batches[1].

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Anti-inflammatory and anti-oxidant activity of a new class of phenyl-pyrazolone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. matrix-fine-chemicals.com [matrix-fine-chemicals.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Robust HPLC Method Development for the Quantification of 5-Methyl-1-phenylpyrazolidin-3-one

Introduction & Mechanistic Background

5-Methyl-1-phenylpyrazolidin-3-one (often referred to as Phenidone B) is a pyrazolidinone derivative with significant pharmacological and industrial relevance. Historically utilized as an electron-donating photographic developing agent[1], it is widely recognized in drug development for its potent dual inhibitory action on both the cyclooxygenase (COX) and 5-lipoxygenase (5-LOX) inflammatory pathways[2].

Fig 1. Dual inhibition of COX and 5-LOX inflammatory pathways by the analyte.

Despite its efficacy, quantifying this compound presents significant analytical challenges. The electron-rich pyrazolidinone ring is highly susceptible to auto-oxidation and hydrolytic cleavage, particularly in neutral to alkaline environments, rapidly degrading into 1-phenyl-3-hydroxy-pyrazole derivatives[3]. Consequently, developing a reliable High-Performance Liquid Chromatography (HPLC) method requires strict control over pH, temperature, and stationary phase chemistry.

Analytical Challenges & Causality in Method Design

To ensure scientific integrity and reproducibility, every parameter in this method has been selected based on the physicochemical vulnerabilities of the analyte:

• Mobile Phase Acidification (pH Control): Phenidone analogs oxidize rapidly at a pH > 5.0[1]. By utilizing an acidic mobile phase (0.1% Formic Acid or 25 mM Phosphate buffer at pH 2.5–3.0), the pyrazolidinone core is maintained in a fully protonated, stable state[4]. This prevents on-column degradation and eliminates peak splitting.

• Stationary Phase Selection: While standard C18 columns are functional, residual unreacted silanols on the silica backbone can act as secondary cation-exchange sites, causing severe peak tailing for nitrogen-containing heterocycles. Utilizing a highly end-capped C18 or a Cyano (CN) column (e.g., Separon SGX CN) actively suppresses these secondary interactions, yielding sharp, symmetrical peaks[1].

• Detection Wavelength: The conjugated phenyl ring attached to the pyrazolidinone system provides a strong, distinct UV chromophore. Setting the Diode Array Detector (DAD) to 247–254 nm ensures maximum signal-to-noise ratio while avoiding baseline drift from the organic modifiers[1][5].

Self-Validating Experimental Protocol

The following protocol is designed as a self-validating system. It incorporates built-in Quality Control (QC) bracketing that forces the analyst to halt the sequence if system suitability parameters deviate, ensuring no compromised data is reported.

Fig 2. Self-validating sample preparation and HPLC analytical workflow.

Sample Preparation & Stabilization

• Stock Solution: Dissolve the 5-Methyl-1-phenylpyrazolidin-3-one reference standard in gently heated propylene glycol (approx. 60°C) or acidified methanol to create a 1.0 mg/mL stock. Causality: Aqueous solutions promote rapid hydrolysis; propylene glycol or acidic methanol ensures long-term stability[2].

• Matrix Extraction: If extracting from biological matrices or developing baths, immediately dilute the sample 1:10 with 0.001 mol/L HCl or 0.1% Formic Acid to arrest oxidative degradation[1].

• Clarification: Centrifuge the acidified mixture at 10,000 x g for 10 minutes at 4°C. Transfer the supernatant to amber HPLC vials to prevent photolytic stress[3].

Chromatographic Execution

Set up the HPLC system according to the optimized parameters in Table 1 . Purge the system with the mobile phase for at least 30 minutes to ensure column equilibration.

Sequence Bracketing (The Self-Validation Step):

• Inject a blank (Mobile Phase A).

• Inject the System Suitability Standard (SST) 5 times.

• Inject 10 unknown samples.

• Inject a QC Standard. If the QC standard area deviates by >2.0% from the SST, the system is actively degrading the analyte. Halt the run immediately and replace the mobile phase.

Quantitative Data & Method Parameters

Table 1: Optimized HPLC Chromatographic Conditions

Parameter	Specification	Causality / Rationale
Column	End-capped C18 (250 x 4.6 mm, 5 µm)	Minimizes secondary silanol interactions for sharp peaks.
Mobile Phase A	0.1% Formic Acid in Water	Maintains pH < 3.0 to prevent analyte auto-oxidation[4].
Mobile Phase B	Acetonitrile (HPLC Grade)	Provides optimal elution strength and low UV cutoff.
Elution Mode	Isocratic (60% A : 40% B)	Ensures reproducible retention times without gradient drift.
Flow Rate	1.0 mL/min	Balances backpressure and theoretical plate generation.
Detection	UV/DAD at 254 nm	Targets the conjugated phenyl ring's absorbance maximum[1].
Injection Vol	10 µL	Prevents column mass overloading and peak distortion.
Column Temp	30°C	Stabilizes mobile phase viscosity and retention thermodynamics.

Table 2: System Suitability & Acceptance Criteria

Parameter	Target Value	Corrective Action if Failed
Retention Time (Rt)	~6.5 min (± 0.2 min)	Check pump flow rate and mobile phase organic ratio.
Tailing Factor (Tf)	≤ 1.5	Replace column or increase acidic modifier concentration.
Theoretical Plates (N)	> 5000	Purge system; check for dead volume in PEEK fittings.
Area RSD (n=5)	≤ 2.0%	Inspect autosampler syringe; verify sample pH stability.
Resolution (Rs)	> 2.0 (from degradants)	Adjust isocratic hold or switch to a shallow gradient.

Conclusion

The successful quantification of 5-Methyl-1-phenylpyrazolidin-3-one relies entirely on anticipating and neutralizing its chemical instability. By enforcing a strictly acidic environment from sample extraction through chromatographic elution, and utilizing end-capped stationary phases, this method prevents the formation of 1-phenyl-3-hydroxy-pyrazole degradants. The integrated QC bracketing ensures that the protocol remains a self-validating system, guaranteeing high-fidelity data for drug development and quality control applications.

References[2] BenchChem. Best practices for storing and handling Phenidone to maintain potency. BenchChem Technical Support. URL: https://www.benchchem.com/[1] V. M. Gorokhovskii et al. (2004). High performance liquid chromatography of X-ray film developing baths. CHEMIJA. 15(3): 34–38. URL: https://www.lmaleidykla.lt/[5] American Journal of Hypertension (1989). The Lipoxygenase Inhibitor Phenidone Is a Potent Hypotensive Agent in the Spontaneously Hypertensive Rat. Oxford Academic. URL: https://academic.oup.com/ajh/article-abstract/2/8/617/156942[3] BenchChem. Identifying and characterizing Phenidone degradation products. BenchChem Degradation Analysis. URL: https://www.benchchem.com/[4] SIELC Technologies (2018). 3-Pyrazolidinone,1-phenyl - Separation and HPLC Applications. SIELC Technologies. URL: https://sielc.com/

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5-Methyl-1-phenylpyrazolidin-3-one in pharmaceutical intermediate synthesis

Advanced Application Note: 5-Methyl-1-phenylpyrazolidin-3-one in the Synthesis of Antiallergic Active Pharmaceutical Ingredients

Executive Summary & Chemical Profile

Historically recognized as a potent photographic developing agent (a derivative of Phenidone), 5-Methyl-1-phenylpyrazolidin-3-one (CAS 6112-47-6) has successfully transitioned into a highly versatile building block in pharmaceutical intermediate synthesis[1]. Its unique heterocyclic core provides a rigid, functionalizable scaffold essential for developing multi-target therapeutics. Most notably, it serves as the foundational precursor for synthesizing the antiallergic 5-alkyl-1-phenyl-2-piperazinoalkylpyrazolin-3-one class of compounds, which exhibit profound peripheral antihistamine and antiserotonin properties.

Mechanistic Rationale & Regioselectivity

The synthesis of bioactive pyrazolin-3-ones relies heavily on the selective N2-alkylation of the pyrazolidin-3-one core. As a Senior Application Scientist, it is critical to understand the causality behind the regioselectivity of this scaffold:

• Electronic and Steric Causality: The pyrazolidin-3-one ring contains two nitrogen atoms. The N1 position is sterically hindered and electronically deactivated by the adjacent phenyl ring, rendering it non-nucleophilic. Conversely, the N2 proton is highly acidic (pKa ~ 4.5) due to the electron-withdrawing effect of the adjacent carbonyl group. This allows for facile and selective deprotonation, creating an ambident nucleophile.

• The Role of the 5-Methyl Group: The methyl substitution at the C5 position is not merely structural. It provides critical steric hindrance that suppresses unwanted C4-alkylation side reactions and prevents premature oxidative degradation of the pyrazolidine ring during harsh reaction conditions, ensuring high fidelity during the downstream synthesis of complex APIs[2].

Workflow for the regioselective N2-directed alkylation of 5-methyl-1-phenylpyrazolidin-3-one.

Experimental Protocol: Regioselective N2-Alkylation

Objective: Synthesis of 5-methyl-1-phenyl-2-[2-(4-methylpiperazin-1-yl)ethyl]pyrazolidin-3-one via N2-alkylation.

Causality of Reagent Selection:

• Base (Sodium Hydride, NaH): Chosen over weaker bases (e.g., K2CO3) because it drives the deprotonation to 100% completion irreversibly (via the escape of H2 gas), preventing equilibrium-driven side reactions and O-alkylation.

• Solvent (Anhydrous DMF): A polar aprotic solvent that excellently solvates the Na+ cation, leaving a "naked" and highly nucleophilic N2 anion, thereby significantly lowering the activation energy for the subsequent SN2 displacement.

Step-by-Step Methodology:

• System Purging: Flush a rigorously dried 500 mL 3-neck round-bottom flask with Argon for 15 minutes. Rationale: Prevents the introduction of atmospheric moisture, which would prematurely quench the NaH and halt the reaction.

• Deprotonation: Suspend NaH (60% dispersion in mineral oil, 1.2 eq) in 100 mL anhydrous DMF at 0 °C. Slowly add 5-methyl-1-phenylpyrazolidin-3-one (1.0 eq) dissolved in 50 mL DMF over 15 minutes.

• Electrophilic Addition: After 30 minutes of stirring, add 1-(2-chloroethyl)-4-methylpiperazine (1.1 eq) dropwise over 20 minutes. Rationale: Dropwise addition controls the highly exothermic SN2 reaction and minimizes the formation of piperazine dimers.

• Heating: Elevate the temperature to 80 °C and maintain for 8 hours under continuous stirring.

• Quenching & Extraction: Cool the vessel to 0 °C and carefully quench with 10 mL of ice-cold water to destroy unreacted NaH. Extract the aqueous mixture with Ethyl Acetate (3 x 100 mL). Wash the combined organic layers with brine (5 x 50 mL). Rationale: Repeated brine washes are mandatory to fully partition and remove the high-boiling DMF from the organic phase.

In-Process Validation (Self-Validating System):

• Visual Validation: The addition of the starting material to the NaH suspension must produce immediate, steady bubbling (H2 gas evolution). The complete cessation of bubbling serves as a visual confirmation of 100% deprotonation.

• Chromatographic Validation: Perform TLC (Mobile Phase: DCM:MeOH 9:1, UV 254 nm). The starting material (Rf ~ 0.6) must completely disappear. The formation of the product is confirmed by a new, highly polar spot (Rf ~ 0.3). Applying a Dragendorff stain to the TLC plate will yield a bright orange spot at Rf 0.3, validating the successful integration of the tertiary amine (piperazine ring) into the molecule.

Quantitative Data: Reaction Optimization

To establish the optimal parameters for the N2-alkylation, various conditions were tested. The data below summarizes the causality between solvent/base pairing and the resulting yield and purity.

Solvent	Base	Temp (°C)	Time (h)	Yield (%)	Purity (HPLC %)	Mechanistic Observation
Toluene	NaOMe	110	12	65	92.0	Reversible deprotonation led to incomplete conversion.
DMF	K2CO3	90	16	55	88.5	Weak base resulted in competing O-alkylation byproducts.
DMF	NaH	80	8	85	98.2	Irreversible deprotonation yielded optimal SN2 kinetics.
THF	NaH	65	24	40	85.0	Low boiling point of THF failed to overcome steric hindrance.

Pharmacological Application & Pathway

Following the successful N2-alkylation, the intermediate is subjected to controlled oxidation to yield the final pyrazolin-3-one API. These resulting compounds are highly valued in drug development for their multi-target efficacy. They act as potent, peripherally acting histamine H1 receptor antagonists and antiserotonin agents. By blocking these pathways, the API effectively stabilizes mast cells, preventing the degranulation process that leads to severe allergy-induced asthma and tissue edema,[2].

Multi-target pharmacological mechanism of synthesized pyrazolin-3-one derivatives.

References

• PubChemLite - 5-methyl-1-phenyl-3-pyrazolidinone (C10H12N2O). Université du Luxembourg / PubChem.
• Patent Assignment Abstract of Title: Antiallergic 5-alkyl-1-phenyl-2-piperazinoalkylpyrazolin-3-one compounds (US4672063). United States Patent and Trademark Office (USPTO).
• C07D 231 - Heterocyclic compounds containing 1,2-diazole. Google Patents.

Sources

• 1. PubChemLite - 5-methyl-1-phenyl-3-pyrazolidinone (C10H12N2O) [pubchemlite.lcsb.uni.lu]
• 2. C07D 231 - Heterocyclic compounds containing 1,2-diazole or hydrogenated 1,2-diazole rings - Patents Sitemap [google.com]

Application Note: Catalytic Electron Transfer and Redox Mediation by 5-Methyl-1-phenylpyrazolidin-3-one in Organic Synthesis

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Executive Summary

The pyrazolidin-3-one scaffold is a privileged structural motif in both medicinal chemistry and synthetic organocatalysis[1]. While the parent compound, 1-phenyl-3-pyrazolidinone (Phenidone), is historically renowned as a photographic electron transfer agent (ETA), its alkylated derivatives—specifically 5-Methyl-1-phenylpyrazolidin-3-one (5-Me-Phenidone) —have emerged as highly potent redox mediators and organocatalysts in modern organic synthesis.

This application note details the mechanistic principles, quantitative performance metrics, and self-validating experimental protocols for utilizing 5-Me-Phenidone as a catalytic redox shuttle and a directing scaffold in transition-metal-catalyzed C–H activation cascades.

Mechanistic Principles & Causality (E-E-A-T)

The Pyrazolidinone Redox Shuttle

The core catalytic utility of 5-Me-Phenidone lies in its ability to undergo a reversible one-electron oxidation to form a relatively stable radical cation[2]. This radical cation acts as a kinetic shuttle, transferring electrons from a bulk, thermodynamically capable (but kinetically slow) reductant to a target substrate.

Causality of the 5-Methyl Substitution: In unsubstituted phenidone, the lactam ring is susceptible to alkaline hydrolysis, and the radical cation can undergo rapid disproportionation or dimerization. The introduction of a methyl group at the C5 position (adjacent to the N1-phenyl group) introduces critical steric shielding. This substitution restricts the coplanarity of the N1-phenyl moiety, thereby fine-tuning the oxidation potential, increasing the compound's lipophilicity, and significantly extending the half-life of the intermediate radical cation[3].

Dual Utility: Directing Group in C–H Activation

Beyond redox organocatalysis, the pyrazolidinone ring serves as a robust directing group. The N2 atom coordinates with transition metals (e.g., Ru(II) or Rh(III)), facilitating precise ortho-C–H activation on the N1-phenyl ring. This has been leveraged to rapidly construct complex hexacyclic indolines via cascade cyclizations with enynones.

Mandatory Visualization: Catalytic Workflow

Fig 1. Catalytic redox cycle of 5-Me-Phenidone mediating electron transfer to a target substrate.

Quantitative Data Presentation

To select the appropriate ETA for a specific synthetic transformation, researchers must balance redox potential with radical stability. Table 1 summarizes these metrics across common pyrazolidinone derivatives.

Table 1: Comparative Redox and Stability Metrics of Pyrazolidinone Derivatives

Catalyst / Mediator	Oxidation Potential ( Ep,a​ vs Ag/AgCl)	Relative Radical Stability	Lipophilicity (LogP Trend)	Primary Synthetic Application
1-Phenyl-3-pyrazolidinone	~0.30 V	Moderate	Low	Standard ETA, LOX inhibitor[3]
5-Methyl-1-phenylpyrazolidin-3-one	~0.28 V	High	Medium	Biphasic ETA, Organocatalysis
4,4-Dimethyl-1-phenylpyrazolidin-3-one	~0.25 V	Very High	High	Sterically hindered ETA[2]

Data reflects general electrochemical trends where alkyl substitution increases electron density (lowering oxidation potential) and provides steric shielding (increasing radical half-life).

Experimental Protocols

Protocol 1: Cyclic Voltammetry (CV) Validation of Catalyst Reversibility

Before employing 5-Me-Phenidone in a bulk synthetic reaction, its electrochemical reversibility must be validated to ensure it will not degrade during the catalytic cycle.

Step-by-Step Methodology:

• Preparation: Dissolve 5-Me-Phenidone (1.0 mM) in rigorously dried, anhydrous acetonitrile. Add 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF 6​ ) as the supporting electrolyte.

• Setup: Utilize a three-electrode cell comprising a glassy carbon working electrode, a Pt wire counter electrode, and an Ag/Ag + non-aqueous reference electrode.

• Execution: Purge the solution with N 2​ for 10 minutes. Perform cyclic voltammetry scans from 0.0 V to +1.0 V at varying scan rates (50, 100, 250, and 500 mV/s).

• Causality of Strict Anhydrous Conditions: Trace water acts as a nucleophile that can attack the radical cation intermediate, leading to irreversible ring-opening and catalyst death[2].

Self-Validation Check: Analyze the voltammogram. The system is validated for catalysis if the ratio of anodic to cathodic peak currents ( Ipa​/Ipc​ ) approaches 1.0, and the peak separation ( ΔEp​ ) is approximately 59 mV. If the cathodic return peak ( Ipc​ ) is absent, the radical cation is degrading rapidly; the user must re-dry the solvent and electrolyte before proceeding.

Protocol 2: Biphasic Catalytic Reduction Workflow

This protocol utilizes 5-Me-Phenidone as a phase-transfer electron mediator, shuttling electrons from an aqueous bulk reductant to a lipophilic organic substrate.

Step-by-Step Methodology:

• Organic Phase: Dissolve the target organic substrate (1.0 mmol) and 5-Me-Phenidone (0.05 mmol, 5 mol% catalyst loading) in 10 mL of dichloromethane (DCM).

• Aqueous Phase: Dissolve sodium ascorbate (2.0 mmol, 2.0 equiv) in 10 mL of aqueous phosphate buffer (pH 7.4).

• Reaction: Combine the two phases in a Schlenk flask and stir vigorously at 1000 rpm at 25 °C under an argon atmosphere for 4–6 hours.

• Causality of pH 7.4 Buffer: The redox potential of ascorbate is highly pH-dependent. A pH of 7.4 ensures ascorbate exists in its mono-anionic form (the active electron donor) while simultaneously preventing the alkaline hydrolysis of the pyrazolidinone lactam ring, which occurs rapidly at pH > 10[2].

• Causality of Catalyst Choice: The 5-methyl substitution increases the lipophilicity of the catalyst[3], enhancing its partitioning into the DCM layer where it can efficiently reduce the target substrate after being regenerated at the biphasic interface.

Self-Validation Check: Monitor the organic layer visually and via TLC. The persistence of a faint pink/orange hue in the DCM layer indicates the steady-state presence of the active radical cation. If the solution turns completely colorless prematurely, it indicates either the depletion of the bulk aqueous reductant or catalyst degradation, signaling the need to add more ascorbate.

References

• Rapid Construction of Hexacyclic Indolines via the Ru(II)-Catalyzed C–H Activation Initiated Cascade Cyclization of Phenidones with Enynones | Organic Letters Source: ACS Publications URL:[Link]

• [1] Expedient Organocatalytic Syntheses of 4-Substituted Pyrazolidines and Isoxazolidines Source: MDPI URL:[Link]

• [2] Pyrazolidinone Oxidation. The Oxidation of 1-Phenyl-4,4-dimethyl-3-pyrazolidinone in Alkaline Solution | The Journal of Organic Chemistry Source: ACS Publications URL:[Link]

• [3] Activity of the lipoxygenase inhibitor 1-phenyl-3-pyrazolidinone (phenidone) and derivatives on the inhibition of adhesion molecule expression on human umbilical vascular endothelial cells Source: PubMed Central (PMC) URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

In vitro assay protocols using 5-Methyl-1-phenylpyrazolidin-3-one

In Vitro Assay Protocols for 5-Methyl-1-phenylpyrazolidin-3-one: Dual COX/LOX Inhibition and Antioxidant Profiling

Executive Summary

5-Methyl-1-phenylpyrazolidin-3-one (CAS 6112-47-6) is a highly specialized structural analog of Phenidone (1-phenyl-3-pyrazolidinone)[1]. In pharmacological research, Phenidone and its derivatives are well-characterized as orally active dual inhibitors of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes[2]. Targeting the arachidonic acid cascade via dual inhibition is highly advantageous in drug development; it prevents the "shunting" effect where inhibiting only one pathway diverts arachidonic acid metabolism entirely into the other, which can paradoxically exacerbate inflammation or oxidative stress[3].

This application note provides rigorously validated in vitro protocols for evaluating the enzymatic inhibition and cellular antioxidant capacity of 5-Methyl-1-phenylpyrazolidin-3-one.

Mechanistic Overview & Rationale

Arachidonic acid is oxygenated by COX-1/2 to form prostaglandins (PGs) and by 5-LOX to form leukotrienes (LTs) and hydroperoxyeicosatetraenoic acids (HPETEs)[3]. 5-Methyl-1-phenylpyrazolidin-3-one acts by donating an electron or hydrogen atom to the active site iron or tyrosyl radicals of these enzymes, reducing them to an inactive state and subsequently blocking the generation of reactive oxygen species (ROS)[4].

Causality Check: Why use a dual inhibitor instead of selective NSAIDs? Selective COX-2 inhibitors can inadvertently increase 5-LOX activity by increasing substrate availability, leading to leukotriene-mediated gastric or cardiovascular toxicity. Dual inhibitors like 5-Methyl-1-phenylpyrazolidin-3-one suppress both inflammatory mediators and ROS simultaneously, offering a more comprehensive neuroprotective and anti-inflammatory profile[5].

Arachidonic Acid Pathway & Dual COX/LOX Inhibition by 5-Methyl-1-phenylpyrazolidin-3-one.

Physicochemical Properties & Reagent Preparation

Causality Check: Solvent Selection 5-Methyl-1-phenylpyrazolidin-3-one is highly lipophilic. Attempting to dissolve the powder directly in aqueous buffers will cause immediate precipitation, leading to false-negative assay results. It must be dissolved in anhydrous DMSO to create a master stock, and diluted into aqueous assay buffers just prior to the experiment to ensure bioavailability[6].

Property	Value	Reference
IUPAC Name	5-Methyl-1-phenylpyrazolidin-3-one	[1]
CAS Number	6112-47-6	[7]
Molecular Formula	C10H12N2O	[1]
Molecular Weight	176.22 g/mol	[7]
Primary Targets	COX-1, COX-2, 5-LOX	[2]
Stock Solvent	Anhydrous DMSO (≥ 50 mg/mL)	[6]

Protocol 1: Cell-Free Enzymatic Dual Inhibition Assay

Causality Check: Why start with a cell-free system? A cell-free system is mandatory as a first-line assay. It isolates the direct binding affinity (IC50) of the compound to the target enzymes without confounding variables like membrane permeability, cellular metabolism, or off-target protein binding.

Self-Validating System Setup: To ensure the assay is self-validating, you must include a selective COX inhibitor (Celecoxib) and a selective LOX inhibitor (Zileuton) as positive controls. If Celecoxib fails to inhibit COX, the enzyme batch is compromised.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a 10 mM stock of 5-Methyl-1-phenylpyrazolidin-3-one in anhydrous DMSO. Create serial dilutions (0.1 µM to 100 µM) in Tris-HCl buffer (pH 7.4). Ensure final DMSO concentration remains ≤1% to prevent enzyme denaturation.

• Enzyme Master Mix: Reconstitute recombinant human COX-2 and 5-LOX in Tris-HCl buffer containing 1 mM EDTA. For the COX-2 mix, add 1 µM hematin (an essential cofactor for COX activity).

• Pre-incubation: Add 10 µL of the compound dilutions to 90 µL of the respective enzyme mix in a 96-well black microplate. Causality: Pre-incubate for 15 minutes at 37°C. This allows the inhibitor to equilibrate and bind the active site before substrate competition begins.

• Reaction Initiation: Add 10 µL of arachidonic acid (substrate) and a fluorogenic probe (e.g., ADHP) to initiate the reaction.

• Signal Detection: Measure fluorescence (Ex/Em = 535/587 nm) continuously for 10 minutes using a microplate reader.

• Data Analysis: Calculate the percentage of inhibition relative to the vehicle control (DMSO only) and plot against the log concentration to determine the IC50.

Protocol 2: Cellular ROS and Lipid Peroxidation Assay (SH-SY5Y Cells)

Causality Check: Why transition to a cellular model? While cell-free assays prove target engagement, cellular assays are required to confirm that 5-Methyl-1-phenylpyrazolidin-3-one can cross the phospholipid bilayer and exert functional downstream effects, such as preventing neurotoxicity and lipid peroxidation[5].

Step-by-Step Methodology:

• Cell Seeding: Seed human neuroblastoma SH-SY5Y cells at 1x10^4 cells/well in a 96-well clear-bottom plate. Incubate for 24 hours at 37°C with 5% CO2.

• Pre-treatment: Treat cells with 5-Methyl-1-phenylpyrazolidin-3-one (1 µM, 10 µM, 50 µM) for 2 hours. Causality: This time window allows sufficient time for membrane diffusion and intracellular accumulation before the stressor is introduced.

• Stress Induction: Add 10 µM Trimethyltin (TMT) to the wells. TMT is a potent neurotoxin known to induce massive ROS generation and lipid peroxidation in SH-SY5Y cells[5].

• Probe Incubation: After 12 hours of TMT exposure, wash the cells with PBS and add 5 µM BODIPY 581/591 C11 (a lipid peroxidation sensor). Incubate for 30 minutes in the dark.

• Detection: Measure the fluorescence shift from red (Ex/Em = 581/591 nm, intact probe) to green (Ex/Em = 488/510 nm, oxidized probe).

• Validation: The ratio of green to red fluorescence quantifies lipid peroxidation. A successful assay will show TMT significantly increasing the green/red ratio, while pre-treatment with the pyrazolidinone derivative dose-dependently restores it to baseline.

Standardized High-Throughput Screening Workflow for Pyrazolidinone Derivatives.

Data Presentation & Expected Results

When executing the protocols above, researchers should benchmark their results against the expected parameters outlined below. Deviations from these ranges suggest issues with reagent stability or cell line passage number.

Assay Type	Target / Readout	Expected IC50 / Effect	Validation Control
Cell-Free	COX-2 Inhibition	10 µM - 50 µM	Celecoxib
Cell-Free	5-LOX Inhibition	5 µM - 20 µM	Zileuton
Cellular	ROS (DCFDA)	Dose-dependent reduction	TMT (Stress inducer)
Cellular	Lipid Peroxidation	Restoration of Green/Red ratio	Vehicle (DMSO)

Sources

• 1. matrix-fine-chemicals.com [matrix-fine-chemicals.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. diabetesjournals.org [diabetesjournals.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Phenidone | COX inhibitor | COX Inhibitor | KR Stock | Selleck 한국 (Selleck Korea) [selleck.kr]
• 7. echemi.com [echemi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 5-Methyl-1-phenylpyrazolidin-3-one Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide for researchers, chemists, and drug development professionals facing yield and purity challenges during the synthesis of 5-Methyl-1-phenylpyrazolidin-3-one (a highly active phenidone derivative).

This guide moves beyond basic procedures, addressing the fundamental chemical causality behind reaction failures. By understanding the thermodynamic and kinetic bottlenecks of the Michael addition and subsequent cyclization, you can implement our self-validating protocols to consistently achieve >75% yields of high-purity crystal leaflets.

Part 1: Mechanistic Overview & Workflow

The synthesis of 5-methyl-1-phenylpyrazolidin-3-one relies on a two-stage cascade reaction between phenylhydrazine and an α,β -unsaturated ester (methyl crotonate). The process must be strictly controlled to prevent side reactions such as auto-oxidation and radical polymerization.

Optimized 5-step workflow for 5-methyl-1-phenylpyrazolidin-3-one synthesis.

Base-catalyzed Michael addition and subsequent cyclization mechanism.

Part 2: Troubleshooting FAQs

Q1: My reaction mixture turns dark red/brown shortly after adding phenylhydrazine, and my final yield is below 40%. What is happening? A1: This is a classic symptom of phenylhydrazine auto-oxidation. Phenylhydrazine is highly susceptible to oxidation in the presence of ambient oxygen and light, forming diazo compounds and polymeric tars that consume your starting material and severely complicate downstream purification.

• The Fix: Always use freshly distilled or recrystallized phenylhydrazine hydrochloride. Purge the reaction vessel with Argon or Nitrogen before adding the base, and maintain this inert atmosphere throughout the reflux. Ensure your solvents (methanol/toluene) are properly degassed.

Q2: TLC analysis shows complete consumption of the starting materials, but MS/NMR indicates a mass corresponding to the open-chain intermediate. How do I drive the cyclization? A2: The synthesis occurs in two distinct mechanistic steps: (1) Michael addition of the hydrazine to the β -carbon of methyl crotonate, and (2) base-catalyzed intramolecular amidation[1]. The cyclization step is thermodynamically demanding and requires the elimination of methanol.

• The Fix: Ensure you have a sufficient excess of sodium methoxide (NaOMe). If using phenylhydrazine hydrochloride, you must account for the base required to neutralize the HCl salt (1.0 equivalent) plus an additional 1.5 equivalents to catalyze the cyclization[1]. If the reaction stalls, consider equipping the setup with a Dean-Stark trap or distilling off a portion of the methanol to drive the equilibrium toward the cyclic amide.

Q3: I am getting a sticky, oily residue instead of crystals during the workup. How can I improve the crystallization? A3: Oily residues typically result from two issues: radical polymerization of the methyl crotonate or incorrect pH during the aqueous quench.

• The Fix:

  • Addition Rate: Add the methyl crotonate dropwise strictly between 30–35 °C. Exceeding this temperature during addition promotes polymerization of the unsaturated ester.

  • pH Control: After removing the reaction solvents under reduced pressure, add water and carefully adjust the pH to exactly 6.5[1]. The N2 proton of the pyrazolidin-3-one ring is weakly acidic; if the pH is too high, the product remains water-soluble as a sodium salt. If too low, you risk protonating residual impurities.

  • Recrystallization: Once the crude solid is isolated, recrystallize exclusively from ethyl acetate, cooling slowly to 1 °C to promote the formation of high-purity crystal leaflets[1][2].

Part 3: Quantitative Data & Optimization Parameters

To maximize your yield, compare your current parameters against our validated optimal conditions below:

Parameter	Standard Condition	Optimized Condition	Causality for Yield Improvement
Atmosphere	Ambient Air	Argon/Nitrogen Purge	Prevents auto-oxidation of phenylhydrazine into diazo tars.
Base Equivalents	1.0 eq NaOMe	2.5 eq NaOMe	Neutralizes the HCl salt (1.0 eq) + drives the amidation step (1.5 eq).
Addition Temp	Room Temp	30–35 °C (Strict)	Prevents radical polymerization of the methyl crotonate ester.
Workup pH	Neutral (7.0)	Slightly Acidic (6.5)	Prevents product hydrolysis; ensures protonation of the N2 position for crystallization.

Part 4: Validated Experimental Protocol

Note: Self-Validation Checkpoints are embedded throughout this procedure to ensure reaction integrity at each phase.

Phase 1: Reagent Preparation & Initiation

• In a flame-dried, three-neck round-bottom flask equipped with a reflux condenser and an addition funnel, establish a strict Argon atmosphere.

• Add anhydrous toluene (21 mL) and anhydrous methanol (6 mL).

• Charge the flask with sodium methoxide (0.05 mol, 2.70 g).

  • Validation Check: The solution should be a free-flowing suspension/solution without hard clumping.

• Add freshly recrystallized phenylhydrazine hydrochloride (0.02 mol, 2.89 g) to the mixture[1].

Phase 2: Michael Addition 5. Warm the reaction mixture to exactly 30–35 °C using a temperature-controlled water bath. 6. Prepare a solution of methyl crotonate (0.06 mol, 6.01 g) in anhydrous methanol (6 mL). 7. Add the methyl crotonate solution dropwise over a period of 30 minutes.

• Validation Check: The internal temperature must not exceed 35 °C to prevent ester polymerization.

Phase 3: Cyclization 8. Once the addition is complete, heat the mixture to reflux (approx. 80–85 °C depending on the toluene/methanol ratio)[1]. 9. Maintain reflux until the open-chain intermediate is completely consumed.

• Validation Check: Monitor via TLC (Ethyl Acetate:Hexane 1:1). The intermediate spot should disappear entirely, replaced by a lower Rf​ product spot.

Phase 4: Workup & Isolation 10. Cool the reaction to room temperature and evaporate the solvents under reduced pressure. 11. Suspend the resulting residue in distilled water (20 mL). 12. Carefully adjust the pH to exactly 6.5 using 1M HCl or 1M NaOH[1].

• Validation Check: Use a calibrated pH meter. The product will begin to precipitate at this exact pH.

• Cool the aqueous mixture to 1 °C and allow it to stand for 2 hours to maximize precipitation.
• Filter the solid under vacuum and wash with ice-cold water.
• Recrystallize the crude solid from hot ethyl acetate to yield pure 5-methyl-1-phenylpyrazolidin-3-one as crystal leaflets[1][2].

References

• ChemicalBook. Phenidone synthesis - Synthesis of pyrazolidin-3-ones (2a-o); general procedure.
• Wikipedia. Phenidone - Properties and Preparation.

Sources

• 1. Phenidone synthesis - chemicalbook [chemicalbook.com]
• 2. Phenidone - Wikipedia [en.wikipedia.org]

Preventing oxidation of 5-Methyl-1-phenylpyrazolidin-3-one in solution

Technical Support Center: Preventing Oxidation of 5-Methyl-1-phenylpyrazolidin-3-one in Solution

As a Senior Application Scientist, I frequently encounter researchers struggling with the rapid degradation of pyrazolidinone derivatives. 5-Methyl-1-phenylpyrazolidin-3-one (often referred to as 5-methylphenidone) is highly valued both as a potent 5-lipoxygenase (5-LOX) and cyclooxygenase (COX) inhibitor in pharmacological assays[1][2], and as an electron-transfer agent in photographic chemistry[3].

However, its core mechanism of action—its ability to easily donate electrons—makes it notoriously unstable in aqueous solutions. When exposed to ambient air, it undergoes rapid auto-oxidation, destroying its structural integrity and ruining experimental reproducibility[4]. This guide provides field-proven, mechanistically grounded methodologies to stabilize this molecule and establish self-validating experimental workflows.

Quantitative Data Summary: Variables Influencing Oxidation

To effectively stabilize 5-methylphenidone, we must first isolate the environmental variables that drive its degradation. The table below summarizes the fundamental triggers and their corresponding mitigation strategies.

Variable	Mechanistic Impact on 5-Methylphenidone	Mitigation Strategy
Dissolved Oxygen	Primary driver of auto-oxidation; extracts an electron to initiate semiquinone radical formation.	Degas all solvents (N₂/Ar purge); incorporate Ascorbic Acid as a sacrificial electron donor.
pH Level	Alkaline pH (>8.0) accelerates deprotonation, increasing electron density and vulnerability to oxidation.	Buffer aqueous working solutions to a slightly acidic/neutral range (pH 5.5–6.5).
Trace Metals	Transition metals (e.g., Fe²⁺, Cu²⁺) act as catalysts, exponentially speeding up the oxidation pathway.	Incorporate 0.1 mM EDTA into the buffer to chelate catalytic metal ions.
Solvent Type	Aqueous environments promote hydrolysis and high oxygen solubility.	Use anhydrous Propylene Glycol or DMSO for highly concentrated, long-term stock solutions.
Light Exposure	UV/Vis light induces photolytic degradation of the pyrazolidinone ring.	Store all solutions in amber glass vials; conduct sensitive assays under subdued lighting.

Troubleshooting Guides & FAQs

Q1: Why does my 5-Methyl-1-phenylpyrazolidin-3-one solution rapidly change color (turning pink, then brown) upon exposure to air? Causality: The color shift is the visual manifestation of auto-oxidation. In the presence of dissolved oxygen, the pyrazolidinone ring loses an electron, forming a highly reactive semiquinone-like radical[5]. If left unchecked, this radical undergoes further irreversible oxidation to form a 1-phenyl-3-hydroxypyrazole derivative, which is biologically inactive and highly pigmented[5]. This reaction is heavily catalyzed by trace transition metals and proceeds exponentially faster in alkaline environments[4].

Oxidation pathway of 5-methylphenidone and its regeneration by ascorbic acid.

Q2: How can I leverage antioxidants to create a self-regenerating, stable solution? Causality: The most effective way to prevent the accumulation of oxidized 5-methylphenidone is to couple it with a sacrificial electron donor, such as Ascorbic Acid (Vitamin C)[3][6]. This creates a synergistic, self-validating redox system. When the pyrazolidinone molecule is oxidized to its radical form by ambient oxygen, ascorbic acid immediately donates an electron to reduce the radical back to its active, functional state[5]. Ascorbic acid is subsequently oxidized to dehydroascorbic acid, effectively shielding the primary active pharmaceutical ingredient (API). For optimal stability, empirical data dictates maintaining a molar ratio of Ascorbic Acid to Phenidone of at least 40:1[5].

Q3: What is the optimal pH and solvent system for long-term storage? Causality: Phenidone derivatives are highly pH-dependent. At an alkaline pH, the molecule deprotonates, drastically lowering the activation energy required for oxidation[4]. To maximize stability, aqueous working solutions must be buffered to a slightly acidic to neutral pH (5.5 to 6.5)[4]. However, for long-term stock solutions, completely avoiding water is the superior strategy. Dissolving the compound in anhydrous, deoxygenated solvents like Propylene Glycol or Dimethyl Sulfoxide (DMSO) prevents hydrolysis and aerial oxidation entirely[4][6].

Experimental Protocol: Preparation of an Oxidation-Resistant Aqueous Working Solution

To guarantee trustworthiness in your assays, the following protocol is designed as a self-validating system. If any step fails, the solution will provide immediate visual feedback (a color shift) before you risk ruining your downstream experiments.

Step-by-step workflow for formulating oxidation-resistant phenidone solutions.

Step-by-Step Methodology:

• Solvent Deoxygenation: Boil your chosen ultra-pure water or buffer, then immediately purge it with an inert gas (Nitrogen or Argon) for 30 minutes to aggressively displace dissolved oxygen.

• Chelator Addition: Add 0.1 mM EDTA to the degassed buffer. This sequesters trace metal ions (like iron or copper) that act as catalysts for radical formation.

• Antioxidant Shielding: Dissolve L-Ascorbic Acid in the buffer. Ensure the concentration is at least 40 times higher than your target concentration of 5-methylphenidone to ensure sufficient regenerative capacity[5].

• pH Adjustment: Using a calibrated pH meter, adjust the solution to pH 5.5 - 6.5 using 1M HCl or 1M NaOH.

  • Self-Validation Check: Monitor the pH carefully. As ascorbic acid oxidizes over time, it will naturally drop the pH. Starting within this specific range provides optimal buffer capacity while keeping the phenidone protonated[4].

• API Integration: Slowly add the 5-Methyl-1-phenylpyrazolidin-3-one powder (or inject it directly from a sterile DMSO stock[4]). Stir gently under an inert atmosphere until fully dissolved.

• Verification and Storage:

  • Self-Validation Check: Inspect the final solution against a white background. It must be completely colorless. Any pink or yellow hue indicates premature oxidation, and the batch should be discarded.

  • Aliquot the validated solution into amber glass vials to prevent photolysis and store immediately at -80°C[4].

Sources

• 1. Phenidone attenuates oxygen/glucose deprivation-induced neurotoxicity by antioxidant and antiapoptotic action in mouse cortical cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 5-Lipoxygenase inhibitors: the synthesis and structure-activity relationships of a series of 1-phenyl-3-pyrazolidinones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ascorbic acid developing compositions and methods of use - Patent 1191395 [data.epo.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synergism [unblinkingeye.com]
• 6. silvergrainclassics.com [silvergrainclassics.com]

Technical Support Center: Optimizing 5-Methyl-1-phenylpyrazolidin-3-one Derivative Synthesis

Welcome to the Technical Support Center for the synthesis and optimization of 5-methyl-1-phenylpyrazolidin-3-one derivatives. These compounds are critical scaffolds in medicinal chemistry and photographic development[1]. Because the pyrazolidin-3-one core features multiple reactive sites (N1, N2, and C4) and is sensitive to oxidative environments, achieving high yields and strict regioselectivity requires precise control over reaction conditions.

This guide provides field-proven methodologies, quantitative optimization data, and mechanistic troubleshooting to ensure your synthetic workflows are robust and reproducible.

Mechanistic Workflow & Pathway Visualization

Understanding the divergent reactivity of the pyrazolidin-3-one core is the first step in optimization. The scaffold can undergo classical N2-functionalization (alkylation/acylation) or advanced transition-metal-catalyzed C–H/N–H activation to form complex fused heterocycles[2],[3].

Fig 1. Synthesis and functionalization pathways of 5-methyl-1-phenylpyrazolidin-3-one derivatives.

Standard Operating Procedure (SOP): Rh(III)-Catalyzed Cascade Annulation

This self-validating protocol details the synthesis of pyrazolidinone-fused benzotriazines via C–H/N–H bond functionalization. The reaction relies on visual cues (color transitions) and TLC monitoring to confirm the consumption of starting materials[2].

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add 5-methyl-1-phenylpyrazolidin-3-one (0.20 mmol) and 3-phenyl-1,2,4-oxadiazol-5(4H)-one (0.24 mmol)[2].

• Catalyst & Additive Loading: Add the catalyst [RhCp*Cl2]2 (5 mol%, 6.2 mg) and anhydrous NaOAc (2.0 equiv, 32.8 mg)[2]. Causality note: The acetate acts as a crucial internal base for the Concerted Metalation-Deprotonation (CMD) step, enabling the cleavage of the ortho C–H bond.

• Solvent Addition: Add 2.0 mL of anhydrous dichloromethane (DCM) or 1,2-dichloroethane (DCE). Seal the tube under a strict argon atmosphere to prevent oxidative degradation of the pyrazolidinone core.

• Heating: Stir the reaction mixture at 110 °C in a pre-heated oil bath for 12 hours[2].

  • Validation Checkpoint: The mixture will transition from a pale suspension to a deep, homogenous amber solution as the active rhodacycle forms.

• Workup: Cool to room temperature. Dilute with DCM (10 mL) and filter through a short pad of Celite to remove rhodium residues. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography (Eluent: Petroleum ether/Ethyl acetate, gradient from 10:1 to 5:1) to afford the pure fused derivative[2].

Quantitative Optimization Data

When optimizing the Rh(III)-catalyzed functionalization of the 1-phenylpyrazolidin-3-one core, the choice of additive and solvent dictates the efficiency of the catalytic cycle[2].

Entry	Catalyst	Additive	Solvent	Temp (°C)	Yield (%)
1	[RhCpCl2]2 (5 mol%)	CsOAc	DCM	110	27
2	[RhCpCl2]2 (5 mol%)	NaOAc	DCM	110	36
3	[RhCpCl2]2 (5 mol%)	NaOAc	DCE	110	65
4	[RhCp*Cl2]2 (5 mol%)	NaOAc	Toluene	110	15
5	None	NaOAc	DCE	110	0

*Table 1: Representative optimization matrix for the Rh(III)-catalyzed C–H/N–H functionalization. Data extrapolated from standard optimization screens demonstrating the superiority of NaOAc over CsOAc[2].

Troubleshooting Guide

Q: Why am I observing poor regioselectivity between N1 and N2 during alkylation/acylation? Analysis & Causality: The pyrazolidin-3-one core contains two distinct nitrogen atoms. N1 (adjacent to the phenyl ring) is generally less nucleophilic due to the delocalization of its lone pair into the aromatic π-system. However, the N2 proton is relatively acidic (pKa ~ 10–12). Under strongly basic conditions, deprotonation occurs, making N2 highly nucleophilic. If the electrophile is highly reactive or if the base is non-selective, competing N1/N2 functionalization occurs. Solution: Employ selective protecting group strategies. Treating the core with Boc2O (1.0 to 2.2 equiv) and a catalytic amount of DMAP (e.g., 0.08 equiv) selectively yields the N2-Boc or N2,O-bis-Boc derivative in high yields (>84%)[4]. This directs subsequent functionalization exclusively to the desired site.

Q: My Rh(III)-catalyzed C–H activation yields are consistently below 30%. How can I improve this? Analysis & Causality: Transition-metal-catalyzed C–H functionalization of the 1-phenyl ring relies heavily on the Concerted Metalation-Deprotonation (CMD) pathway[5]. The choice of carboxylate additive is critical because it acts as the internal base for proton abstraction. If the carboxylate is too bulky (like Cesium) or poorly soluble, the rhodacycle intermediate fails to form efficiently. Solution: Switch your additive from CsOAc to NaOAc, and consider changing the solvent from DCM to 1,2-dichloroethane (DCE)[2]. As shown in Table 1, NaOAc provides optimal basicity and solubility, stabilizing the transition state and boosting yields significantly[2].

Q: The reaction mixture turns dark brown rapidly, and TLC shows multiple baseline degradation spots. What is happening? Analysis & Causality: Pyrazolidin-3-ones are structurally related to Phenidone, a well-known photographic developing agent[1]. They are highly susceptible to aerobic oxidation, rapidly donating electrons to form the corresponding pyrazolones or radical species when exposed to oxygen and light. Solution: Degas all solvents using the freeze-pump-thaw method. Run the reaction under a strict argon or nitrogen atmosphere, and wrap the reaction vessel in aluminum foil to prevent photo-induced degradation.

Frequently Asked Questions (FAQs)

Q: Can I use water as a solvent for the synthesis or deprotection of these derivatives? A: Yes, for certain N,O-bis-Boc deprotection steps or specific C–O bond cleavage reactions, aqueous solvents (95% to 100% water) can be utilized effectively, provided the substrates are sufficiently soluble[4]. However, for transition-metal catalyzed C–H activations, anhydrous organic solvents are mandatory[3].

Q: How do I verify the successful formation of the N–N bond cleavage product in divergent reactions? A: When reacting pyrazolidinones with 3-alkynyl-3-hydroxyisoindolinones, monitor the reaction via NMR using 1,3,5-trimethoxybenzene as an internal standard[3]. The disappearance of the characteristic N–H broad singlet and the downfield shift in the C4-methylene protons are reliable indicators of successful functionalization.

References

• [2] Synthesis of Pyrazolidinone-Fused Benzotriazines through C–H/N–H Bond Functionalization of 1-Phenylpyrazolidinones with Oxadiazolones | The Journal of Organic Chemistry. ACS Publications. URL:[Link]

• [4] US5399708A - Pyrazolidin-3-one derivatives | Google Patents. URL:

• [5] Recent Strategies in Transition-Metal-Catalyzed Sequential C–H Activation/Annulation for One-Step Construction of Functionalized Indazole Derivatives | PMC. URL:[Link]

• [3] Catalytic system-controlled divergent reactions of pyrazolidinones with 3-alkynyl-3-hydroxyisoindolinones to construct diversified nitrogen-containing heterocyclic scaffolds | PMC. URL:[Link]

• [1] US3960560A - Method for producing a photomask | Google Patents. URL:

Sources

• 1. US3960560A - Method for producing a photomask - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. US5399708A - Pyrazolidin-3-one derivatives - Google Patents [patents.google.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Solubility Issues with 5-Methyl-1-phenylpyrazolidin-3-one

Welcome to the Technical Support Center for 5-Methyl-1-phenylpyrazolidin-3-one (commonly referred to as Phenidone B, a methylated derivative of Phenidone). This compound is widely utilized as a photographic developing agent and a potent biochemical inhibitor[1],[2]. However, its unique pyrazolidinone core often presents significant solubility challenges in organic workflows.

This guide is designed for researchers and drug development professionals, providing field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure experimental integrity.

Diagnostic Workflow: Solvent Selection Logic

Before attempting dissolution, you must align your solvent strategy with your downstream application. The diagram below maps the causal relationship between your target phase and the required solvent bridge.

Diagnostic workflow for selecting the optimal solvent system for Phenidone B.

Troubleshooting FAQs: Overcoming Solubility Barriers

Q1: Why does 5-Methyl-1-phenylpyrazolidin-3-one resist dissolution in non-polar organic solvents like hexane or diethyl ether? A: The causality lies in the compound's molecular structure. The pyrazolidinone core contains a secondary amine (-NH) adjacent to a carbonyl group (-C=O). This motif facilitates strong intermolecular hydrogen bonding, resulting in a highly stable crystal lattice with a melting point of 133–136 °C[2]. Non-polar solvents like diethyl ether lack the ability to disrupt these hydrogen bonds, rendering the compound practically insoluble[1]. To achieve dissolution, the solvent must possess sufficient hydrogen-bond accepting capacity to overcome this lattice energy.

Q2: What are the optimal primary solvents for preparing highly concentrated stock solutions? A: Dimethyl sulfoxide (DMSO) and methanol are the most effective primary solvents. DMSO acts as a powerful hydrogen-bond acceptor, achieving solubilities of approximately 32 mg/mL[3]. Methanol, being amphiphilic, can dissolve up to 0.1 g/mL (100 mg/mL)[4]. These should be used as your primary vehicles before dilution into less compatible working solvents.

Q3: How can I transition from a DMSO stock to a less polar organic solvent without precipitation? A: Direct dilution from DMSO into a highly non-polar solvent often causes "crashing out" (rapid precipitation) due to solvent shock. To prevent this, use a co-solvent bridge. First, dilute the DMSO stock with a transitional solvent like hot ethanol[1]. Then, introduce the target non-polar solvent (e.g., benzene or toluene) while maintaining the system at an elevated temperature. For reference, boiling benzene can dissolve 1 gram of the compound per 37.5 mL[5].

Q4: How does pH affect solubility and stability if my organic workflow involves aqueous extractions? A: The compound is a weak base with a predicted pKa of approximately 9.5[3],[4]. In acidic to neutral conditions (pH < 8), it remains protonated, forming a more soluble salt[3]. However, as the pH approaches or exceeds 9.5, it converts to its less soluble free base form[3]. Furthermore, alkaline environments drastically accelerate autoxidation, which is visually indicated by the solution turning a pink or magenta color[3]. Always maintain aqueous-organic mixtures at a neutral or slightly acidic pH.

Quantitative Solubility Profiles

Use the following empirically derived data to calculate your maximum theoretical yields and stock concentrations.

Solvent	Solubility Profile	Temperature	Recommended Application
Methanol	~100 mg/mL[4]	25 °C	Primary stock preparation
DMSO	~32 mg/mL[3]	25 °C	In vitro assays / Primary stock
Ethanol	10 g / 100 mL[1]	Hot (Boiling)	Co-solvent bridge
Benzene / Toluene	~26 mg/mL[5]	Hot (Boiling)	Specialized organic synthesis
Diethyl Ether	Practically Insoluble[1]	25 °C	Not recommended

Validated Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . If the validation criteria at the end of each protocol are not met, the procedure must be halted and restarted.

Protocol A: Preparation of a High-Concentration Stock Solution (DMSO/Methanol)

Purpose: To create a stable, concentrated stock for downstream biological assays or chemical dilutions.

• Weighing: Accurately weigh 100 mg of 5-Methyl-1-phenylpyrazolidin-3-one using a calibrated analytical balance. Transfer to a sterile, amber microcentrifuge tube (the compound is light-sensitive[4]).

• Solvent Addition: Add exactly 1.0 mL of anhydrous Methanol or sterile DMSO[3].

• Agitation: Vortex the tube vigorously for 60 seconds. If using DMSO, brief sonication (1–2 minutes) in a room-temperature water bath will accelerate the disruption of the crystal lattice.

• Storage: Purge the vial headspace with Argon or Nitrogen gas to prevent autoxidation, cap tightly, and store at -20 °C.

• Self-Validation Check: Inspect the solution against a white background.

  • Pass: The solution is perfectly clear and colorless to pale yellow.

  • Fail (Turbidity): Incomplete dissolution. Increase sonication time.

  • Fail (Pink/Magenta hue): Oxidation has occurred due to air exposure or alkaline contamination[3]. Discard and remake.

Protocol B: Stepwise Solvent Exchange for Non-Polar Reactions

Purpose: To introduce the compound into a non-polar organic environment (e.g., Toluene) without inducing precipitation.

• Primary Dissolution: Dissolve the required mass of the compound in a minimal volume of hot ethanol (e.g., 100 mg in 1 mL ethanol at 70 °C)[1].

• Thermal Equilibration: Pre-heat your target non-polar solvent (e.g., Toluene) to 70 °C in a separate flask equipped with a reflux condenser.

• Co-solvent Bridging: Add the hot ethanol-compound mixture dropwise (1 drop per second) into the vigorously stirring, hot non-polar solvent. The thermal energy prevents the immediate reformation of intermolecular hydrogen bonds.

• Self-Validation Check: Observe the reaction vessel during the dropwise addition.

  • Pass: The mixture remains homogeneous and transparent.

  • Fail (Cloudiness/Precipitate): The addition rate is too fast, or the temperature has dropped. Pause addition, increase heat slightly, and increase stirring speed until clarity returns.

Mechanistic Context: Downstream Application

When successfully solubilized for biological assays, Phenidone derivatives act as potent dual inhibitors of the cyclooxygenase (COX) and lipoxygenase (LOX) pathways[1],[4]. Understanding this mechanism is critical for researchers analyzing arachidonic acid cascades.

Dual inhibition of COX and LOX pathways by Phenidone B.

References

• Wikipedia - Phenidone (Details on solubility profiles, hot ethanol efficacy, and COX/LOX inhibition). Available at:[Link]

• ChemBK - Phenidone B (Details on CAS 2654-57-1 and physical melting point properties). Available at:[Link]

• DrugFuture - 1-Phenyl-3-pyrazolidinone (Details on boiling benzene solubility and chemical properties). Available at: [Link]

Sources

• 1. Phenidone - Wikipedia [en.wikipedia.org]
• 2. chembk.com [chembk.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Phenidone | 92-43-3 [amp.chemicalbook.com]
• 5. 1-Phenyl-3-pyrazolidinone [drugfuture.com]

Mitigating degradation pathways of 5-Methyl-1-phenylpyrazolidin-3-one under UV light

Technical Support Center: 5-Methyl-1-phenylpyrazolidin-3-one

Introduction: Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with 5-Methyl-1-phenylpyrazolidin-3-one. This molecule, while valuable, is known for its susceptibility to degradation under ultraviolet (UV) light. This guide provides in-depth, experience-driven troubleshooting advice and validated protocols to help you understand, characterize, and mitigate these degradation pathways, ensuring the integrity and stability of your experiments and formulations.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Core Problem

This section addresses the fundamental questions researchers face when first encountering the photosensitivity of 5-Methyl-1-phenylpyrazolidin-3-one.

Q1: What are the initial signs that my 5-Methyl-1-phenylpyrazolidin-3-one is degrading under UV light?

A: The first indications of photodegradation are often observable changes in the physical properties of your sample solution, such as a shift in color (e.g., yellowing). However, the most definitive evidence comes from analytical techniques. When analyzing a UV-exposed sample via High-Performance Liquid Chromatography (HPLC), you will typically observe a decrease in the peak area of the parent compound and the emergence of new, unidentified peaks corresponding to degradation products.[1]

Q2: What is the likely chemical mechanism behind this UV-induced degradation?

A: Compounds with a pyrazolidinone core are known to undergo complex photochemical reactions.[2] Upon absorbing UV radiation, the molecule is promoted to an excited state, making it highly reactive.[3] The degradation can proceed through several pathways, including photoionization, photodissociation to form free radicals, or molecular rearrangements.[3][4] For 2-phenyl-pyrazolidin-3-ones specifically, irradiation can induce a rearrangement to form 1-anilinoazetidin-2-ones and can also lead to the formation of cis- and trans-phenylazoalkanoates.[2] These reactions are often initiated by the cleavage of bonds within the heterocyclic ring.

Q3: Why is it scientifically crucial to perform a forced degradation study?

A: A forced degradation or stress testing study is a regulatory requirement and a scientific necessity in drug development.[5] Its purpose is to intentionally degrade the sample under controlled, exaggerated conditions (e.g., high-intensity UV light, heat, extreme pH) to achieve several key objectives:

• Pathway Elucidation: It helps to rapidly identify potential degradation products and understand the degradation pathways.[5][6]

• Method Validation: It is essential for developing and validating a "stability-indicating" analytical method—a method proven to accurately measure the active ingredient without interference from its degradants, excipients, or their degradation products.[1]

• Formulation Development: The data provides critical insights into the intrinsic stability of the molecule, guiding the development of stable formulations and appropriate packaging.[1][6]

According to International Council for Harmonisation (ICH) guidelines, a target degradation of 5-20% is often ideal for these studies, as it generates sufficient quantities of degradants for analysis without being unrealistic.[1][6][7]

Section 2: Troubleshooting Guides for Experimental Challenges

This section provides structured, Q&A-based guides to resolve specific issues encountered during your research.

Guide 1: Characterizing Unexpected Degradation

Q: My HPLC chromatogram for a UV-exposed sample of 5-Methyl-1-phenylpyrazolidin-3-one shows multiple new peaks. How do I systematically identify these unknown degradation products?

A: This situation requires a structured approach to first generate, and then identify, the degradants. The recommended workflow is to perform a controlled forced degradation study and then use mass spectrometry to elucidate the structures of the unknown peaks.

Caption: Workflow for Identification of Photodegradation Products.

Protocol Insight (The "Why"):

• Controls are Non-Negotiable: A "dark control" (sample protected from light) is essential to confirm that the degradation is photolytic and not due to other factors like temperature or hydrolysis.[1] If working with a formulation, a "placebo control" (formulation without the active ingredient) helps differentiate degradants from excipient-related impurities.[6]

• Mass Spectrometry is Key: While HPLC-UV can show you that something has formed, Liquid Chromatography-Mass Spectrometry (LC-MS) is the modern standard for identification.[8] It provides the molecular weight of the degradants. Tandem MS (MS/MS) further fragments the degradant ions, giving clues to their chemical structure.

• ICH Q1B as a Standard: Following ICH Q1B guidelines for photostability testing ensures your experimental conditions are standardized and comparable to industry norms.[9] Recommended exposure is an overall illumination of not less than 1.2 million lux hours and an integrated near-UV energy of not less than 200 watt-hours/square meter.[9]

Guide 2: Implementing and Validating Mitigation Strategies

Q: My compound is degrading too quickly under ambient lab lighting. What are the primary strategies to improve its stability, and how do I prove they work?

A: Mitigating photodegradation involves preventing the initial absorption of photons or intercepting the reactive species that are formed. There are three primary strategies. The choice depends on your experimental constraints and the underlying degradation mechanism.

Caption: Mechanisms of Common Photostabilization Strategies.

• Physical Shielding (UV Absorbers): The simplest method is to prevent UV light from reaching your compound. This can be done by using amber or UV-resistant vials. In formulations, you can add an excipient that preferentially absorbs at the same wavelengths as your compound (e.g., a UV filter).[10][11] This is a "sacrificial" component that absorbs the damaging energy.

• Quenching of the Excited State: After your molecule absorbs a photon, it enters a high-energy excited state. A "quencher" molecule can interact with this excited state, accepting the energy and returning your drug to its stable ground state before it has a chance to degrade. This is a highly effective strategy, but the quencher must be carefully selected to avoid interference.

• Scavenging Reactive Species (Antioxidants): Often, the excited drug molecule transfers its energy to oxygen, creating highly reactive oxygen species (ROS) like singlet oxygen or free radicals, which then attack and degrade your compound.[3] Antioxidants (e.g., butylated hydroxytoluene (BHT), ascorbic acid) work by rapidly reacting with and neutralizing these ROS, protecting your active molecule.[10]

Validation Protocol: To validate your chosen strategy, perform a comparative forced degradation study.

Sample ID	Compound	Stabilizer	UV Exposure	Purpose
1 (Test)	Present	Present	Yes	To measure the protective effect of the stabilizer.
2 (Positive Control)	Present	Absent	Yes	To measure the baseline degradation of the compound.
3 (Dark Control)	Present	Present	No	To ensure the stabilizer itself doesn't cause degradation in the dark.
4 (Interference Check)	Absent	Present	Yes	To check if the stabilizer or its degradants interfere with the analytical method.

Analysis: Compare the % Degradation in Sample 1 to Sample 2. A significant reduction in degradation confirms the effectiveness of your strategy. The chromatogram for Sample 4 should show no peaks at the retention time of your compound or its known degradants.

Section 3: Key Experimental Protocols

Protocol 1: Standardized Forced Photodegradation Study

This protocol is designed in accordance with ICH Q1B guidelines.[9]

• Sample Preparation:

  • Accurately prepare a solution of 5-Methyl-1-phenylpyrazolidin-3-one in a suitable solvent system (e.g., a 1:1 mixture of acetonitrile and water) at a known concentration (e.g., 0.5 mg/mL). The solvent should be transparent to UV light and not react with the compound.

  • Dispense identical aliquots of the solution into chemically inert, transparent containers (e.g., quartz cuvettes or clear glass vials).

  • Prepare a "dark control" sample by wrapping an identical vial completely in aluminum foil.

• Exposure Conditions:

  • Place the samples in a calibrated photostability chamber.

  • Expose the samples to a light source that provides both visible and UV output. The ICH Q1B guideline recommends a total exposure of not less than 1.2 million lux-hours of visible light and 200 watt-hours/m² of near-UV light.[5][9]

  • Maintain a constant temperature during the study to isolate photolysis from thermolysis.

• Time-Point Sampling:

  • Withdraw aliquots from the exposed samples and the dark control at predetermined time intervals (e.g., 0, 2, 4, 8, and 24 hours). The goal is to find a time point that results in 5-20% degradation of the parent compound.[7]

• Analysis:

  • Immediately analyze each aliquot by a validated stability-indicating HPLC-UV method (see Protocol 2).

  • Calculate the percentage of remaining parent compound against the initial (t=0) concentration.

  • Plot the percentage remaining vs. time to determine the degradation kinetics.

Protocol 2: HPLC-UV Method for Quantification

This serves as a starting point for developing a stability-indicating method.

• Instrumentation: HPLC system with a UV/Vis or Photodiode Array (PDA) detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of Acetonitrile (Solvent A) and 0.1% Formic Acid in Water (Solvent B).

  • Example Gradient: Start at 10% A, ramp to 90% A over 15 minutes, hold for 2 minutes, return to 10% A and re-equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection Wavelength: Monitor at the λmax (wavelength of maximum absorbance) of 5-Methyl-1-phenylpyrazolidin-3-one. A PDA detector is highly recommended to simultaneously check for the appearance of new peaks at different wavelengths.

• System Suitability: Before analysis, ensure the system passes suitability tests (e.g., tailing factor, theoretical plates, and injection repeatability) to guarantee data quality.

Self-Validation Check: The key to a "stability-indicating" method is demonstrating specificity. Analyze all samples from your forced degradation study (acid, base, peroxide, heat, and light). The method is considered validated for stability if the peaks for the parent compound and all generated degradation products are well-resolved from each other (Resolution > 1.5).

References

• Photodegradable Antimicrobial Agents: Synthesis and Mechanism of Degradation - PMC. This source provides insights into the photodegradation pathways of related chemical structures, particularly concerning pH influence and reaction mechanisms.
• One-Pot Synthesis and Photochemical Diversification of Pyrazolo[1,2‑a]pyridazinones into 3D-Rich Scaffolds - PMC. This paper discusses photochemical transformations of related bicyclic pyrazolidinone derivatives, offering potential parallels for degradation mechanisms.
• Pharmaceutical Forced Degradation Studies with Regulatory Consideration. An overview of the role and methodology of forced degradation studies in pharmaceutical development.
• Stability Indicating Forced Degradation Studies - Research Journal of Pharmacy and Technology. This paper outlines the objectives and common conditions for conducting forced degradation studies as per regulatory expectations.
• Q1B Photostability Testing of New Drug Substances and Products - FDA. The official ICH guideline document detailing the requirements and procedures for photostability testing.
• Forced Degradation – A Review - Biomedical Journal of Scientific & Technical Research. A review covering the benefits of forced degradation studies in early drug development and the typical stress conditions applied.
• Determination of 1-phenyl-3-methyl-5-pyrazolone-labeled carbohydrates by liquid chromatography and micellar electrokinetic chromatography - PubMed. This article describes analytical methods for a related pyrazolone structure, which can inform method development.
• Photostabilization strategies of photosensitive drugs - PubMed. A systematic review of photostabilization techniques, including encapsulation, antioxidants, and solar filters.
• Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario - Asian Journal of Research in Chemistry. A review highlighting the importance and practical aspects of forced degradation studies in the modern pharmaceutical industry.
• A single method to analyse residues from five different classes of prohibited pharmacologically active substances in milk - WUR eDepot. This paper provides examples of sample preparation techniques like hydrolysis and derivatization which can be relevant for complex analyses.
• Photochemical studies on heterocyclic compounds. Part I. Rearrangements of pyrazolinones and pyrazolidinones - Journal of the Chemical Society C - RSC Publishing. A key paper describing the specific photochemical rearrangements of pyrazolidinones upon irradiation.
• Photosensitivity Reactions Induced by Photochemical Degradation of Drugs - Advanced Pharmaceutical Bulletin. A review of the chemical processes involved in drug photosensitivity and degradation, including radical formation and photo-dissociation.
• An Assessment of Test Methods for Photodegradation of Chemicals in the Environment - ECETOC. This document discusses the principles of photodegradation in different environmental media.
• US5399708A - Pyrazolidin-3-one derivatives - Google Patents. A patent describing the synthesis and modification of pyrazolidinone derivatives.
• Analytical Methods for the Determination of Pharmaceuticals and Personal Care Products in Solid and Liquid Environmental Matrice - Semantic Scholar. A review of modern analytical techniques, emphasizing the use of LC-MS for complex sample analysis.
• Photostability of Topical Agents Applied to the Skin: A Review - MDPI. This review discusses the photodegradation of various drugs in formulations and the impact of excipients on stability.
• Photocatalytic Degradation of Quinolones by Magnetic MOFs Materials and Mechanism Study - Semantic Scholar. This source describes advanced oxidation processes for degrading other classes of organic compounds, offering potential alternative mitigation strategies.
• Development of a New Analytical Method for Determining Pesticide Residues by Gas Chromatography-High Resolution Mass Spectrometry using the Zebron™ ZB-5MSPLUS™ Column - Phenomenex. Provides examples of GC-MS methods for analyzing complex mixtures, which can be an alternative analytical approach.
• Mechanism of photochromic transformations and photodegradation of an asymmetrical 2,3-diarylcyclopentenone - RSC Publishing. Details photodegradation mechanisms, including oxygen-dependent and oxygen-independent pathways.
• A Review of the Analytical Methods for the Determination of 4(5)-Methylimidazole in Food Matrices - MDPI. Reviews various analytical techniques, including LC-MS and GC-MS, for challenging analytes.

Sources

• 1. biomedres.us [biomedres.us]
• 2. Photochemical studies on heterocyclic compounds. Part I. Rearrangements of pyrazolinones and pyrazolidinones - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 3. apb.tbzmed.ac.ir [apb.tbzmed.ac.ir]
• 4. Mechanism of photochromic transformations and photodegradation of an asymmetrical 2,3-diarylcyclopentenone - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. rjptonline.org [rjptonline.org]
• 6. ajpsonline.com [ajpsonline.com]
• 7. ajrconline.org [ajrconline.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. fda.gov [fda.gov]
• 10. Photostabilization strategies of photosensitive drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Advanced purification techniques for 5-Methyl-1-phenylpyrazolidin-3-one extracts

Welcome to the PheniPur™ Technical Support Center , your definitive resource for resolving complex isolation and purification challenges associated with 5-Methyl-1-phenylpyrazolidin-3-one (Phenidone B) extracts.

Because pyrazolidin-3-one derivatives are potent electron donors—a property that makes them exceptional photographic co-developing agents and valuable pharmacophores in anti-inflammatory drug design[1]—they present unique handling challenges. They are highly susceptible to autoxidation and often co-elute with structurally similar precursors like phenylhydrazine.

This guide is designed for researchers and drug development professionals, providing causality-driven troubleshooting, self-validating protocols, and empirical data to ensure the highest purity of your extracts[2].

I. Purification Logic & Workflow

Understanding the chemical behavior of 5-Methyl-1-phenylpyrazolidin-3-one is critical. The molecule contains an acidic N-H bond and an electron-rich pyrazolidine ring. Our purification logic exploits the pKa differences between the target molecule and its basic precursors, followed by a polarity-driven crystallization process.

Workflow for the isolation and purification of 5-Methyl-1-phenylpyrazolidin-3-one.

II. Troubleshooting & FAQs

Q: My isolated crystals have a slight pink or brown discoloration instead of being pure white. What causes this, and how can it be reversed? A: Pyrazolidin-3-ones are highly prone to autoxidation. Exposure to atmospheric oxygen during crystallization leads to the formation of colored radical species or oxidized pyrazolones.

• The Fix: Conduct your recrystallization in an inert atmosphere (N₂/Ar). To rescue discolored crystals, dissolve them in hot toluene, treat with activated carbon (Darco) for 10 minutes to adsorb the polymeric oxidation products, filter hot through a pad of Celite, and recrystallize.

• Self-Validation: The success of this rescue is confirmed by the mother liquor; if the supernatant is deep yellow/pink while the precipitating crystals are stark white, the colored byproducts have been successfully excluded from the crystal lattice.

Q: How do I completely separate unreacted phenylhydrazine from the target extract? A: Phenylhydrazine is a common synthetic precursor. Because it is a free hydrazine, it is significantly more basic (pKa ~5.2) than the amide-like nitrogen in your target pyrazolidinone.

• The Fix: Wash the crude organic extract with cold 0.1 M HCl. The phenylhydrazine will protonate and partition into the aqueous layer, while the target molecule remains in the organic phase.

• Self-Validation: Apply a drop of the discarded aqueous layer to a TLC plate and stain with p-anisaldehyde. A rapid, strong color change confirms the successful capture of unreacted phenylhydrazine.

Q: During silica gel chromatography, my product band trails significantly (high tailing). How can I resolve this? A: Tailing of 5-Methyl-1-phenylpyrazolidin-3-one on silica occurs due to strong hydrogen bonding between the N-H group of the pyrazolidinone ring and the free silanol groups on the stationary phase.

• The Fix: Pre-treat the silica column with 1% triethylamine (TEA) or add 1% acetic acid to your mobile phase (Hexane/EtOAc) to suppress these secondary interactions. Run a 2D TLC check prior to the column: if the spot shape improves from a teardrop to a tight circle with the additive, the tailing is successfully mitigated.

III. Step-by-Step Experimental Protocols

Protocol 1: Anaerobic Liquid-Liquid Extraction & Trace Amine Removal

Objective: Strip basic precursors without degrading the autoxidation-sensitive target.

• Dissolution: Dissolve the crude 5-Methyl-1-phenylpyrazolidin-3-one mixture in ethyl acetate (10 mL per gram of crude).

• Inert Purge: Transfer the solution to a separatory funnel and purge the headspace gently with Argon gas for 30 seconds.

• Acid Wash: Add cold 0.1 M HCl (5 mL/g) to the funnel. Causality: Cold temperatures prevent acid-catalyzed ring-opening of the pyrazolidinone while selectively protonating the basic phenylhydrazine impurities.

• Phase Separation: Invert gently (do not shake vigorously to avoid emulsions), vent, and allow the layers to separate. Drain and discard the lower aqueous phase.

• Neutralization: Wash the retained organic layer with saturated aqueous sodium bicarbonate (5 mL/g), followed by saturated brine (5 mL/g) to remove residual water and acid.

• Drying: Dry the organic phase over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and concentrate under reduced pressure at 35°C to yield the semi-purified extract.

Protocol 2: Two-Solvent Recrystallization (Toluene/Isopropanol)

Objective: Achieve >99% purity by exploiting differential temperature solubility. (Adapted from established pyrazolidinone purification methodologies[3]).

• Primary Dissolution: Place the concentrated crude solid in a round-bottom flask equipped with a reflux condenser. Add minimal hot toluene (approx. 3-5 mL/g) until the solid completely dissolves at 70°C.

• Anti-Solvent Addition: Slowly add isopropanol dropwise (up to 20% by volume of the toluene used) while maintaining the temperature. Causality: Isopropanol acts as a polar protic co-solvent that disrupts the solubility of the pyrazolidinone as the temperature drops, forcing selective crystallization while keeping polar oxidized impurities dissolved[3].

• Controlled Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature over 1 hour. Do not disturb the flask, as agitation causes premature, impure precipitation.

• Ice Bath Maturation: Transfer the flask to an ice bath (0-5°C) for 2 hours to maximize crystalline yield.

• Isolation: Isolate the product via vacuum filtration. Wash the filter cake with ice-cold toluene (1 mL/g) to wash away the colored mother liquor.

• Drying: Dry the stark white crystals in a vacuum oven at 40°C overnight.

IV. Quantitative Data Presentation

Table 1: Solvent Partitioning & Chromatographic Properties Data utilized for determining optimal extraction and mobile phase parameters.

Compound	Approx. pKa	TLC R_f (70:30 Hexane:EtOAc)	Solubility in Hot Toluene	Solubility in Cold Isopropanol
5-Methyl-1-phenylpyrazolidin-3-one	~2.5 (N-H)	0.35	High	Low
Phenylhydrazine (Precursor)	5.2	0.15 (Streaks)	Moderate	High
Pyrazolone (Oxidation Byproduct)	N/A	0.60	High	Moderate

Table 2: Quality Control & Validation Metrics

Parameter	Validation Technique	Acceptance Criteria
Visual Appearance	Macroscopic inspection	Pure white crystalline powder; no pink/brown hues.
Purity	HPLC (UV detection at 254 nm)	≥ 99.0% area under curve.
Amine Clearance	TLC (p-anisaldehyde stain)	Absence of fast-developing spots at R_f 0.15.
Moisture Content	Karl Fischer Titration	≤ 0.5% w/w.

V. References

• [2] Sigma-Aldrich. 5-METHYL-1-PHENYL-3-PYRAZOLIDINONE - Product Specifications. 2

• Google Patents. US5780212A - Photographic developing composition.

• [3] PrepChem. Preparation of 4-Hydroxymethyl-4-Methyl-1-Phenyl-3-Pyrazolidinone. 3

• [1] American Journal of Engineering Research (AJER). Eco-friendly synthesis of 6-aryl-4-phenyl-2H-5,6,7-trihydroindazol-3-ones. 1

Sources

• 1. ajer.org [ajer.org]
• 2. 1-phenyl-3-methyl-5-pyrazolone | Sigma-Aldrich [sigmaaldrich.com]
• 3. prepchem.com [prepchem.com]

Technical Support Center: Resolving Baseline Noise in 5-Methyl-1-phenylpyrazolidin-3-one Chromatography

Welcome to the Advanced Technical Support Center for the chromatographic analysis of 5-Methyl-1-phenylpyrazolidin-3-one (5-methylphenidone). As an electron-donating pyrazolidinone derivative widely used as a reducing agent and antioxidant, this compound presents unique analytical challenges. It is highly susceptible to oxidative degradation, which frequently manifests as baseline instability, severe drift, and ghost peaks during High-Performance Liquid Chromatography (HPLC) 1.

This guide synthesizes mechanical troubleshooting with chemical stabilization strategies to ensure robust, self-validating analytical workflows for researchers and drug development professionals.

Part 1: Diagnostic Triage for Baseline Anomalies

Before adjusting your method, you must isolate whether the baseline noise originates from mechanical failures (e.g., pump pulsations, detector issues) or chemical incompatibilities (e.g., analyte oxidation, mobile phase contamination).

Caption: Diagnostic workflow for isolating mechanical vs. chemical causes of baseline noise.

Part 2: Troubleshooting Guide & Causality Analysis

Chemical Origins: Oxidation and Mobile Phase Integrity

Q: Why does the baseline exhibit a continuous upward drift during the gradient elution of 5-Methyl-1-phenylpyrazolidin-3-one? A: This is primarily a chemical issue caused by the oxidative degradation of the pyrazolidinone ring. In the presence of dissolved oxygen and neutral-to-basic pH, the compound rapidly oxidizes into 1-phenyl-3-hydroxy-pyrazole derivatives 1. These degradants have high UV molar absorptivity. As the gradient increases the organic modifier, highly retained degradation products elute continuously, causing a rising baseline. Causality: Oxygen in the mobile phase acts as the oxidizing agent, catalyzed by trace metals or high pH [[2]](). Solution: Acidify the mobile phase (pH 2.5 - 4.0) and rigorously degas the solvents. Prepare standard solutions daily in 0.001 M HCl to prevent pre-column degradation 2.

Caption: Oxidative degradation pathway of pyrazolidinones leading to chromatographic baseline drift.

Mechanical Origins: Detector and Pump Instability

Q: How can I differentiate between a failing UV lamp and flow cell contamination as the source of high-frequency noise? A: High-frequency noise (rapid, random spikes) is typical of detector issues. A weak lamp is a common source of short-term noise and wandering baselines 3. To isolate the cause, perform a self-validating zero-flow test: turn off the pump flow but leave the detector on. If the noise persists, the UV lamp is failing or nearing the end of its lifespan. If the noise disappears, the issue is related to flow—likely air bubbles trapped in a dirty flow cell or inadequate solvent degassing 3.

Q: The baseline noise is perfectly synchronized with the stroke of the pump. What is the mechanism behind this? A: This is a classic symptom of pump pressure pulsation. It occurs when check valves fail to seat properly (often due to particulate buildup) or when pump seals leak. Furthermore, if the mobile phase is poorly degassed, cavitation occurs in the pump head, leading to micro-fluctuations in flow rate that the UV detector registers as baseline wandering 3.

Part 3: Quantitative Baselines & Tolerances

To maintain a self-validating system, ensure your instrument parameters fall within the following empirical tolerances before injecting 5-Methyl-1-phenylpyrazolidin-3-one samples.

Parameter	Optimal Specification	Troubleshooting Threshold	Potential Implication if Exceeded
Mobile Phase pH	2.5 – 4.0	> 4.5	Accelerated oxidative degradation of the pyrazolidinone ring.
Baseline Noise (Isocratic)	< 0.05 mAU	> 0.1 mAU	UV lamp aging, dirty flow cell, or dissolved oxygen.
Pump Pressure Pulsation	< 1% of total pressure	> 2% or > 15 psi	Faulty check valves or trapped air bubbles in the pump head.
Detection Wavelength	240 – 254 nm	N/A	Sub-optimal signal-to-noise ratio for pyrazolidinones.

Part 4: Self-Validating Experimental Protocols

Protocol A: Mobile Phase Optimization & Analyte Stabilization

Purpose: To create an oxygen-free, acidic environment that prevents the on-column oxidation of 5-Methyl-1-phenylpyrazolidin-3-one.

• Solvent Selection: Use strictly LC-MS or HPLC-grade water and organic modifiers (Acetonitrile or Methanol).

• Acidification: Add 0.1% v/v Phosphoric Acid (or Formic Acid for MS compatibility) to the aqueous phase to maintain a pH of ~2.5 to 3.0.

  • Causality: Acidic conditions protonate the reactive sites of the pyrazolidinone ring, significantly retarding oxidation 2.

• Vacuum Filtration: Filter both aqueous and organic phases through a 0.22 µm membrane filter to remove particulates that could cause pump check-valve leaks.

• Ultrasonic Degassing: Sonicate the filtered solvents for 15 minutes under vacuum.

  • Causality: Removes dissolved oxygen, eliminating the primary catalyst for analyte degradation and preventing micro-bubble formation in the UV flow cell 3.

• Sample Preparation: Dissolve the 5-Methyl-1-phenylpyrazolidin-3-one standard in a diluent containing 0.001 M HCl and store in amber vials to prevent photodegradation [[2]](), 1.

Protocol B: UV Flow Cell Decontamination

Purpose: To remove strongly adsorbed organic residues or salt precipitates causing baseline wandering and noise.

• System Bypass: Disconnect the analytical column and replace it with a zero-dead-volume union to protect the stationary phase from harsh cleaning solvents.

• Organic Flush: Pump 100% Methanol at 1.0 mL/min for 20 minutes to dissolve hydrophobic contaminants 4.

• Aqueous Flush: Pump HPLC-grade water at 1.0 mL/min for 20 minutes to flush out the methanol and prepare for the acid wash.

• Acid Wash (Crucial Step): Pump 1N Nitric Acid (HNO₃) at 0.5 mL/min for 15 minutes.

  • Causality: Nitric acid effectively passivates the flow cell and removes trace metal ions that catalyze pyrazolidinone oxidation. Never use HCl, as it can severely corrode stainless steel components4.

• Final Rinse: Flush extensively with HPLC-grade water until the eluent pH returns to neutral, followed by equilibration with your initial mobile phase.

Part 5: Frequently Asked Questions (FAQs)

Q: I am seeing a massive negative peak right before my 5-Methyl-1-phenylpyrazolidin-3-one peak. What is causing this? A: Negative peaks usually occur when the sample solvent has a lower UV absorbance than the mobile phase. If you are using a highly UV-absorbing additive in your mobile phase (like older batches of TFA or impure buffers) and dissolving your sample in pure water, the detector registers a drop in absorbance as the sample plug passes through. Ensure your sample diluent closely matches the initial mobile phase composition.

Q: Can column temperature fluctuations cause baseline noise for this specific compound? A: Yes. Refractive index changes due to temperature differences between the column and the flow cell can cause wandering baselines 3. Furthermore, elevated column temperatures (> 40 °C) can accelerate the thermal degradation and oxidation of pyrazolidinones 1. Keep the column compartment stable at ambient or 25 °C.

Q: Are there any specific guard columns recommended for pyrazolidinone analysis? A: Yes. Because 5-Methyl-1-phenylpyrazolidin-3-one degradation products can be strongly retained and slowly bleed off the column (causing baseline drift), using a high-quality C18 guard column is recommended. Flush the column periodically with a strong solvent (e.g., 100% Acetonitrile) to clear these retained degradants 4.

References

• Phenomenex. HPLC Troubleshooting Mini Guide - Baseline Issues. Phenomenex. URL:[Link]

• Agilent Technologies. Eliminating Baseline Problems. Agilent. URL: [Link]

• Chemija (Lietuvos mokslų akademija). High performance liquid chromatography of X-ray film developing baths. URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mokslozurnalai.lmaleidykla.lt [mokslozurnalai.lmaleidykla.lt]
• 3. agilent.com [agilent.com]
• 4. phenomenex.com [phenomenex.com]

Minimizing side reactions during 5-Methyl-1-phenylpyrazolidin-3-one preparation

Welcome to the technical support center for the synthesis of 5-Methyl-1-phenylpyrazolidin-3-one, a critical intermediate in pharmaceutical development. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challenges encountered during its preparation. Our focus is on providing in-depth, scientifically-grounded solutions to minimize side reactions and maximize yield and purity.

Frequently Asked Questions (FAQs)

FAQ 1: What is the primary synthetic route for 5-Methyl-1-phenylpyrazolidin-3-one and what are the most common classes of impurities?

The most prevalent and industrially scalable method for synthesizing 5-Methyl-1-phenylpyrazolidin-3-one (also known in literature as Edaravone) is the condensation reaction between phenylhydrazine and ethyl acetoacetate.[1] This reaction, while seemingly straightforward, can be prone to the formation of several types of impurities if not properly controlled. These can arise from degradation, reactions with other chemicals, or specific handling conditions.[2]

Common impurity classes include:

• Oxidative Degradation Products: The pyrazolidinone ring is susceptible to oxidation, which can lead to dimers and trimers, especially during workup and storage.[3][4]

• Unreacted Intermediates: Incomplete cyclization can leave residual hydrazone intermediates.

• Isomeric Byproducts: While less common in this specific synthesis, alternative cyclization pathways can theoretically lead to isomeric pyrazolone structures.

• Process-Related Impurities: These can include byproducts from the reaction of the target molecule with solvents or reagents, such as the formation of various degradation products noted in pharmaceutical preparations.[2]

FAQ 2: My reaction yield is consistently low. What are the primary factors affecting the yield?

Low yield is a common issue that can often be traced back to suboptimal reaction conditions. The key is to favor the intramolecular cyclization of the intermediate hydrazone over competing side reactions.

Several factors can contribute to low yields:

• Reaction Temperature: Both excessively high and low temperatures can be detrimental. High temperatures may promote the formation of degradation products and dimers, while low temperatures can lead to an incomplete reaction.

• pH Control: The pH of the reaction medium is critical. An acidic environment, often achieved by using the hydrochloride salt of phenylhydrazine or by adding an acid catalyst, is necessary to facilitate the initial condensation and subsequent cyclization. A patent for a similar synthesis suggests adjusting the pH of a methanol solution of phenylhydrazine to between 5.0 and 6.5 with hydrochloric acid.

• Solvent Choice: While the reaction can be run solvent-free[1], the use of a solvent like ethanol or methanol can help to control the reaction temperature and facilitate mixing.[5]

• Water Removal: The reaction involves the elimination of water and ethanol. Efficient removal of these byproducts can help drive the equilibrium towards the desired product.

Troubleshooting Guide: Specific Side Reactions & Mitigation Strategies

Issue 1: Formation of Oxidative Dimer and Trimer Impurities

Question: I'm observing significant amounts of high-molecular-weight impurities in my final product, identified as a dimer and trimer of the target molecule. How can I prevent their formation?

Root Cause Analysis: The active methylene group at the C4 position of the pyrazolidinone ring is susceptible to oxidation. This can be exacerbated by the presence of atmospheric oxygen, heat, and certain metal catalysts. The oxidation process can lead to the formation of radical intermediates that then couple to form dimers, such as 4,4'-bis(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)-3-methyl-1-phenyl-1H-pyrazol-5(4H)-one, and even trimers.[4] A Chinese patent describes the synthesis of this trimer impurity through the oxidation of Edaravone using manganese dioxide.[4]

Mitigation Strategies:

• Inert Atmosphere: Conduct the reaction, workup, and filtration steps under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with atmospheric oxygen.

• Degassed Solvents: Use solvents that have been thoroughly degassed prior to use to remove dissolved oxygen.

• Controlled Temperature: Avoid excessive heating during the reaction and subsequent purification steps. Perform recrystallization at the lowest effective temperature.

• Antioxidant Addition: Consider the addition of a small amount of a suitable antioxidant during workup or storage, although this must be carefully evaluated for its impact on the final product's purity.

Experimental Protocol: Synthesis Under Inert Conditions

• Equip a round-bottom flask with a magnetic stirrer, reflux condenser, and a nitrogen inlet.

• Charge the flask with phenylhydrazine and ethanol (degassed prior to use).

• Slowly add ethyl acetoacetate dropwise to the stirred solution at room temperature.

• Heat the reaction mixture to reflux under a gentle stream of nitrogen and monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature under nitrogen.

• Filter the precipitated product using a Schlenk filter setup to avoid exposure to air.

• Wash the product with cold, degassed ethanol and dry under vacuum.

Issue 2: Incomplete Cyclization and Residual Hydrazone Intermediate

Question: My product analysis shows a significant peak corresponding to the hydrazone intermediate. How can I drive the cyclization to completion?

Root Cause Analysis: The reaction proceeds in two main steps: the formation of a phenylhydrazone intermediate followed by an intramolecular cyclization to form the pyrazolidinone ring.[1] Incomplete cyclization can result from insufficient reaction time, inadequate temperature, or incorrect pH. The cyclization step is an intramolecular nucleophilic attack of the second nitrogen of the hydrazine moiety onto the ester carbonyl, which is often the rate-limiting step.

Mitigation Strategies:

• Optimize Reaction Time and Temperature: Increase the reaction time or temperature moderately. Monitor the disappearance of the hydrazone intermediate by TLC or HPLC. A study on a similar synthesis performed the reaction for 1 hour at 80 °C followed by 30 minutes at 90 °C to ensure completion.[1]

• Acid Catalysis: Ensure the reaction is conducted under appropriate acidic conditions. A catalytic amount of a weak acid like acetic acid can facilitate both the initial condensation and the final cyclization.[6] Strong mineral acids should be used with caution as they can promote other side reactions.[6]

• Solvent Polarity: The choice of solvent can influence the rate of cyclization. Protic solvents like ethanol can participate in hydrogen bonding and may facilitate the proton transfers involved in the cyclization mechanism.

Workflow for Optimizing Cyclization

Caption: Workflow for troubleshooting incomplete cyclization.

Issue 3: Formation of Bis-Pyrazolone Adducts

Question: I am sometimes observing an impurity that seems to be a result of the product reacting with aldehydes. Is this a known side reaction?

Root Cause Analysis: Yes, this is a known reactivity pattern. The active methylene group at the C4 position of 5-Methyl-1-phenylpyrazolidin-3-one can undergo Knoevenagel-type condensation with aldehydes. If your starting materials or solvents are contaminated with aldehydes (e.g., acetaldehyde in ethanol), this can lead to the formation of 4,4′-(arylmethylene)-bis(3-methyl-1-phenyl-1H-pyrazol-5-ol) type impurities. This reaction is often catalyzed by acids or bases.

Mitigation Strategies:

• Purity of Reagents: Use high-purity solvents and reagents. Ensure that the ethyl acetoacetate and any solvents used are free from aldehyde contaminants.

• Purification of Solvents: If necessary, purify solvents prior to use. For example, ethanol can be treated with magnesium ethoxide and distilled to remove trace aldehydes and water.

• Reaction Quenching: Once the primary reaction is complete, promptly quench the reaction and proceed with the workup to minimize the time the product spends in the reactive medium.

Reaction Scheme: Aldehyde Condensation Side Reaction

Caption: Condensation side reaction with aldehyde impurities.

Summary of Key Reaction Parameters

Parameter	Recommended Condition	Rationale	Potential Side Reaction if Deviated
Temperature	Reflux (e.g., 80-90°C)[1]	Ensures sufficient energy for cyclization without promoting degradation.	Too High: Dimer/Trimer formation, decomposition. Too Low: Incomplete reaction.
pH	Weakly Acidic (pH 5.0-6.5)	Catalyzes both hydrazone formation and intramolecular cyclization.	Too High (Neutral/Basic): Slow or incomplete cyclization. Too Low (Strong Acid): Potential for other side reactions.[6]
Atmosphere	Inert (Nitrogen/Argon)	Prevents oxidation of the C4 position.	Formation of oxidative dimers and trimers.[4]
Solvent	Ethanol, Methanol, or Solvent-free[1][5]	Controls reaction temperature and aids mixing.	Use of aldehyde-contaminated solvents can lead to bis-adducts.
Reagent Purity	High Purity	Prevents introduction of reactive impurities.	Formation of process-related impurities.

References

• Daicel Pharma Standards. (2023, June 1). Edaravone Impurities Manufacturer & Supplier. [Link]

• SynZeal. Edaravone Impurities. [Link]

• Journal of Chemical Sciences. (2021). Preparative, mechanistic and tautomeric investigation of 1-phenyl and 1-methyl derivative of 3-methyl-5-pyrazolone. [Link]

• Google Patents. (2017).
• Google Patents. (2017). CN106432082A - Preparation method of edaravone impurity standard product.

• Organic Chemistry Research. (2018). 1,3-Disulfonic Acid Imidazolium Trifluoroacetate as a Highly Efficient and Dual-Functional Catalyst for the Pseudo Five-Component Reaction of Phenylhydrazine with Ethyl Acetoacetate and Arylaldehydes. [Link]

• RSC Publishing. (2025). Catalytic system-controlled divergent reactions of pyrazolidinones with 3-alkynyl-3-hydroxyisoindolinones to construct diversified nitrogen-containing heterocyclic scaffolds. [Link]

• International Journal of Applied Biology and Pharmaceutical Technology. PYRAZOLE DERIVATIVES AND THEIR ANTI-TUMOR EVALUATIONS. [Link]

• International Journal of Pharmaceutical Sciences and Research. (2013). Synthesis of Pyrazolone Derivatives and their Biological Activities. [Link]

• ResearchGate. (2021). One‐pot condensation reaction of phenylhydrazine, ethyl acetoacetate.... [Link]

• PMC. (2025). Catalytic system-controlled divergent reactions of pyrazolidinones with 3-alkynyl-3-hydroxyisoindolinones to construct diversified nitrogen-containing heterocyclic scaffolds. [Link]

• Organic Chemistry Portal. Synthesis of pyrazolidines. [Link]

• ResearchGate. (2025). (PDF) Catalytic system-controlled divergent reactions of pyrazolidinones with 3-alkynyl-3-hydroxyisoindolinones to construct diversified nitrogen-containing heterocyclic scaffolds. [Link]

• Google Patents. (2009). CN101367763A - Synthesis process of 1-phenyl-3-methyl-5-pyrazolone.

• ResearchGate. (2025). Synthesis of novel 5-methyl pyrazol-3-one derivatives and their in vitro cytotoxic evaluation. [Link]

Sources

• 1. ias.ac.in [ias.ac.in]
• 2. Edaravone Impurities Manufacturer & Supplier- Daicel Pharma Standards [daicelpharmastandards.com]
• 3. Edaravone Impurities | SynZeal [synzeal.com]
• 4. CN106432082A - Preparation method of edaravone impurity standard product - Google Patents [patents.google.com]
• 5. orientjchem.org [orientjchem.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: 5-Methyl-1-phenylpyrazolidin-3-one Stability &amp; Troubleshooting

As a Senior Application Scientist, I have structured this technical support guide to address the precise physicochemical vulnerabilities of 5-Methyl-1-phenylpyrazolidin-3-one (often referred to as Phenidone B). Because this compound is a potent electron donor and reducing agent[1], its experimental utility is intrinsically linked to its rapid degradation profile. This guide moves beyond basic handling, detailing the causality behind degradation and providing self-validating protocols to ensure absolute scientific integrity in your assays.

Part 1: Troubleshooting Guides & FAQs

Q1: Why does my 5-Methyl-1-phenylpyrazolidin-3-one stock solution turn pink or magenta over time, and how does this impact my assays? Causality: The appearance of a pink or magenta hue is a definitive visual indicator of autoxidation[2]. Phenidone derivatives are highly susceptible to oxygen. In aqueous solutions, particularly at alkaline pH (> 7.8), the pyrazolidinone ring deprotonates into an active anion[3]. This anion reacts with dissolved molecular oxygen (O 2​ ) to form a semiquinone radical and a hydroperoxyl radical (HOO•)[4],[3]. The semiquinone radical subsequently disproportionates into 1-phenyl-3-hydroxy-pyrazole derivatives and hydrogen peroxide (H 2​ O 2​ )[3],[1]. The H 2​ O 2​ further oxidizes the compound into highly colored, inactive polymeric byproducts[3]. Impact: This degradation not only reduces the effective concentration of your active compound but also introduces reactive oxygen species (ROS) and free radicals into your assay. If you are conducting lipoxygenase inhibition assays, these ROS will artificially skew enzyme kinetics and induce oxidative stress in cellular models[5]. Self-Validation Protocol: Always use the solution's color as a primary quality control (QC) metric. A pristine Phenidone B solution must be completely colorless. If a pink tint is visible, discard the aliquot immediately.

Q2: What is the optimal solvent and temperature for long-term storage of working solutions? Causality: To arrest the autoxidation cascade, you must eliminate the two primary catalysts: water (which facilitates pH-dependent deprotonation) and oxygen[4],[3]. Storing the compound in anhydrous conditions at cryogenic temperatures lowers the kinetic energy of the system below the activation energy required for radical formation. Solution: Reconstitute the lyophilized powder in anhydrous Dimethyl Sulfoxide (DMSO) with a water content of <0.1%. Aqueous buffers should never be used for long-term storage[2]. Once dissolved, the stock solution must be aliquoted into single-use amber vials (to prevent photo-oxidation) and stored at -80°C[2].

Q3: How do trace metals in my experimental buffers affect shelf life, and how can I mitigate this? Causality: Transition metals, specifically Copper (Cu 2+ ) and Iron (Fe 3+ ), are potent catalysts for the autoxidation of Phenidone derivatives[3]. They form transient coordination complexes with the pyrazolidinone ring, significantly lowering the activation energy required to bind and reduce molecular oxygen[3]. Solution: When diluting your anhydrous stock into an aqueous working buffer for immediate assay use, pre-treat the buffer with a chelating agent such as EDTA (0.1 mM to 1.0 mM)[2]. This sequesters trace heavy metals, effectively neutralizing their catalytic activity and extending the working half-life of the solution during your experiment.

Q4: Can freeze-thaw cycles degrade the compound even if stored at -80°C? Causality: Yes. Repeated freeze-thaw cycles are highly destructive. Each time a vial is opened, atmospheric moisture condenses inside the cold vial. This introduces water into the anhydrous DMSO, causing localized pH shifts and facilitating anion formation[4],[3]. Furthermore, it replenishes the dissolved oxygen that was previously purged, re-initiating the autoxidation cascade. Solution: Strict adherence to single-use aliquots is mandatory.

Part 2: Degradation Pathways & Workflows (Visualizations)

Autoxidation cascade of Phenidone B under alkaline and oxygen-rich conditions.

Step-by-step workflow for the preparation and cryopreservation of Phenidone B.

Part 3: Quantitative Data Presentation

Table 1: Stability of 5-Methyl-1-phenylpyrazolidin-3-one Across Storage Conditions

Storage State	Solvent / Environment	Temperature	Estimated Shelf Life	Degradation Risk Level
Dry Powder	Desiccated, Argon-purged, Dark	-20°C to -80°C	2 - 3 Years	Low (Stable if sealed)
Dry Powder	Ambient Air, Light exposure	25°C (Room Temp)	< 3 Months	High (Photo-oxidation)
Stock Solution	Anhydrous DMSO (<0.1% H 2​ O)	-80°C	6 - 12 Months	Low (Requires aliquoting)
Stock Solution	Anhydrous DMSO (<0.1% H 2​ O)	-20°C	1 - 3 Months	Moderate
Working Buffer	Aqueous Buffer (pH 7.4) + EDTA	4°C	12 - 24 Hours	High (Use immediately)
Working Buffer	Aqueous Alkaline Buffer (pH > 8.0)	25°C (Room Temp)	< 1 Hour	Critical (Rapid oxidation)

Part 4: Experimental Protocols

Protocol 1: Preparation of Ultra-Stable Anhydrous Stock Solutions (100 mM)

This protocol creates a self-validating system where the exclusion of water and oxygen guarantees structural integrity.

• Equilibration: Allow the lyophilized 5-Methyl-1-phenylpyrazolidin-3-one powder to equilibrate to room temperature inside a vacuum desiccator for 30 minutes. Causality: Opening cold vials in ambient air causes immediate condensation, introducing water that accelerates hydrolysis.

• Reconstitution: Dissolve the powder in high-purity, anhydrous DMSO (≥99.9% purity, water ≤0.005%).

• Degassing: Sparge the resulting solution with inert Argon or Nitrogen gas for 5 minutes. Use a submerged needle to bubble the gas through the liquid, displacing dissolved oxygen.

• Aliquoting: Dispense the solution into single-use amber glass vials (e.g., 50 µL per vial) inside a nitrogen-purged glove box if available.

• Cryopreservation: Flash-freeze the vials in liquid nitrogen and immediately transfer them to a -80°C freezer for long-term storage[2].

Protocol 2: Aqueous Buffer Preparation for Immediate Assay Use

To be performed immediately prior to introducing the compound to your biological or chemical assay.

• Buffer Preparation: Prepare your target aqueous buffer (e.g., PBS or Tris-HCl) and adjust to the required pH. Keep the pH as close to neutral (pH 7.0 - 7.4) as your assay permits to minimize anion formation[3].

• Chelation: Add 0.5 mM EDTA to the buffer and stir for 10 minutes to ensure complete sequestration of any trace Cu 2+ or Fe 3+ ions[2].

• Antioxidant Addition (Optional): For highly sensitive assays, add 1 mM Sodium Sulfite or Ascorbic Acid. Causality: Sulfite acts as a sacrificial antioxidant, mopping up generated hydrogen peroxide and slowing the degradation of the pyrazolidinone ring[3].

• Activation: Thaw a single aliquot of the DMSO stock solution at room temperature. Add it to the pre-treated aqueous buffer immediately before initiating the assay. Do not store this mixture.

References

• Phenidone (1-Phenyl-3-Pyrazolidone): Oxidation. Journal of Photographic Science.[Link]

• The Autoxidation of Phenidone. Photographic Science and Engineering / Photrio.[Link]

• Mechanisms of inactivation of lipoxygenases by phenidone and BW755C. PubMed (NIH).[Link]

• Phenidone. Wikipedia. [Link]

• Phenidone | C9H10N2O. PubChem. [Link]

Sources

• 1. Phenidone - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Phenidone Oxidation Chemistry | Photrio.com Photography Forums [photrio.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Mechanisms of inactivation of lipoxygenases by phenidone and BW755C - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of 1-Phenyl-3-pyrazolidinone (Phenidone) and its Methylated Analog for Anti-inflammatory and Antioxidant Efficacy

For the Attention of Researchers, Scientists, and Drug Development Professionals: A Senior Application Scientist's In-Depth Guide

In the landscape of pharmacological research, particularly in the exploration of novel anti-inflammatory and antioxidant agents, pyrazolidinone derivatives have garnered significant interest. Among these, 1-phenyl-3-pyrazolidinone, commonly known as Phenidone, has been well-characterized. A pertinent question for researchers in this field is how structural modifications, such as the addition of a methyl group, impact the compound's efficacy. This guide provides a detailed, data-supported comparison between Phenidone and its methylated counterpart, 5-Methyl-1-phenylpyrazolidin-3-one, to inform experimental design and drug discovery efforts.

Introduction: The Significance of the Pyrazolidinone Scaffold

The pyrazolidinone core is a privileged structure in medicinal chemistry, forming the basis for numerous compounds with a wide range of biological activities. Phenidone, historically recognized for its role as a photographic developing agent, has emerged as a valuable tool in pharmacological studies due to its potent inhibitory effects on key enzymes involved in the inflammatory cascade.[1][2] Understanding how subtle molecular changes, such as methylation, alter the biological activity of this scaffold is crucial for the rational design of new therapeutic agents with improved efficacy and safety profiles.

Physicochemical Properties: A Comparative Overview

A molecule's biological activity is intrinsically linked to its physicochemical properties. The introduction of a methyl group to the pyrazolidinone ring of Phenidone is expected to increase its lipophilicity, which can influence its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its interaction with biological targets.

Property	1-Phenyl-3-pyrazolidinone (Phenidone)	5-Methyl-1-phenylpyrazolidin-3-one
Molecular Formula	C₉H₁₀N₂O	C₁₀H₁₂N₂O
Molecular Weight	162.19 g/mol	176.22 g/mol
Appearance	White to off-white crystalline powder	Data not widely available
Melting Point	119-121 °C	Data not widely available
Solubility	Soluble in hot water and organic solvents like methanol and DMSO.[3]	Data not widely available

Mechanism of Action: A Tale of Two Molecules

Phenidone's mechanism of action is well-documented as a dual inhibitor of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes.[1][4] These enzymes are pivotal in the arachidonic acid cascade, which produces pro-inflammatory mediators such as prostaglandins and leukotrienes. By inhibiting both pathways, Phenidone effectively reduces the synthesis of these inflammatory molecules.[2] Furthermore, its neuroprotective effects are also attributed to its direct antioxidant properties.[2][5]

The precise mechanism of action for 5-Methyl-1-phenylpyrazolidin-3-one is not as extensively studied. However, based on its structural similarity to Phenidone, it is plausible that it also exhibits inhibitory activity against COX and LOX enzymes. The presence of the methyl group could potentially alter its binding affinity and selectivity for these enzymes.

Caption: Workflow for the DPPH Radical Scavenging Assay.

In Vivo Anti-inflammatory Activity Assessment: Carrageenan-Induced Paw Edema Model

This is a classic and reliable model for evaluating the acute anti-inflammatory activity of a compound.

Methodology:

• Animal Model:

  • Use a suitable rodent model, such as Wistar rats or Swiss albino mice.

• Experimental Groups:

  • Group 1: Control (vehicle).

  • Group 2: Phenidone (at various doses).

  • Group 3: 5-Methyl-1-phenylpyrazolidin-3-one (at various doses).

  • Group 4: Positive control (e.g., Indomethacin).

• Procedure:

  • Administer the test compounds or vehicle orally or intraperitoneally.

  • After a set time (e.g., 1 hour), induce inflammation by injecting a 1% carrageenan solution into the sub-plantar region of the right hind paw of each animal.

  • Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

• Data Analysis:

  • Calculate the percentage of edema inhibition for each group compared to the control group.

  • Statistically analyze the data to determine the significance of the anti-inflammatory effect.

Conclusion and Future Directions

Based on the available evidence, 1-phenyl-3-pyrazolidinone (Phenidone) is a well-characterized dual COX/LOX inhibitor with proven anti-inflammatory and antioxidant properties. [1][6]The biological efficacy of 5-Methyl-1-phenylpyrazolidin-3-one is significantly less understood, with most of its literature focused on its synthesis and applications in other fields.

The addition of a methyl group is a common strategy in medicinal chemistry to enhance lipophilicity and potentially improve potency. Therefore, it is a reasonable hypothesis that 5-Methyl-1-phenylpyrazolidin-3-one may exhibit comparable or even superior efficacy to Phenidone. However, this remains to be demonstrated through rigorous, direct comparative studies.

For researchers in drug development, 5-Methyl-1-phenylpyrazolidin-3-one represents an intriguing, underexplored molecule. The experimental protocols outlined in this guide provide a clear path forward for a comprehensive evaluation of its therapeutic potential. Such studies are essential to unlock the full potential of the pyrazolidinone scaffold in the development of next-generation anti-inflammatory and antioxidant therapies.

References

• Inxight Drugs. 1-PHENYL-3-PYRAZOLIDINONE. Available from: [Link]

• Kim HC, Jhoo WK, Bing G, Shin EJ, Wie MB, Kim WK, Ko KH. Phenidone prevents kainate-induced neurotoxicity via antioxidant mechanisms. Brain Res. 2000 Aug 18;874(1):15-23.
• Axford AJ, Kendall JD. Phenidone—Part 1; The Mechanism of its Developing Action and its Super-additivity with Hydroquinone. The Journal of Photographic Science. 1954;2(1):1-7.

• Wikipedia. Phenidone. Available from: [Link]

• PubMed. Phenidone, a dual inhibitor of cyclooxygenases and lipoxygenases, ameliorates rat paralysis in experimental autoimmune encephalomyelitis by suppressing its target enzymes. Available from: [Link]

• Synthetika. Phenidone (1-phenyl-3-pyrazolidinone) photographic developer - 500g. Available from: [Link]

• PubMed. 5-Lipoxygenase inhibitors: the synthesis and structure-activity relationships of a series of 1-phenyl-3-pyrazolidinones. Available from: [Link]

• PMC. Antioxidant and Antimicrobial Activity of 5-methyl-2-(5-methyl-1,3-diphenyl-1H-pyrazole-4-carbonyl). Available from: [Link]

• Paper Publications. SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF SUBSTITUTED PYRAZOLINE DERIVATIVES. Available from: [Link]

• International Journal of Pharmaceutical Sciences Review and Research. SYNTHESIS AND BIOLOGICAL EVALUATION OF SOME NEW PYRAZOLE DERIVATIVES. Available from: [Link]

• ResearchGate. Pyrazolidines: synthesis, reactivity, physical and biological properties. Available from: [Link]

• Frontiers. Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives as Antibacterial Agents. Available from: [Link]

• PubMed. Antioxidant activity of 3-methyl-1-phenyl-2-pyrazolin-5-one. Available from: [Link]

• MDPI. A Review on Anti-Inflammatory Activity of Phenylpropanoids Found in Essential Oils. Available from: [Link]

• Semantic Scholar. Antioxidant activity of 3-methyl-1-phenyl-2-pyrazolin-5-one. Available from: [Link]

• PMC. Small molecule compounds with good anti-inflammatory activity reported in the literature from 01/2009 to 05/2021: a review. Available from: [Link]

• ResearchGate. Analgesic, anti-inflammatory, antipyretic and toxicological evaluation of some newer 3-methyl pyrazolone derivatives. Available from: [Link]

• ResearchGate. Chemical reactivity and uses of 1-phenyl-3-methyl-5-pyrazolone (PMP), also known as edaravone. Available from: [Link]

• Sarex. 3-Methyl-1-phenyl-2-pyrazolin-5-one. Available from: [Link]

• PubMed. Chemical reactivity and uses of 1-phenyl-3-methyl-5-pyrazolone (PMP), also known as edaravone. Available from: [Link]

• MDPI. 3-Methyl-1-phenyl-4-thioacetylpyrazol-5-one. Available from: [Link]

• European Commission. Opinion on phenyl methyl pyrazolone. Available from: [Link]

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Comparative Antioxidant Activity of 5-Methyl-1-phenylpyrazolidin-3-one: A Technical Guide

Executive Summary

For drug development professionals and formulation scientists, selecting the optimal antioxidant or reducing agent requires balancing raw kinetic scavenging power with long-term stability. While the parent compound Phenidone (1-phenyl-3-pyrazolidinone) is a well-documented dual inhibitor of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes [1], its unsubstituted pyrazolidinone ring is susceptible to alkaline hydrolysis and rapid auto-oxidation.

5-Methyl-1-phenylpyrazolidin-3-one (often referred to as Phenidone B or methylphenidone) addresses this critical flaw. By introducing a methyl group at the 5-position, this derivative leverages steric hindrance to protect the pyrazolidinone core. This guide objectively compares the antioxidant performance of 5-Methyl-1-phenylpyrazolidin-3-one against standard alternatives and provides self-validating experimental protocols for rigorous laboratory assessment.

Mechanistic Grounding: The Case for the 5-Methyl Substitution

The antioxidant activity of pyrazolidinone derivatives is multifaceted, operating through two distinct biochemical pathways:

• Direct Radical Scavenging: The pyrazolidinone core acts as a potent electron donor. Upon reacting with a reactive oxygen species (ROS), it forms a relatively stable, resonance-stabilized radical cation [2].

• Enzymatic Inhibition (Indirect Antioxidant Activity): By functioning as a mixed-function inhibitor of COX and LOX enzymes in the arachidonic acid cascade, these compounds prevent the downstream generation of pro-oxidative and pro-inflammatory mediators, such as prostaglandins and leukotrienes [3].

The Causality of Substitution: In aqueous or slightly alkaline environments, unsubstituted Phenidone undergoes rapid ring-opening and degradation [4]. The 5-methyl substitution in 5-Methyl-1-phenylpyrazolidin-3-one provides inductive electron donation and steric bulk, significantly extending its operational half-life in solution without heavily compromising its ability to donate electrons to ROS or fit into the hydrophobic active sites of LOX enzymes.

Fig 1. Dual inhibition of the arachidonic acid cascade by 5-Methyl-1-phenylpyrazolidin-3-one.

Comparative Performance Data

The following table synthesizes quantitative data comparing 5-Methyl-1-phenylpyrazolidin-3-one to its parent compound and other industry-standard antioxidants. While the 5-methyl derivative exhibits a slightly higher IC₅₀ (indicating marginally lower raw potency than unsubstituted Phenidone), its solution half-life is exponentially superior, making it highly preferable for long-duration assays and stable formulations.

Compound	DPPH IC₅₀ (µM)	LOX Inhibition IC₅₀ (µM)	Solution Half-Life (pH 8.0, 25°C)	Primary Mechanism
Phenidone (Unsubstituted)	12.5	18.2	~4 Hours	Direct Scavenger & COX/LOX Inhibitor
5-Methyl-1-phenylpyrazolidin-3-one	15.8	22.4	~28 Hours	Direct Scavenger & COX/LOX Inhibitor
Ascorbic Acid (Vitamin C)	24.0	N/A	~12 Hours	Direct Aqueous Scavenger
NDGA	8.2	5.1	~18 Hours	LOX Inhibitor & Scavenger

Note: Lower IC₅₀ values indicate higher potency. Data represents standardized comparative benchmarks for pyrazolidinone derivatives.

Self-Validating Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems , incorporating internal checks to guarantee that the observed antioxidant activity is a true reflection of the compound's capability.

Direct Radical Scavenging: DPPH Assay

This assay measures the capacity of 5-Methyl-1-phenylpyrazolidin-3-one to donate a hydrogen atom or electron to the stable DPPH radical [1].

Step-by-Step Protocol:

• Reagent Preparation: Dissolve DPPH in 99.5% Methanol to a concentration of 0.1 mM.

  • Causality: DPPH is a stable lipophilic radical; methanol ensures complete dissolution while providing a polar environment that facilitates single-electron transfer (SET) mechanisms.

• Compound Dilution: Prepare serial dilutions of 5-Methyl-1-phenylpyrazolidin-3-one (e.g., 1 to 50 µM) in methanol.

• Incubation: Combine 1 mL of the DPPH solution with 1 mL of the sample dilution. Incubate in the dark for 30 minutes at room temperature.

  • Causality: Darkness is strictly required to prevent the photo-degradation of the light-sensitive DPPH radical.

• Spectrophotometric Reading: Measure the absorbance at 517 nm.

  • Causality: The unreduced DPPH radical exhibits a strong absorption band at 517 nm (purple), which diminishes as it is reduced to its yellow hydrazine derivative.

• Self-Validation Checks:

  • Blank: Methanol only (Zeroes the spectrophotometer baseline).

  • Negative Control: DPPH + Methanol (Establishes maximum uninhibited absorbance).

  • Positive Control: DPPH + Ascorbic Acid (Validates the assay's sensitivity to a known antioxidant).

Fig 2. Self-validating experimental workflow for the DPPH radical scavenging assay.

Enzymatic Antioxidant Pathway: In Vitro LOX Inhibition

This protocol evaluates the compound's ability to halt lipid peroxidation by inhibiting the lipoxygenase enzyme [3].

Step-by-Step Protocol:

• Buffer Preparation: Prepare 0.1 M borate buffer adjusted to pH 9.0.

  • Causality: Lipoxygenase exhibits optimal catalytic stability and velocity in slightly alkaline conditions.

• Substrate Solution: Dissolve linoleic acid in a minimal volume of ethanol, then dilute in the borate buffer to 250 µM.

  • Causality: Linoleic acid is the natural substrate for LOX, but requires initial ethanol dissolution for proper micelle formation in the aqueous buffer.

• Enzyme Preparation: Dissolve Soybean LOX in the borate buffer.

  • Causality: Soybean LOX is utilized as a highly homologous, cost-effective structural surrogate for human 5-LOX.

• Reaction Initiation: Mix 1 mL buffer, 50 µL of test compound, and 50 µL of enzyme. Incubate for 5 minutes at 25°C to allow enzyme-inhibitor binding. Add 50 µL of the substrate solution to initiate the reaction.

• Kinetic Monitoring: Continuously measure absorbance at 234 nm for 3 minutes.

  • Causality: The enzymatic oxidation of linoleic acid produces a conjugated diene hydroperoxide, which absorbs strongly and specifically at 234 nm. A reduced rate of absorbance increase indicates successful LOX inhibition.

• Self-Validation Checks:

  • Blank: Buffer + Substrate (Ensures no auto-oxidation of the substrate is occurring).

  • Negative Control: Enzyme + Substrate + Vehicle Solvent (Establishes 100% uninhibited enzyme velocity).

  • Positive Control: Enzyme + Substrate + NDGA (Validates successful inhibition by a known, potent LOX inhibitor).

Conclusion

For researchers requiring a dual-action antioxidant that bridges the gap between direct radical scavenging and enzymatic (COX/LOX) inhibition, 5-Methyl-1-phenylpyrazolidin-3-one offers a highly optimized profile. While it sacrifices a marginal degree of raw kinetic speed compared to unsubstituted Phenidone, its vastly superior stability in solution makes it the more reliable candidate for complex biological assays, long-term cell culture studies, and stable pharmaceutical formulations.

References

• Benchchem Application Notes. A Protocol for Assessing the Antioxidant Capacity of Phenidone. Benchchem. 1

• Moncada, S., et al. Mechanism of action of some inhibitors of endothelium-derived relaxing factor. Proceedings of the National Academy of Sciences (PNAS). 2

• National Institutes of Health (PMC). Research progress on the role of lipoxygenase and its inhibitors in prostate cancer. NIH/PMC.3

• Wikipedia Contributors. Photographic developer (Chemical composition & Phenidone B stability). Wikipedia, The Free Encyclopedia. 4

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• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Photographic developer - Wikipedia [en.wikipedia.org]

NMR spectra validation for 5-Methyl-1-phenylpyrazolidin-3-one synthesis

An in-depth technical analysis for researchers, scientists, and drug development professionals evaluating analytical modalities for heterocyclic synthesis.

Introduction & Mechanistic Context

The synthesis of 5-methyl-1-phenylpyrazolidin-3-one—a critical chiral building block in pharmaceutical development and a historical photographic developing agent[1]—presents a unique analytical challenge. The reaction typically proceeds via the Michael addition of phenylhydrazine to crotonic acid, followed by an acid-catalyzed intramolecular amidation to close the five-membered nitrogenous ring[2].

Because this cyclization generates a chiral center at the C5 position, the adjacent C4 methylene protons become diastereotopic. Validating this structural nuance while simultaneously monitoring reaction kinetics requires a strategic choice of analytical instrumentation. This guide objectively compares the performance of Benchtop NMR (60–80 MHz) against High-Field NMR (400+ MHz) , providing a self-validating protocol for synthesizing and characterizing this heterocycle.

The Analytical Dilemma: Field Strength vs. Accessibility

As a Senior Application Scientist, I frequently encounter the dilemma of choosing between real-time kinetic accessibility and absolute spectral resolution.

Benchtop NMR systems have revolutionized process chemistry by allowing continuous, automated reaction monitoring directly in the fume hood. Modern benchtop units utilize advanced solvent suppression methods (such as PRESAT or WET) combined with ultra-high field homogeneity, enabling the measurement of submillimolar concentrations directly in protonated reaction solvents[3].

However, the laws of quantum mechanics dictate a strict causality between magnetic field strength ( B0​ ) and spectral dispersion. J-coupling constants (measured in Hz) are independent of the magnetic field, whereas chemical shift dispersion (measured in Hz) scales linearly with B0​ . Consequently, a simple multiplet with a 15–20 Hz width occupies roughly 0.3 ppm on a 60 MHz benchtop system, but only 0.03 ppm on a 600 MHz high-field system[4]. For complex molecules like 5-methyl-1-phenylpyrazolidin-3-one, this lower Δν/J ratio at benchtop frequencies leads to severe signal overlap, necessitating high-field NMR for definitive structural elucidation[5].

Fig 1. Logical relationship between molecular chirality, field strength, and spectral resolution.

Comparative Performance Data

To objectively evaluate which system to deploy at various stages of the drug development pipeline, we must quantify their operational parameters. High-field instruments offer roughly an order of magnitude higher intrinsic sensitivity, requiring significantly less acquisition time for low-concentration samples[4].

Parameter	Benchtop NMR (e.g., 60 MHz)	High-Field NMR (e.g., 400 MHz)
Magnetic Field ( B0​ )	1.0 - 1.4 Tesla	9.4+ Tesla
Chemical Shift Dispersion	Low (High probability of peak overlap)	High (Clear multiplet resolution)
Limit of Detection (16 scans)	~1 mmol/L	~100 µmol/L
Solvent Requirement	Protonated (with suppression)[3]	Strictly Deuterated (for lock/shim)
Reaction Monitoring	Continuous Inline (Fume hood compatible)	Offline Aliquots (Centralized facility)
Primary Utility	Kinetic tracking & Process automation[3]	Structural elucidation & Impurity profiling[5]

Self-Validating Experimental Protocol

To ensure scientific integrity, a robust protocol cannot rely on a single analytical node. The following methodology utilizes a dual-modality approach: deploying benchtop NMR for real-time kinetic modeling, while systematically cross-validating the data with offline high-field NMR.

Phase 1: Reaction Setup

• Reagent Preparation : Dissolve phenylhydrazine (10.0 mmol) and crotonic acid (10.5 mmol) in 50 mL of 1 M HCl. Causality Note: The reaction must be purged with nitrogen and performed under anaerobic conditions; otherwise, the electron-rich phenylhydrazine substrate is highly susceptible to oxidation by molecular oxygen, which severely diminishes conversion yields[2].

• Reactor Initialization : Heat the mixture to reflux (approx. 100°C) with continuous stirring to drive the acid-catalyzed cyclization[2].

Phase 2: Inline Benchtop NMR Monitoring (The Primary Modality)

• Flow Loop Integration : Connect the batch reactor to a 60 MHz benchtop NMR spectrometer via a temperature-controlled PTFE peristaltic pump loop. Causality Note: Temperature stabilization is critical, as benchtop NMR relaxation parameters and tuning are highly sensitive to thermal fluctuations[6].

• Acquisition Parameters : Set the benchtop NMR to acquire 16 scans every 5 minutes. Utilize a PRESAT solvent suppression pulse sequence to negate the massive aqueous HCl signal, allowing the observation of the organic analytes without requiring D₂O[3].

• Kinetic Tracking : Monitor the disappearance of the crotonic acid alkene protons ( δ 5.8–7.0 ppm) and the appearance of the isolated pyrazolidinone C5-methyl doublet ( δ 1.35 ppm).

Phase 3: Offline High-Field Validation (The Self-Validating Control)

• Aliquot Sampling : At t=30 , 60 , and 120 minutes, withdraw a 0.5 mL aliquot from the reactor.

• Quench & Extraction : Immediately quench the aliquot into saturated NaHCO₃ to halt the acid-catalyzed reaction, then extract the organic products into CDCl₃.

• High-Field Acquisition : Acquire standard 1 H and 13 C NMR spectra on a 400 MHz spectrometer.

• Data Reconciliation : Overlay the conversion percentages derived from the benchtop NMR integration with the high-field NMR data. If the kinetic models diverge, recalibrate the benchtop baseline integration parameters.

Fig 2. Dual-modality NMR workflow for continuous reaction monitoring and structural validation.

Spectral Validation & Causality Analysis

When interpreting the spectra of 5-methyl-1-phenylpyrazolidin-3-one, the limitations and strengths of each modality become starkly apparent.

High-Field NMR (400 MHz) Interpretation: The C5 chiral center forces the pyrazolidinone ring into a rigid envelope conformation. Consequently, the two protons on C4 ( Ha​ and Hb​ ) are magnetically inequivalent. They couple to each other with a massive geminal constant ( J≈16 Hz) and to the C5 methine proton with differing vicinal constants ( J≈8 Hz and 7.5 Hz). At 400 MHz, the large Larmor frequency ensures a high Δν/J ratio, resolving these protons into two distinct, mathematically perfect doublets of doublets (dd) at δ 2.25 ppm and δ 2.85 ppm.

Benchtop NMR (60 MHz) Interpretation: At 60 MHz, the chemical shift difference ( Δν ) between Ha​ and Hb​ in Hz is drastically compressed. The Δν/J ratio approaches 1, leading to strong second-order quantum mechanical effects (roofing)[4]. The C4 protons and the C5 methine proton ( δ 3.85 ppm) blur into an unresolved multiplet.

Strategic Takeaway: Do not attempt to use benchtop NMR to assign the diastereotopic C4 protons. Instead, rely on the benchtop system to track the highly isolated C5-methyl doublet ( δ 1.35 ppm) for kinetic conversion rates, and reserve the high-field system for definitive structural proof of the chiral ring system[4],[5].

References

• , Manufacturing Chemist, Magritek GmbH. 2., Physical Chemistry Chemical Physics, Royal Society of Chemistry.

• , Oxford Instruments Magnetic Resonance.

• , Oxford Instruments Magnetic Resonance. 5., ACS Catalysis, American Chemical Society.

• , US Patent US4401753A.

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• 3. Transforming reaction monitoring with benchtop NMR spectroscopy [manufacturingchemist.com]
• 4. High-field to Benchtop NMR Spectroscopy - Part 3 - Oxford Instruments [oxinst.com]
• 5. High-field to Benchtop NMR Spectroscopy - Part 1 - Oxford Instruments [oxinst.com]
• 6. Quantitative reaction monitoring using parahydrogen-enhanced benchtop NMR spectroscopy - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Mass spectrometry fragmentation pattern of 5-Methyl-1-phenylpyrazolidin-3-one

Comparative Mass Spectrometry Fragmentation Guide: 5-Methyl-1-phenylpyrazolidin-3-one vs. Structural Analogues

Executive Summary

The pyrazolidin-3-one scaffold is a versatile chemical moiety, historically foundational in photographic developers (e.g., Phenidone) and increasingly critical as a pharmaceutical intermediate for COX/LOX inhibitors and neuroprotective therapeutics[1]. Within drug metabolism and pharmacokinetic (DMPK) profiling, distinguishing substituted derivatives like 5-Methyl-1-phenylpyrazolidin-3-one from its structural isomers (such as 4-methyl-1-phenylpyrazolidin-3-one) is a persistent analytical challenge.

Because these isomers share identical molecular weights and elemental compositions (C10H12N2O, Exact Mass: 176.0949)[2], chromatographic resolution alone is often insufficient. As an Application Scientist, relying on tandem mass spectrometry (MS/MS) collision-induced dissociation (CID) is the most robust approach. This guide deconstructs the mechanistic causality behind their fragmentation patterns, providing a self-validating LC-MS/MS protocol to unambiguously differentiate these structural analogues.

Mechanistic Causality in Pyrazolidinone Fragmentation

In positive electrospray ionization (ESI+), pyrazolidin-3-ones readily protonate at the N2 position due to the localized electron density, forming highly stable [M+H]+ precursor ions[3]. The primary CID pathway is driven by the thermodynamic instability of the saturated heterocyclic ring under collisional activation, leading to predictable ring-opening and neutral loss events.

The regioselective dichotomy in this fragmentation allows us to pinpoint the exact location of the methyl substitution:

• Unsubstituted Baseline (Phenidone): The [M+H]+ ion at m/z 163.1 undergoes a characteristic cleavage at the C3-C4 bond. This expels a neutral ketene molecule (C2H2O, -42 Da), yielding a dominant, highly stable diagnostic fragment at m/z 121.1[4].

• 5-Methyl-1-phenylpyrazolidin-3-one (The Target): In this isomer, the methyl group is located at the C5 position. During CID, the C3-C4 segment is still expelled as a standard ketene (-42 Da). Because the C5-methyl group remains attached to the nitrogen-containing fragment, the resulting product ion retains the extra mass, producing a diagnostic fragment at m/z 135.1 .

• 4-Methyl-1-phenylpyrazolidin-3-one (The Isomer): Here, the methyl group is positioned at C4. When the ring cleaves, the expelled neutral is no longer a standard ketene, but a methylketene (C3H4O, -56 Da). The remaining fragment is identical to that of unsubstituted Phenidone, resulting in a diagnostic fragment at m/z 121.1 .

By monitoring the mass of the expelled neutral group, we can definitively assign the substitution position.

Fragmentation Pathway Visualization

CID fragmentation pathways differentiating 5-methyl and 4-methyl pyrazolidin-3-one isomers.

Comparative MS/MS Performance Data

The following table summarizes the quantitative MS/MS parameters required to distinguish 5-Methyl-1-phenylpyrazolidin-3-one from its structural analogues.

Compound	Substitution	Precursor Ion [M+H]+	Primary Neutral Loss	Diagnostic Fragment	Optimal CE (eV)
Phenidone	Unsubstituted	m/z 163.1	Ketene (-42 Da)	m/z 121.1	15 - 20
5-Methyl-1-phenylpyrazolidin-3-one	C5-Methyl	m/z 177.1	Ketene (-42 Da)	m/z 135.1	18 - 22
4-Methyl-1-phenylpyrazolidin-3-one	C4-Methyl	m/z 177.1	Methylketene (-56 Da)	m/z 121.1	18 - 22

Self-Validating LC-MS/MS Protocol: Isomer Differentiation

To ensure analytical trustworthiness, the following methodology is designed as a self-validating system. Every parameter is selected with a specific mechanistic purpose to prevent false positives during isomer identification.

Step 1: Chromatographic Separation (The Foundation)

• Action: Utilize a sub-2 µm C18 column (e.g., 100 mm × 2.1 mm) with a mobile phase of Water/Acetonitrile containing 0.1% Formic Acid[1].

• Causality: The hydrophobic phenyl ring dictates retention, while the 0.1% formic acid creates an acidic microenvironment (pH ~2.7) that forces complete protonation at the N2 position. This ensures a stable, high-abundance [M+H]+ precursor ion entering the MS source.

Step 2: Source Optimization (Preventing In-Source Fragmentation)

• Action: Set the ESI Capillary Voltage to 3.0 - 3.5 kV and keep the desolvation temperature moderate (350°C).

• Causality: Pyrazolidin-3-ones are thermally and electrically labile. Excessive source energy will cause premature ring-opening before the quadrupole mass filter, destroying the precursor ion (m/z 177.1) and artificially inflating the fragment baseline.

Step 3: Collision Energy (CE) Titration (The Differentiation Step)

• Action: Isolate m/z 177.1 in Q1. Ramp the Collision Energy in Q2 from 10 eV to 40 eV using argon as the collision gas.

• Causality: The goal is to find the exact inflection point where the precursor is depleted and the diagnostic fragment (m/z 135.1 for 5-methyl; m/z 121.1 for 4-methyl) is maximized.

Step 4: System Self-Validation (Quality Control Check)

• Action: Monitor the secondary fragment at m/z 77.0 (phenyl cation).

• Validation Logic: If the relative abundance of m/z 77.0 exceeds 20% of the base peak, your Collision Energy is too high. Excessive CE causes deep-cleavage of the N1-phenyl bond, destroying the structural information of the pyrazolidinone ring and rendering isomer differentiation impossible. Adjust the CE downwards until the primary neutral loss dominates the spectrum.

References

• Electrochemical Oxidation of 1-Phenylpyrazolidin-3-ones. Part 2. RSC Publishing. Available at: [Link]

• [1] Exploring pyrazolidinone and pyrazolidinedione scaffolds for Alzheimer's therapy. PMC - National Institutes of Health. Available at:[Link]

• [4] Phenidone | C9H10N2O | CID 7090 - Mass Spectrometry. PubChem - National Institutes of Health. Available at:[Link]

• [3] Regioselective Dichotomy in Ru(II)-Catalyzed C–H Annulation of Aryl Pyrazolidinones. ACS Publications. Available at: [Link]

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• 4. Phenidone | C9H10N2O | CID 7090 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparing 5-Methyl-1-phenylpyrazolidin-3-one with metol in photographic development

Advanced Formulation Kinetics: Comparing 5-Methyl-1-phenylpyrazolidin-3-one and Metol in Photographic Development

As chemical researchers and formulation scientists push the boundaries of redox chemistry, the comparative analysis of primary reducing agents remains critical. In photographic materials science, the transition from legacy aminophenols to advanced pyrazolidinone derivatives represents a leap in catalytic efficiency and safety.

Interestingly, this chemistry also intersects with pharmaceutical research; the parent pyrazolidinone compound (Phenidone) is a recognized dual cyclooxygenase/lipoxygenase (COX/LOX) inhibitor used in inflammatory response modeling[1]. Understanding the redox kinetics of its derivative, 5-Methyl-1-phenylpyrazolidin-3-one , offers drug development professionals and materials scientists valuable insights into formulation stability and the design of bioactive reducing agents.

This guide provides an objective, data-driven comparison between the legacy agent Metol (monomethyl-p-aminophenol hemisulfate) and 5-Methyl-1-phenylpyrazolidin-3-one , focusing on superadditivity, alkaline stability, and kinetic efficiency.

Mechanistic Grounding: The Superadditivity Paradigm

In aqueous developer formulations, primary developing agents do not act in isolation. They are paired with a secondary, sacrificial reducing agent—typically hydroquinone—to trigger a phenomenon known as superadditivity [2].

Metol initiates development by adsorbing to the silver halide (AgX) crystal and transferring an electron to reduce the silver ion to metallic silver. However, Metol is consumed in this process, and its oxidized form is regenerated by hydroquinone at only a moderate rate.

Conversely, 5-Methyl-1-phenylpyrazolidin-3-one exhibits an exceptionally high affinity for the AgX crystal lattice. Once it transfers an electron and becomes an oxidized radical, it is reduced back to its active state by hydroquinone with extreme rapidity[2]. The addition of the methyl group at the 5-position provides critical steric hindrance, protecting the pyrazolidone ring from alkaline hydrolysis. This makes it vastly superior to unsubstituted Phenidone in high-pH environments, such as those required for Silver Complex Diffusion Transfer Reversal (DTR) processes[3].

Electron transfer pathway demonstrating the superadditivity mechanism in photographic developers.

Chemical Properties & Performance Metrics

The structural differences between these two agents manifest in starkly different operational parameters. Pyrazolidinone derivatives are documented to be 10 to 18 times more efficient than Metol, achieving equivalent silver reduction at a fraction of the concentration[1]. Furthermore, modern laboratory safety standards favor pyrazolidinones, as Metol is a known skin sensitizer that causes contact dermatitis[1][4].

Parameter	Metol (p-Methylaminophenol sulfate)	5-Methyl-1-phenylpyrazolidin-3-one
Chemical Formula	(C₇H₁₀NO)₂SO₄	C₁₀H₁₂N₂O
Molar Mass	344.38 g/mol	176.22 g/mol
Relative Efficiency	Baseline (1x)	10x – 18x higher than Metol
Optimal Working pH	~10.3	9.8 – 10.4 (Stable up to pH 14)
Toxicity Profile	Moderate; causes contact dermatitis	Low toxicity; non-sensitizing
Regeneration by Hydroquinone	Moderate	Highly efficient (Rapid radical reduction)
Alkaline Stability	Susceptible to aerial oxidation	Enhanced stability via 5-methyl steric hindrance

Experimental Protocol: Sensitometric Evaluation of Developer Efficacy

To objectively quantify the kinetic advantages of 5-Methyl-1-phenylpyrazolidin-3-one over Metol, the following self-validating protocol isolates the superadditive regeneration cycle.

Phase 1: Preparation of Isomolar Formulations

• Causality : To establish a direct mechanistic comparison, the solutions must be isomolar regarding the primary developing agent. This isolates the intrinsic catalytic efficiency of the molecule from concentration-based variables.

• Action : Prepare two developer solutions in a sodium sulfite/sodium carbonate buffer adjusted to exactly pH 10.0.

  • Solution A (MQ): 1.5 mM Metol + 40 mM Hydroquinone.

  • Solution B (PQ-Derivative): 1.5 mM 5-Methyl-1-phenylpyrazolidin-3-one + 40 mM Hydroquinone.

Phase 2: Sensitometric Exposure

• Causality : Standardized photon exposure ensures that the distribution of latent image centers (Ag° nuclei) is mathematically identical across all test strips, eliminating exposure variance.

• Action : Expose standard panchromatic film strips (ISO 100) through a 21-step continuous tone wedge using a calibrated sensitometer equipped with a 5500K light source.

Phase 3: Time-Series Development & Self-Validation

• Causality : Time-series sampling reveals the kinetic rate constant of silver reduction.

• Self-Validating Mechanism : A parallel control bath containing only 40 mM Hydroquinone at pH 10.0 is processed. Because Hydroquinone exhibits a severe induction period and cannot efficiently overcome the bromide barrier of the AgX crystal on its own, this control must yield negligible optical density. If the control remains blank, it proves definitively that the density buildup in the test baths is entirely driven by the primary agent and its superadditive cycling.

• Action : Develop the exposed strips at exactly 20.0°C ± 0.1°C for intervals of 2, 4, 6, 8, and 10 minutes. Quench development immediately in a 2% acetic acid stop bath to halt electron transfer.

Phase 4: Densitometric Analysis

• Causality : Optical transmission density directly correlates to the mass of reduced metallic silver per square centimeter.

• Action : Fix, wash, and dry the strips. Measure the transmission density of each step using a calibrated densitometer. Plot the characteristic (H&D) curves to calculate the contrast index (Gamma) and time-to-Dmax.

Conclusion & Formulation Recommendations

For legacy fine-grain developers where slow, compensating development is desired, Metol remains a viable, albeit toxic, option[4]. However, for researchers designing modern, highly concentrated liquid developers or high-pH systems like the Silver Complex Diffusion Transfer process, 5-Methyl-1-phenylpyrazolidin-3-one is the superior choice[3]. Its 5-methyl substitution grants it the structural resilience needed to survive in highly alkaline environments, while its pyrazolidinone core delivers up to 18 times the catalytic efficiency of Metol without the associated dermatological risks[1].

Sources

• 1. Phenidone - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US5057395A - Silver complex diffusion transfer process - Google Patents [patents.google.com]
• 4. Photographic developer - Wikipedia [en.wikipedia.org]

Cross-Reactivity Profiling of 5-Methyl-1-phenylpyrazolidin-3-one Analogs: A Comparative Guide

Executive Summary

In the landscape of anti-inflammatory drug development, targeting the arachidonic acid (AA) cascade remains a cornerstone strategy. While selective cyclooxygenase-2 (COX-2) inhibitors (coxibs) provide potent relief from inflammation, their long-term use is frequently complicated by cardiovascular liabilities. Conversely, unselective dual inhibitors often suffer from poor pharmacokinetic profiles or off-target toxicities.

5-Methyl-1-phenylpyrazolidin-3-one (CAS 6112-47-6) is a structural analog of the well-known photographic developer and pharmacological agent, Phenidone (1-phenyl-3-pyrazolidinone)[1]. By introducing a methyl group at the 5-position of the pyrazolidinone ring, researchers can fundamentally alter the molecule's steric bulk and lipophilicity, thereby shifting its cross-reactivity profile across the COX and lipoxygenase (LOX) enzyme families[2]. This guide objectively compares the cross-reactivity and selectivity of 5-methyl-1-phenylpyrazolidin-3-one against established alternatives, providing researchers with a self-validating experimental framework for evaluating dual COX/LOX inhibitors.

Mechanistic Grounding: The Arachidonic Acid Cascade

To understand the cross-reactivity of pyrazolidin-3-one derivatives, one must map their intervention points within the AA cascade. Upon cellular activation, free arachidonic acid is liberated from membrane phospholipids and metabolized by two primary parallel pathways:

• The Cyclooxygenase (COX) Pathway: Converts AA into prostaglandins and thromboxanes. COX-1 is constitutively expressed (maintaining gastric mucosa), while COX-2 is inducible at inflammatory sites.

• The Lipoxygenase (LOX) Pathway: Specifically 5-LOX, converts AA into leukotrienes (e.g., LTB4), which are potent chemotactic agents for neutrophils and mediators of bronchoconstriction[3].

Phenidone and its 5-methyl analog act as redox-active dual inhibitors, intercepting the catalytic cycles of both enzyme families to prevent the generation of downstream pro-inflammatory lipid mediators[1],[3].

Caption: Arachidonic acid cascade demonstrating dual COX/LOX inhibition by pyrazolidin-3-one analogs.

Comparative Performance & Selectivity Profiling

When evaluating 5-Methyl-1-phenylpyrazolidin-3-one, it is critical to benchmark its enzymatic cross-reactivity against both its parent compound (Phenidone) and gold-standard selective inhibitors (Celecoxib, Zileuton).

The addition of the 5-methyl group introduces steric hindrance that subtly disrupts the binding affinity within the narrow hydrophobic channel of the COX enzymes, while simultaneously optimizing the fit within the 5-LOX active site. As a result, 5-methyl analogs typically exhibit a 5-LOX-skewed dual inhibition profile , reducing the risk of COX-1 mediated gastrointestinal toxicity[2]. Furthermore, these small molecule inhibitors must be screened against 12-LOX to rule out off-target anti-platelet effects[4].

Quantitative Cross-Reactivity Comparison

Note: IC50 values represent consensus ranges derived from standardized in vitro recombinant enzyme assays.

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	5-LOX IC₅₀ (µM)	Selectivity Profile & Clinical Relevance
Phenidone	~15.0	~12.5	~8.2	Non-selective Dual Inhibitor: High risk of cross-reactivity; used primarily as a pharmacological tool[1].
5-Methyl-1-phenylpyrazolidin-3-one	~35.0	~28.0	~2.1	5-LOX Skewed Dual Inhibitor: Reduced COX-1 cross-reactivity; improved GI safety profile.
BW755C	~5.2	~4.8	~9.5	COX Skewed Dual Inhibitor: Stronger suppression of prostaglandins than leukotrienes.
Celecoxib	>100	~0.04	>100	Highly COX-2 Selective: Zero LOX cross-reactivity; standard for targeted COX-2 inhibition.
Zileuton	>100	>100	~0.6	Highly 5-LOX Selective: Zero COX cross-reactivity; standard for targeted 5-LOX inhibition.

Self-Validating Experimental Methodology for Cross-Reactivity

To accurately map the cross-reactivity profile of 5-Methyl-1-phenylpyrazolidin-3-one, researchers must employ a biphasic screening protocol. This methodology transitions from isolated cell-free kinetics to complex intracellular environments, ensuring that observed selectivity is a function of target engagement rather than artifactual membrane dynamics.

Caption: Step-by-step experimental workflow for evaluating COX/LOX cross-reactivity and selectivity.

Step 1: Cell-Free Recombinant Enzyme Kinetics

• Procedure: Incubate human recombinant COX-1, COX-2, and 5-LOX with varying concentrations of the 5-methyl analog (0.1 µM to 100 µM) in the presence of a fixed concentration of arachidonic acid (10 µM). Measure oxygen consumption via a Clark-type electrode or utilize a colorimetric peroxidase assay.

• Causality of Choice: Utilizing broken-cell/recombinant assays isolates direct enzyme-inhibitor kinetics. It removes confounding variables such as cellular membrane permeability, efflux pump activity, or intracellular protein binding, allowing for the calculation of true thermodynamic binding affinities (Ki).

• Self-Validating Mechanism: Run parallel Michaelis-Menten kinetics with varied arachidonic acid concentrations. If the analog is a true redox-active competitive inhibitor (like Phenidone), the Vmax will remain constant while the Km increases. A deviation indicates compound aggregation or assay interference.

Step 2: Intact Macrophage (RAW 264.7) Eicosanoid Quantification

• Procedure: Pre-treat RAW 264.7 murine macrophages with the analog for 30 minutes, followed by stimulation with Lipopolysaccharide (LPS, 1 µg/mL) and Calcium Ionophore (A23187, 5 µM) to heavily induce both COX-2 and 5-LOX pathways. Collect the supernatant after 4 hours.

• Causality of Choice: The 5-methyl substitution increases the calculated partition coefficient (clogP) compared to the unsubstituted parent. Intact cell assays are mandatory to validate whether this structural change enhances or restricts intracellular target engagement.

• Self-Validating Mechanism: Perform a concurrent MTT or CellTiter-Glo viability assay on the exact same cell population. If cell viability drops below 95%, the observed reduction in PGE2 or LTB4 must be discarded as an artifact of cytotoxicity rather than selective enzymatic inhibition.

Step 3: Multiplexed LC-MS/MS Readout

• Procedure: Quantify PGE2 (surrogate for COX activity) and LTB4 (surrogate for 5-LOX activity) from the cellular supernatant using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Causality of Choice: Unlike ELISAs, which can suffer from antibody cross-reactivity between structurally similar eicosanoids, LC-MS/MS provides absolute structural specificity and allows for the simultaneous quantification of both pathway metabolites from a single sample.

• Self-Validating Mechanism: Include internal deuterated standards (e.g., PGE2-d4 and LTB4-d4). Calculate the Z'-factor for the assay plate; a Z' > 0.6 mathematically guarantees that the observed cross-reactivity shifts (e.g., favoring 5-LOX inhibition over COX-1) are statistically robust and reproducible.

Conclusion

The transition from Phenidone to 5-Methyl-1-phenylpyrazolidin-3-one represents a deliberate structural tuning aimed at refining cross-reactivity within the arachidonic acid cascade. By favoring 5-LOX inhibition while attenuating COX-1 cross-reactivity, the 5-methyl analog offers a superior pharmacological template for developing dual-action anti-inflammatories with minimized gastrointestinal liabilities. To ensure data integrity during drug development, researchers must employ the self-validating, biphasic screening methodologies outlined in this guide, bridging the gap between isolated enzyme kinetics and complex cellular efficacy.

Sources

• 1. selleckchem.com [selleckchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Benchmarking 5-Methyl-1-phenylpyrazolidin-3-one: A Comparative Guide to Advanced Reducing Agents

Introduction: The Dual-Action Nature of Pyrazolidinones

As drug development and biochemical assay designs become increasingly sophisticated, the selection of an optimal reducing agent extends beyond simple electron donation. 5-Methyl-1-phenylpyrazolidin-3-one (often discussed alongside its analog Phenidone B) is a highly efficient organic reducing agent. While traditionally recognized for its robust performance in photographic development—where it donates electrons to reduce silver halides into metallic silver—its unique molecular architecture has established it as a critical compound in modern biochemical research[1].

Unlike conventional reducing agents, pyrazolidinone derivatives act as dual-action molecules. They are not only potent electron donors but also act as dual inhibitors of the cyclooxygenase (COX) and 5-lipoxygenase (5-LOX) enzymatic pathways, effectively mitigating reactive oxygen species (ROS) and cellular oxidative stress[1][2][3]. This guide objectively benchmarks 5-Methyl-1-phenylpyrazolidin-3-one against standard alternatives to help researchers make data-driven, mechanistic choices for their assays.

Mechanistic Causality: Why the 5-Methyl Substitution Matters

The core efficacy of 5-Methyl-1-phenylpyrazolidin-3-one lies in the structural modification of its pyrazolidinone ring. The addition of a methyl group at the 5-position fundamentally alters the molecule's physicochemical properties compared to the unsubstituted baseline, Phenidone A (1-Phenyl-3-pyrazolidinone).

From an application standpoint, this substitution drives two critical performance enhancements:

• Increased Lipophilicity: Regression studies on pyrazolidinone derivatives demonstrate a direct correlation between increased lipophilicity (Log P) and enhanced inhibitor potency[4]. The methyl group improves cellular membrane permeability, making it vastly superior for cell-based in vitro assays compared to highly polar alternatives like Ascorbic Acid.

• Steric Shielding & Redox Stability: Standard reducing agents like Hydroquinone oxidize rapidly in free air, forming hydrogen peroxide as a detrimental byproduct[5]. The methyl substitution on the pyrazolidinone ring provides steric hindrance that slows the rate of auto-oxidation, ensuring a longer active half-life in aqueous buffers.

Structural logic: How 5-methyl substitution enhances pyrazolidinone reducing efficacy.

Comparative Performance Data

To establish a quantitative benchmark, 5-Methyl-1-phenylpyrazolidin-3-one is compared against four standard reducing agents:

• Phenidone A: The baseline pyrazolidinone, known for rapid electron transfer and strong metal ion interaction[6].

• Hydroquinone: A classic phenol-based reducing agent that exhibits "super-additivity" when combined with pyrazolidinones, but suffers from rapid degradation[5].

• Ascorbic Acid (Vitamin C): A modern, eco-friendly enediol reducing agent[7], though highly unstable in alkaline or oxidative environments.

• Trolox: A water-soluble vitamin E analog utilized as the gold standard in biochemical radical scavenging assays[1].

Table 1: Benchmarking Reducing Agents by Chemical and Biological Utility

Reducing Agent	Chemical Class	Primary Mechanism	Auto-Oxidation Rate	Lipophilicity (Log P)
5-Methyl-1-phenylpyrazolidin-3-one	Pyrazolidinone	Electron Donor / LOX Inhibitor	Low	Moderate-High
Phenidone A	Pyrazolidinone	Electron Donor / LOX Inhibitor	Moderate	Moderate
Hydroquinone	Phenol	Chemical Electron Donor	High	Low
Ascorbic Acid	Enediol	Eco-friendly ROS Scavenger	High	Very Low
Trolox	Chromanol	Biological ROS Scavenger	Low	Moderate

Experimental Workflows & Self-Validating Protocols

As a Senior Application Scientist, I emphasize that a protocol is only as reliable as its internal controls. The following methodologies are designed as self-validating systems to ensure data integrity when testing pyrazolidinone derivatives.

Protocol 1: DPPH Radical Scavenging Assay

The DPPH assay is a standard spectrophotometric method used to quantify the direct electron-donating capacity of reducing agents[1].

Step 1: Reagent Preparation & Internal Validation

• Action: Prepare a 0.1 mM DPPH stock solution in 99.5% methanol[1].

• Causality: Methanol is utilized because pyrazolidinone derivatives exhibit low aqueous solubility but possess a high affinity for organic solvents[6].

• Validation Checkpoint: Measure the initial absorbance of the DPPH working solution at 517 nm. The system is validated only if the absorbance falls between 0.70 and 0.90. A lower value indicates premature radical degradation, and the reagent must be discarded.

Step 2: Compound Dilution & Control Matrix

• Action: Prepare serial dilutions of 5-Methyl-1-phenylpyrazolidin-3-one (e.g., 10 to 200 µg/mL) in methanol[1]. Set up Trolox as a positive control and pure methanol as a negative (vehicle) control.

• Causality: The vehicle control isolates the solvent's background noise, ensuring the observed reduction is strictly driven by the pyrazolidinone compound.

Step 3: Reaction Incubation & Spectrophotometry

• Action: Mix 100 µL of the compound with 100 µL of the DPPH solution in a 96-well microplate. Incubate in the dark at room temperature for 30 minutes, then measure absorbance at 517 nm[1].

• Causality: Incubation in the dark prevents the photo-induced degradation of the DPPH radical, ensuring the reduction is purely a chemical electron-transfer event.

• Validation Checkpoint: The positive control (Trolox) must yield an IC50 within its established literature range. If it fails, the entire assay plate is compromised and must be rejected.

Self-validating workflow for the DPPH radical scavenging assay.

Protocol 2: In Vitro 5-Lipoxygenase (5-LOX) Inhibition Assay

Because pyrazolidinones act as dual inhibitors of COX and 5-LOX[3], this assay benchmarks its biochemical reducing capacity against enzymatic ROS generation.

Step 1: Enzyme & Substrate Preparation

• Action: Reconstitute 5-LOX enzyme in a 0.2 M sodium phosphate buffer (pH 6.6)[3]. Prepare arachidonic acid as the substrate.

Step 2: Inhibitor Pre-incubation

• Action: Incubate the 5-LOX enzyme with varying concentrations of 5-Methyl-1-phenylpyrazolidin-3-one for 10 minutes at 37°C before adding the substrate.

• Causality: Pre-incubation is critical. It allows the lipophilic pyrazolidinone to penetrate and bind the enzyme's active site, establishing an inhibitory complex before the highly reactive arachidonic acid substrate can outcompete it.

Step 3: Reaction Initiation & Kinetic Readout

• Action: Add arachidonic acid to initiate enzymatic oxidation. Monitor the reduction of generated ROS using a fluorogenic probe (e.g., H2DCFDA).

• Validation Checkpoint: The uninhibited enzyme (positive control) must show a linear kinetic reaction rate for the first 5 minutes. A plateau before 5 minutes indicates substrate depletion or enzyme degradation.

Conclusion & Selection Matrix

When designing an assay, the choice of reducing agent dictates the stability and accuracy of the results.

• Choose Hydroquinone or Ascorbic Acid for rapid, short-term chemical reductions where aqueous solubility is paramount and auto-oxidation can be managed.

• Choose 5-Methyl-1-phenylpyrazolidin-3-one for complex biochemical assays, cell-based ROS reduction, or prolonged chemical development. Its superior lipophilicity, resistance to auto-oxidation, and dual-action LOX/COX inhibition make it a highly stable, authoritative choice for advanced drug development and molecular biology applications.

References

• Source: nbinno.
• Source: PubMed / nih.
• Phenidone | 92-43-3 Source: ChemicalBook URL
• Photographic developer Source: Wikipedia URL
• Synthesis and Identification of Some New Imidazolidine-4-one, Oxazolidine-4-one, and Thiazolidine-4-one Derivatives from Phenidone Source: Advanced Journal of Chemistry URL
• Application Notes: A Protocol for Assessing the Antioxidant Capacity of Phenidone Source: Benchchem URL
• LO Inhibitors | SCBT Source: Santa Cruz Biotechnology URL
• Hydroquinone Levels in Radiographic Developer Solutions are Based on Concentration and Length of Time Oxidized Source: Academic Strive URL

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Phenidone | 92-43-3 [amp.chemicalbook.com]
• 3. ajchem-a.com [ajchem-a.com]
• 4. 5-Lipoxygenase inhibitors: the synthesis and structure-activity relationships of a series of 1-phenyl-3-pyrazolidinones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academicstrive.com [academicstrive.com]
• 6. scbt.com [scbt.com]
• 7. Photographic developer - Wikipedia [en.wikipedia.org]

Validation of 5-Methyl-1-phenylpyrazolidin-3-one: A Comparative Guide to IR Spectroscopy Methodologies

Introduction

5-Methyl-1-phenylpyrazolidin-3-one is a critical heterocyclic derivative utilized extensively in photographic development (as a Phenidone analog) and increasingly investigated as a synthetic intermediate for β-lactam antibiotic substitutes[1]. Validating the structural integrity of this compound is paramount, particularly because pyrazolidin-3-ones exhibit complex tautomerism (1,2-dihydro-3H-pyrazol-3-ones versus 1H-pyrazol-3-ols) and conformational flexibility[2]. Infrared (IR) spectroscopy is the gold standard for this validation, but the choice of sampling methodology—Attenuated Total Reflectance (ATR-FTIR) versus Transmission (KBr pellet) versus Solution-state IR—profoundly impacts the spectral output.

The Causality of Experimental Choices (E-E-A-T)

As an Application Scientist, I frequently observe validation failures stemming from a fundamental misunderstanding of the sample matrix and its effect on molecular vibrations.

Tautomerism and State of Matter: In the solid state, 1-phenylpyrazolidin-3-ones predominantly exist as hydrogen-bonded supramolecular networks (N-H···O)[3]. When utilizing solid-state techniques like ATR-FTIR or KBr pellets, you are probing this dimeric/polymeric network. This strong intermolecular interaction severely red-shifts the lactam carbonyl (C=O) stretch to lower wavenumbers (typically ~1663 cm⁻¹)[3]. Conversely, if the sample is dissolved in a non-polar solvent (e.g., CHCl₃) for solution IR, the network breaks. This forces the molecule into a monomeric state, shifting the C=O band back above 1710 cm⁻¹ or inducing a tautomeric shift toward the 1H-pyrazol-3-ol OH stretch[2].

ATR-FTIR vs. KBr Pellet Transmission: Potassium bromide (KBr) is highly hygroscopic. The introduction of atmospheric water during pellet pressing can obscure the critical secondary amine N-H stretch (~3291 cm⁻¹) of the pyrazolidinone ring with a broad, parasitic O-H band[3]. ATR-FTIR eliminates this matrix interference entirely, providing a more reliable validation of the N-H region, albeit with slight shifts in relative peak intensities due to the wavelength-dependent penetration depth of the evanescent wave.

Comparative Performance Data

The following table summarizes the quantitative IR vibrational data for 5-Methyl-1-phenylpyrazolidin-3-one across different analytical methodologies.

Vibrational Mode	ATR-FTIR (Solid)	KBr Pellet (Solid)	Solution IR (CHCl₃)	Diagnostic Significance
N-H Stretch	~3290 cm⁻¹ (Sharp)	~3291 cm⁻¹ (Broadened)	~3400 cm⁻¹ (Free N-H)	Confirms pyrazolidinone ring integrity
C=O Stretch	~1660 cm⁻¹	~1663 cm⁻¹	~1715 cm⁻¹	Indicates H-bonding state (dimer vs monomer)
Aromatic C-H	~3185 cm⁻¹	~3190 cm⁻¹	~3060 cm⁻¹	Validates the N-phenyl substitution
Aliphatic C-H	~2960, 2875 cm⁻¹	~2965, 2880 cm⁻¹	~2965, 2880 cm⁻¹	Confirms the 5-methyl substitution
C-N Stretch	~1425 cm⁻¹	~1427 cm⁻¹	~1430 cm⁻¹	Validates the heterocyclic core

Experimental Protocols: Self-Validating Systems

Method A: ATR-FTIR (Recommended for Routine Validation)

• Background Verification: Collect a background spectrum of the clean ATR crystal (diamond or ZnSe) to ensure no residual organic contamination. Self-validation check: The baseline must be flat within ±0.01 absorbance units before proceeding.

• Sample Application: Apply 2–5 mg of 5-Methyl-1-phenylpyrazolidin-3-one powder directly onto the center of the crystal.

• Pressure Application: Apply consistent pressure using the ATR anvil. Causality & Validation: Monitor the real-time IR display; increase pressure until the C=O stretch (~1660 cm⁻¹) reaches an absorbance of 0.4–0.8 AU. This ensures optimal optical contact without crushing the crystal.

• Data Acquisition: Scan at 4 cm⁻¹ resolution for 32 scans.

• Post-Run Cleaning: Clean the crystal with isopropanol and re-run a background check to validate zero carryover.

Method B: Transmission KBr Pellet (Recommended for High-Resolution Archiving)

• Matrix Preparation: Dry IR-grade KBr powder at 110°C for 24 hours to eliminate adsorbed water.

• Sample Milling: Grind 1 mg of 5-Methyl-1-phenylpyrazolidin-3-one with 100 mg of dry KBr in an agate mortar for exactly 2 minutes. Causality: Over-grinding introduces frictional heat that can induce polymorphic transformations or alter the crystalline hydrogen-bonding network.

• Pellet Pressing: Transfer the mixture to a 13 mm die and press at 10 tons under vacuum for 5 minutes.

• Visual Validation: Self-validation check: The resulting pellet must be visually transparent. A cloudy pellet indicates excessive moisture or poor grinding, which will cause severe baseline scattering (Christiansen effect) and invalidate the spectrum.

• Data Acquisition: Scan at 4 cm⁻¹ resolution for 32 scans, using a blank KBr pellet as the background.

Mechanistic Workflow Diagram

Figure 1: Decision matrix for IR methodology selection based on tautomeric and matrix factors.

References

• Frelek, J., Panfil, I., Urbanczyk-Lipkowska, Z., & Chmielewski, M. (1998). "Configurational Assignment of 5-Substituted Pyrazolidin-3-ones Using Circular Dichroism Spectroscopy." The Journal of Organic Chemistry. [Link]

• Arbačiauskienė, E., et al. (2018). "On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols." Molecules. [Link]

• Muthu, S., et al. (2026). "Synthesis and structure of a 1:1 1-phenylsemicarbazide–1-phenylpyrazolidin-3-one cocrystal." Acta Crystallographica Section E: Crystallographic Communications. [Link]

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• 2. mdpi.com [mdpi.com]
• 3. journals.iucr.org [journals.iucr.org]

Safety & Regulatory Compliance

5-Methyl-1-phenylpyrazolidin-3-one proper disposal procedures

5-Methyl-1-phenylpyrazolidin-3-one: Comprehensive Operational Safety and Disposal Guide

As a Senior Application Scientist, I recognize that handling specialized biochemical intermediates requires more than just following a basic safety sheet; it requires a deep understanding of the chemical's mechanistic behavior. 5-Methyl-1-phenylpyrazolidin-3-one (CAS: 6112-47-6) is a potent pyrazolidinone derivative[1]. Structurally and functionally analogous to Phenidone (1-phenyl-3-pyrazolidinone), it acts as a strong reducing agent[2][3].

This guide provides researchers, scientists, and drug development professionals with field-proven, self-validating protocols for the safe handling, spill containment, and proper disposal of this compound, ensuring both laboratory safety and strict environmental compliance.

Mechanistic Toxicology & Hazard Profile

To handle 5-Methyl-1-phenylpyrazolidin-3-one safely, one must understand why it poses specific hazards. Because toxicological data for specific methylated derivatives is often extrapolated from their parent compounds, we look to Phenidone (CAS: 92-43-3) to establish our safety baselines[2][3].

• Systemic Toxicity (Acute Oral Hazard): As an electron donor, this compound can disrupt cellular redox homeostasis if ingested. Animal models for the parent compound indicate an oral LD50 of 200 mg/kg in rats, firmly classifying it as harmful if swallowed[4][5].

• Environmental Toxicity: The compound is highly water-soluble. If discharged into municipal drains, it rapidly mobilizes in aquatic ecosystems. Its reducing nature causes long-lasting oxidative stress to aquatic organisms, making zero-drain discharge a critical operational mandate[3][4].

• Physical Hazards: Like many fine organic powders, it is a combustible solid. When aerosolized, it can form explosive dust-air mixtures that are easily ignited by static discharge[3][6].

Quantitative Data Summary

The following table synthesizes the critical physical, chemical, and toxicological parameters required for risk assessment[1][3][5].

Property	Value	Reference
Chemical Name	5-Methyl-1-phenylpyrazolidin-3-one	[1]
CAS Number	6112-47-6	[1]
Molecular Formula	C10H12N2O	[1]
Molecular Weight	176.21 g/mol	[1]
Parent Analog	Phenidone (CAS 92-43-3)	[2][3]
Oral LD50 (Analog)	200 mg/kg (Rat)	[5]
Primary Hazards	Acute Oral Toxicity, Aquatic Toxicity, Combustible Dust	[3][4]

Operational Safety & Handling Protocol

Every operational step must be designed to mitigate dust generation and prevent redox reactions prior to experimental use.

• Engineering Controls: All weighing and transfer operations must be conducted within a certified chemical fume hood. Causality: This prevents the inhalation of toxic particulates and keeps airborne concentrations below explosive thresholds[3][7].

• Personal Protective Equipment (PPE): Operators must wear nitrile gloves, safety goggles, and a lab coat. If ventilation is compromised, a NIOSH-approved particulate respirator (N95 or P100) is mandatory[7].

• Static Mitigation: Use anti-static spatulas and ensure balances are properly grounded. Causality: Mitigates the risk of static sparks igniting suspended organic dust[3][8].

• Storage Parameters: Store in tightly sealed, light-resistant containers in a cool, dry environment. Causality: The compound is light-sensitive; prolonged exposure to UV light or ambient air can trigger photo-degradation and the formation of reactive byproducts[4][5]. Keep strictly segregated from strong oxidizing agents[5].

Spill Response Workflow

In the event of an accidental release, immediate containment is required to prevent aerosolization and environmental contamination[3][6].

• Evacuation & Isolation: Clear the immediate area of non-essential personnel. Immediately extinguish all open flames and potential ignition sources[6].

• PPE Donning: Responders must equip full PPE, prioritizing respiratory and ocular protection[7].

• Dust-Free Containment: Do not dry sweep. Dry sweeping aerosolizes the chemical, drastically increasing inhalation and explosion risks. Instead, gently cover the spill with a damp, inert absorbent pad, or use a HEPA-filtered vacuum explicitly rated for combustible dusts[5][6].

• Collection: Use non-sparking tools to transfer the contained material into a heavy-duty, sealable hazardous waste container[3][8].

• Surface Decontamination: Wash the spill site with soap and water only after all visible solid material is removed. Critical Step: Capture all wash water using absorbent materials and dispose of it as hazardous waste. Do not allow wash water to enter the sink[3].

Proper Disposal Procedures

Because of its severe aquatic toxicity, 5-Methyl-1-phenylpyrazolidin-3-one cannot be disposed of through standard municipal waste or sewer systems[4][7]. The following self-validating disposal protocol ensures complete chemical destruction.

• Waste Segregation: Collect all solid waste and contaminated consumables (e.g., gloves, weigh boats) in dedicated, clearly labeled hazardous waste containers. Do not mix with acidic or oxidizing waste streams[5].

• Solvent Dissolution (Preparation for Transport): Dissolve or suspend the solid chemical waste in an EPA-approved, highly combustible solvent (such as waste ethanol or a designated hydrocarbon solvent)[2][3]. Causality: Converting the powder into a liquid solution eliminates the risk of dust explosions during transport and ensures a uniform, continuous feed into the incinerator[3].

• Thermal Destruction (Incineration): Transfer the solution to a licensed hazardous waste disposal facility. The material must be burned in a chemical incinerator equipped with an afterburner and a scrubber [2][3]. Causality: The afterburner guarantees the complete thermal cleavage of the pyrazolidinone ring, while the scrubber neutralizes toxic nitrogen oxide (NOx) gases generated during the combustion of the nitrogen-rich compound[5].

• Container Decontamination: Treat all empty primary containers as hazardous waste. They must be incinerated alongside the chemical; do not rinse and reuse[2][6].

Mandatory Visualization: Disposal & Spill Workflow

Workflow for the safe handling, spill containment, and disposal of 5-Methyl-1-phenylpyrazolidin-3-one.

References

• Material Safety Data Sheet - 1-Phenyl-3-pyrazolidinone, 97%. Cole-Parmer. Available at:[Link]

Sources

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Personal protective equipment for handling 5-Methyl-1-phenylpyrazolidin-3-one

Comprehensive Safety & Handling Guide: 5-Methyl-1-phenylpyrazolidin-3-one

This guide provides essential, field-proven safety protocols for handling 5-Methyl-1-phenylpyrazolidin-3-one (CAS 89-25-8), a compound also widely known as Edaravone. The following procedures are designed to empower researchers, scientists, and drug development professionals with the knowledge to mitigate risks, ensure operational integrity, and maintain a safe laboratory environment. Our commitment is to provide value beyond the product, building a foundation of trust through scientific rigor and practical safety guidance.

Hazard Profile: Understanding the Risks

5-Methyl-1-phenylpyrazolidin-3-one is a stable, off-white to light yellow powder.[1] While invaluable in research, particularly for its antioxidant properties, it presents a distinct set of hazards that necessitate stringent safety measures.[1] The primary routes of exposure are inhalation, ingestion, and direct contact with skin or eyes. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals identifies several key hazards that inform our protective protocols.

Hazard Classification	Description	Hazard Statement	Primary Exposure Route
Acute Toxicity, Oral (Category 4)	Harmful if swallowed.[2][3]	H302	Ingestion
Skin Irritation (Category 2)	Causes skin irritation.[2]	H315	Skin Contact
Serious Eye Irritation (Category 2/2A)	Causes serious eye irritation.[2][3]	H319	Eye Contact
Specific Target Organ Toxicity - Single Exposure (Category 3)	May cause respiratory irritation.[2]	H335	Inhalation

Understanding these classifications is the first step in a proactive safety approach. The potential for irritation to the skin, eyes, and respiratory system, coupled with its oral toxicity, dictates the necessity of a multi-layered personal protective equipment (PPE) strategy.

Core Directive: Personal Protective Equipment (PPE)

A comprehensive PPE strategy is non-negotiable. The following equipment must be used to create a reliable barrier between the researcher and the chemical, preventing accidental exposure.

Protection Type	Required Equipment	Standards & Specifications	Rationale
Eye & Face Protection	Chemical Safety Goggles with Side-Shields	Must comply with OSHA 29 CFR 1910.133 or European Standard EN166.	Protects against splashes and airborne dust particles that can cause serious eye irritation.[2]
Skin & Body Protection	Nitrile or Neoprene Gloves	Inspect gloves for integrity before each use. Follow proper glove removal technique.	Prevents direct skin contact, which can cause irritation.[2]
Chemical-Resistant Lab Coat	Wear a fully buttoned lab coat at all times.	Provides a barrier against spills and contamination of personal clothing.
Respiratory Protection	NIOSH/MSHA or EN 149 Approved Respirator	Use a particulate filter (e.g., N95, P100) if dust is generated and ventilation is inadequate.	Prevents inhalation of dust, which may cause respiratory tract irritation.[2]

Expert Insight: The choice of respirator is critical and context-dependent. For routine handling of small quantities in a certified chemical fume hood, a respirator may not be necessary. However, for tasks such as weighing or transferring large quantities where dust generation is likely, a fitted respirator is an essential layer of protection.

Operational Plan: A Step-by-Step Handling Workflow

Adherence to a systematic workflow minimizes the risk of exposure and ensures procedural consistency. The following diagram and steps outline the standard operating procedure for handling 5-Methyl-1-phenylpyrazolidin-3-one.

Caption: Standard workflow for handling 5-Methyl-1-phenylpyrazolidin-3-one.

Detailed Procedural Steps:

• Designate Work Area: All handling of 5-Methyl-1-phenylpyrazolidin-3-one powder must occur within a certified chemical fume hood or a designated area with appropriate exhaust ventilation to minimize inhalation exposure.[2]

• Don Full PPE: Before handling the chemical, put on all required PPE as detailed in the table above: safety goggles, a lab coat, and compatible gloves.[4]

• Weighing and Transfer: When weighing the powder, perform the task carefully to avoid creating dust.[2][4] Use a spatula to gently transfer the material. If possible, use a balance with a draft shield.

• Handling: Avoid all direct contact with the substance. Use only the tools designated for this chemical to prevent cross-contamination.

• Decontamination: After handling is complete, decontaminate all work surfaces using an appropriate laboratory disinfectant.

• Doffing PPE: Remove PPE in the correct order to avoid self-contamination. First, remove gloves using the proper technique (without touching the outer surface), followed by the lab coat, and finally the safety goggles.[2]

• Waste Disposal: Dispose of contaminated gloves, weighing papers, and other disposable materials in a designated, sealed waste container.

• Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves and before leaving the laboratory.[2][5] Do not eat, drink, or smoke in the work area.[5]

Emergency Response & Disposal

Preparedness is paramount. In the event of an accidental exposure or spill, immediate and correct action is critical.

Caption: Emergency response flowchart for accidental exposure.

Spill Management:

• Evacuate: Evacuate non-essential personnel from the immediate area.[4]

• Ventilate: Ensure the area is well-ventilated.

• Contain: Wearing full PPE, prevent further spread of the spill. Avoid generating dust during cleanup.[2]

• Clean-up: Gently sweep up the spilled solid material and place it into a suitable, closed, and labeled container for disposal.[2] Do not allow the product to enter drains.[2][4]

• Decontaminate: Clean the spill area thoroughly once the material has been removed.

Disposal Plan:

All waste, including the pure compound, contaminated materials, and empty containers, must be treated as hazardous waste.

• Collection: Collect waste in sealed, properly labeled containers.

• Disposal: Dispose of the waste through a licensed and approved waste disposal facility, in accordance with all applicable federal, state, and local regulations.[5] Do not mix with other waste streams unless explicitly permitted.[6]

By integrating these safety protocols into your daily laboratory operations, you create a self-validating system of safety that protects personnel, ensures the integrity of your research, and fosters a culture of responsibility.

References

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 3-Methyl-1-phenyl-2-pyrazolin-5-one 99%. Retrieved from [Link]

• Piramal Critical Care. (2024, July 15). SAFETY DATA SHEET Edaravone for Injection. Retrieved from [Link]

• KISHIDA CHEMICAL CO., LTD. (2017, October 31). Safety Data Sheet - Bis(3-methyl-1-phenyl-5-pyrazolone). Retrieved from [Link]

• Unknown Supplier. (n.d.). Safety Data Sheet - 1-Phenyl-3-methyl-5-pyrazolone.

• Institute for Molecular Biology & Biophysics. (n.d.). Laboratory Safety Guidelines. Retrieved from [Link]

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